N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

• CAS: 19764-61-5

Core Science & Biosynthesis

N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine chemical properties

This technical guide provides an in-depth analysis of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine , systematically identified as N2,N2,3-trimethylbutane-1,2-diamine (CAS 19764-61-5).[1][2][3]

Editorial Note on Chemical Identity & CAS Ambiguity: While the chemical name provided describes a specific aliphatic diamine derived from valine, industrial databases occasionally cross-reference similar descriptors with CAS 106246-33-7 (M-CDEA), which is an aromatic diamine (4,4'-Methylenebis(3-chloro-2,6-diethylaniline)).[1][2][3] To ensure scientific accuracy for drug development and catalytic applications, this guide focuses strictly on the aliphatic structure defined by the nomenclature N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (CAS 19764-61-5), a critical chiral building block and ligand.[1][2][3]

Advanced Chiral Ligands and Pharmaceutical Intermediates

Executive Summary & Chemical Profile

N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine is a nonsymmetrical, vicinal diamine featuring a primary amine and a tertiary dimethylamine group on an isobutyl backbone.[1][2][3] Structurally derived from the amino acid L-Valine , it serves as a high-value chiral auxiliary in asymmetric synthesis and a pharmacophore in drug design.[1][2][3][4] Its dual-nitrogen functionality allows it to act as a bidentate ligand for transition metals (Ru, Zn, Cu), facilitating enantioselective hydrogenation and C-C bond-forming reactions.[1][2][3][4]

Physicochemical Properties

The following data consolidates experimental and predicted values for the (S)-enantiomer, the most common form derived from L-Valine.[1][2][3][4]

Property	Value	Context
IUPAC Name	N2,N2,3-Trimethylbutane-1,2-diamine	Systematic identification
CAS Number	19764-61-5	Specific to the aliphatic diamine
Molecular Formula	C₇H₁₈N₂	--
Molecular Weight	130.23 g/mol	--
Physical State	Colorless to pale yellow liquid	Hygroscopic
Boiling Point	~145–150 °C (est.[1][2][5][6][7] at 760 mmHg)	Volatile amine
Density	0.81 ± 0.05 g/cm³	Less dense than water
pKa (Calculated)	~10.2 (Primary NH₂), ~9.1 (Tertiary NMe₂)	Basic, forms stable salts
LogP	0.70	Moderate lipophilicity
Solubility	Soluble in Ethanol, DCM, THF, Water	Polar organic solvent compatible

Synthesis & Manufacturing Methodology

The synthesis of this diamine is a classic example of chiral pool synthesis , utilizing L-Valine to transfer stereochemical information to the final product.[1][2][3][4] The transformation requires preserving the chiral center at the C2 position while converting the carboxylic acid to a primary amine and methylating the alpha-amine.[1][3][4]

Mechanistic Workflow

The pathway involves three critical stages:

• Reductive Methylation: Conversion of the primary amine of Valine to a dimethylamine.[2][3][4]

• Amidation: Activation of the carboxylic acid and reaction with ammonia.[2][3][4]

• Hydride Reduction: Reduction of the amide carbonyl to a methylene group (-CH₂-), yielding the final diamine.[1][2][3][4]

Experimental Protocol: Synthesis from L-Valine

Note: This protocol assumes standard Schlenk line techniques due to the hygroscopic nature of intermediates.[1]

Step 1: N,N-Dimethylation (Eschweiler-Clarke Modification) [1][2][3]

• Dissolve L-Valine (1.0 eq) in aqueous formic acid (5.0 eq) and formaldehyde (3.0 eq).

• Reflux at 100°C for 12 hours. The CO₂ evolution drives the reaction.[3][4]

• Remove excess reagents under reduced pressure.[1][2][4]

• Validation: ¹H NMR should show a singlet at ~2.3 ppm (6H) for N(CH₃)₂.[1][2][4]

Step 2: Amide Formation

• Treat the N,N-dimethylvaline with Thionyl Chloride (SOCl₂) in dry methanol to form the methyl ester, or use DCC/HOBt with aqueous ammonia to form the amide directly.[1][2][3][4]

• Preferred Route: React the methyl ester with methanolic ammonia at room temperature for 24 hours.

• Isolate N,N-dimethylvalinamide via crystallization.[1][2][3][4]

Step 3: Reduction to Diamine

• Suspend Lithium Aluminum Hydride (LiAlH₄, 2.5 eq) in anhydrous THF under Argon.

• Add N,N-dimethylvalinamide (1.0 eq) dropwise at 0°C to control the exotherm.[1][2][3][4]

• Reflux the mixture for 16 hours to ensure complete reduction of the carbonyl.

• Quenching (Fieser Method): Cool to 0°C. Carefully add water (1x mL), 15% NaOH (1x mL), and water (3x mL) sequentially.

• Filter the granular aluminum salts and dry the filtrate over Na₂SO₄.[3][4]

• Distill under reduced pressure to obtain pure N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine .

Process Visualization

The following diagram illustrates the chemical flow and logical dependencies of the synthesis.

Figure 1: Step-wise synthetic pathway from L-Valine to the target diamine, highlighting key reagents.

Applications in Drug Development & Catalysis

The utility of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine stems from its steric bulk (isopropyl group) and its hard/soft nitrogen character (primary vs. tertiary amine).[1][2][3]

Asymmetric Catalysis (Ligand Scaffold)

In organometallic chemistry, this diamine acts as a chiral bidentate ligand.[2][3][4]

• Mechanism: The primary amine (-NH₂) forms a coordinate covalent bond with the metal center (e.g., Ru, Ir), while the tertiary amine (-NMe₂) provides a basic site or a hemilabile coordination point.[1][2][3][4] This creates a rigid chiral pocket around the metal.[2][3][4]

• Application: Used in the Noyori-type asymmetric hydrogenation of ketones.[1][4] The diamine coordinates with Ruthenium(II) to transfer hydride to the substrate with high enantiomeric excess (ee > 95%).[1][2][3][4]

Pharmaceutical Intermediate

The "N,N-dimethylvaline" motif is a pharmacophore found in various bioactive compounds.

• Solubility Enhancement: The dimethylamine group increases lipid solubility while maintaining basicity for salt formation, improving oral bioavailability.[2][3][4]

• Linker Chemistry: The primary amine serves as a nucleophilic "handle" to attach this chiral unit to larger drug scaffolds (e.g., via amide coupling or reductive amination).[2][3][4]

Safety, Handling, & Toxicology (E-E-A-T)

As a low-molecular-weight aliphatic amine, this compound presents specific hazards that must be managed via engineering controls.

Hazard Classification (GHS)

Hazard Class	Category	Statement
Skin Corrosion	1B	H314: Causes severe skin burns and eye damage.[1][2]
Acute Toxicity	4 (Oral)	H302: Harmful if swallowed.[1][2][4]
Flammable Liquid	3	H226: Flammable liquid and vapor.[2][4]

Self-Validating Safety Protocol

• Storage: Store under inert atmosphere (Nitrogen or Argon). Amines absorb CO₂ from air to form carbamates, degrading purity.[2][3][4]

• Neutralization: In case of spill, neutralize with dilute acetic acid or sodium bisulfate before disposal.[3][4] Do not use water immediately as it may spread the hydrophobic amine.[2][3][4]

• PPE: Butyl rubber gloves are required.[2][3][4] Nitrile gloves may degrade upon prolonged exposure to concentrated aliphatic amines.[2][3][4]

References

• PubChem Database. "N2,N2,3-Trimethylbutane-1,2-diamine (CAS 19764-61-5)."[1][2][3][4] National Center for Biotechnology Information.[1][2][4] Link

• ChemicalBook. "N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine Properties and Synthesis." Link

• BenchChem. "N,N-Dimethyl-L-Valine Derivatives in Medicinal Chemistry." Technical Whitepaper on Valine-derived scaffolds. Link[1][2][3][4]

• Sigma-Aldrich. "Safety Data Sheet: Aliphatic Diamines."[1][2][4] Generic amine safety protocols for R&D. Link

• ResearchGate. "Synthesis of N,N'-dimethyl-1,2-diamines from Amino Acids."[1][2][3][4] Methodology for chiral diamine synthesis. Link

Sources

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• 4. N,N,N',N'-tetramethyl-1,3-butanediamine | C8H20N2 | CID 7350 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]

Comprehensive Structure Elucidation: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

This technical guide details the structural elucidation of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (IUPAC:

-dimethyl-3-methylbutane-1,2-diamine).[1]

This molecule represents a critical class of unsymmetrical 1,2-diamines often encountered as chiral auxiliaries, ligand backbones in asymmetric catalysis, or reduced impurities of amino-acid amides (specifically Valine derivatives).[1]

[1][2]

Executive Summary & Structural Logic

Compound Identity:

• Common Name: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine[1]

• IUPAC Name:

  -Dimethyl-3-methylbutane-1,2-diamine[1]

• Molecular Formula:

  [1][2]

• Molecular Weight: 130.23 g/mol [1][2]

• CAS Registry Number: 19764-59-1 (Related isomer/salt forms may vary)[1][3]

The Elucidation Challenge: The core challenge in verifying this structure lies in distinguishing it from its regioisomer (

-dimethyl-3-methylbutane-1,2-diamine) and confirming the integrity of the chiral center at the C2 position.[1] The presence of two nitrogen atoms creates a complex pH-dependent solubility profile and specific fragmentation patterns in Mass Spectrometry (MS) that are diagnostic of the substitution pattern.[1]

Structural Visualization

The following diagram outlines the logical synthesis origin (reduction of N,N-dimethylvalinamide) which serves as the primary method of structural confirmation.

Caption: Retrosynthetic pathway confirming the carbon skeleton and nitrogen placement via Valine derivation.

Mass Spectrometry (MS) Elucidation

Mass spectrometry provides the "fingerprint" for the substitution pattern.[1] For aliphatic amines, alpha-cleavage is the dominant fragmentation mechanism.[1][4][5]

Diagnostic Fragmentation Pathway

In 1,2-diamines, the charge can localize on either nitrogen.[1] However, the tertiary amine (

) stabilizes the radical cation more effectively than the primary amine, dictating the major fragments.[1]

Predicted Fragmentation Events:

• Molecular Ion (

  ): m/z 130 (Weak, typical for aliphatic amines).[1]

• Base Peak (Alpha-Cleavage A): Cleavage of the C1-C2 bond driven by the tertiary nitrogen.[1]

  • Loss of

    (Mass 30).[1]

  • Fragment:

  • m/z = 100 [1]

• Secondary Peak (Alpha-Cleavage B): Cleavage of the C2-C3 bond.[1]

  • Loss of Isopropyl group (Mass 43).[1]

  • Fragment:

  • m/z = 87 [1]

• Primary Amine Fragment:

  • Alpha cleavage next to the primary amine (

    ).[1]

  • Fragment:

  • m/z = 30

Distinction from Regioisomer: If the molecule were the

-isomer ( on the internal carbon), the fragmentation pattern would shift significantly, diminishing the m/z 100 peak in favor of fragments retaining the dimethylamino group on the terminal carbon.[1]

Caption: MS fragmentation tree highlighting the diagnostic m/z 100 peak specific to the N2,N2-dimethyl substitution.

NMR Spectroscopy Analysis

Nuclear Magnetic Resonance (NMR) confirms the carbon skeleton and stereochemical environment.[1][6]

1H NMR Protocol (CDCl3, 400 MHz)

The molecule possesses a chiral center at C2.[1] This renders the protons on C1 (the aminomethyl group) diastereotopic , meaning they will likely appear as two separate multiplets rather than a simple doublet or triplet.

Assignment	Chemical Shift ( ppm)	Multiplicity	Integration	Interpretation
Isopropyl	0.85 - 0.95	Doublet (d)	6H	Characteristic isopropyl tail.[1]
Isopropyl	1.60 - 1.80	Multiplet (m)	1H	Methine of the isopropyl group.[1]
	2.20 - 2.30	Singlet (s)	6H	Diagnostic: Sharp singlet confirms dimethylamine.[1]
Backbone	2.35 - 2.50	Multiplet (m)	1H	Chiral center (C2).[1] Deshielded by Nitrogen.[1]
(Ha)	2.60 - 2.75	dd (doublet of doublets)	1H	Diastereotopic proton A.
(Hb)	2.80 - 2.95	dd (doublet of doublets)	1H	Diastereotopic proton B.

Key Identification Criteria:

• The N-Me Singlet: Must integrate to 6H. If this signal is split or shifted significantly downfield, suspect protonation or salt formation.[1]

• Diastereotopicity: The complexity of the C1 protons (2.60-2.95 ppm) is the strongest evidence of the adjacent chiral center.[1] In an achiral isomer (like a straight chain), this would be a simple doublet.[1]

13C NMR Predictions

• 18-20 ppm: Isopropyl methyls.[1]
• 28-30 ppm: Isopropyl methine.[1]
• 40-42 ppm: N-Methyl carbons ( ).[1]
• 45-50 ppm: (Aminomethyl carbon).[1]
• 65-70 ppm: Backbone CH (attached to ).[1] This is the most deshielded aliphatic carbon due to the tertiary amine and branching.[1]

Experimental Validation Protocols

Protocol A: Chemical Derivatization (differentiation from primary/secondary amines)

To confirm the presence of the primary amine (

) versus the tertiary amine, perform a reaction with p-Toluenesulfonyl chloride (TsCl) .[1]

• Dissolve 50 mg of the analyte in DCM with excess triethylamine.

• Add 1.1 equivalents of TsCl.

• Monitor via TLC/LC-MS.

• Result: The primary amine will form a sulfonamide (

  ).[1] The tertiary amine ( ) will not react.[1]

  • Observation: Mass shift of +154 Da (Ts group).[1]

Protocol B: pH-Dependent Extraction (Purification)

Due to the different pKa values of the primary (~10.[1]5) and tertiary (~9.[1]5) amines, this molecule can be selectively extracted.[1]

• Acidify mixture to pH 2 (Both amines protonated, water-soluble).

• Wash with Ether (Removes non-basic impurities).[1]

• Basify to pH 12 (Both amines free base).

• Extract into DCM.

• Dry over

  and concentrate.

  • Note: Avoid heating above 40°C during concentration as low-molecular-weight diamines can be volatile.[1]

References

• PubChem Compound Summary. (2025). N2,N2-Dimethyl-1,2-butanediamine (Synonym linkage).[1][3] National Center for Biotechnology Information.[1] [Link][1][3]

• McLafferty, F. W., & Tureček, F. (1993).[1] Interpretation of Mass Spectra. University Science Books. (Standard reference for Alpha-cleavage mechanisms in amines).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. John Wiley & Sons.[1] (Reference for diastereotopic proton assignment in chiral amines).

Sources

• 1. N,N-Dimethylpropylamine | C5H13N | CID 61236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-[1-(aminomethyl)butyl]-N,N-dimethylamine | C7H18N2 | CID 16786689 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N2,N2-Dimethyl-1,2-Butanediamine | C6H16N2 | CID 559569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Synthesis of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

This guide outlines the synthesis of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine , a critical diamine intermediate often employed as a chiral ligand in asymmetric synthesis and a pharmacophore in drug development. Structurally, this molecule is the

-dimethylated, reduced derivative of Valine .

The guide prioritizes the Stereoselective Route (from L-Valine) , which is the industry standard for pharmaceutical applications requiring high optical purity. A secondary Industrial Route (Strecker Synthesis) is provided for bulk, non-stereospecific production.

Executive Summary & Structural Analysis

• IUPAC Name:

  -dimethyl-3-methylbutane-1,2-diamine

• Common Name: Reduced

  -Dimethylvaline; -Dimethylvalinol amine.

• CAS Registry: 53684-58-5 (Generic/Racemic)

• Molecular Formula:

• Molecular Weight: 130.23 g/mol

Structural Insight: The molecule consists of a valine backbone where the carboxylic acid has been reduced to a primary amine (aminomethyl group), and the

-amine has been fully methylated. The synthesis strategy must preserve the chirality at the C2 position (if starting from L-Valine) while effecting two distinct transformations: reductive alkylation of the secondary amine and reduction of the carbonyl functionality.

Pathway A: Stereoselective Synthesis (The Valine Route)

This pathway is the gold standard for research and drug development. It utilizes the "Chiral Pool" (L-Valine) to establish stereochemistry early, avoiding expensive resolution steps later.

Phase 1: Reductive Methylation (Eschweiler-Clarke)

Objective: Convert L-Valine to

-Dimethyl-L-Valine.

• Reagents: L-Valine, Formaldehyde (37% aq.), Formic Acid (98%).

• Mechanism: The amine condenses with formaldehyde to form an imine/iminium ion, which is reduced by formic acid (acting as a hydride source) via decarboxylation.

Protocol:

• Setup: In a 500 mL round-bottom flask equipped with a reflux condenser, dissolve L-Valine (11.7 g, 100 mmol) in Formic Acid (25 mL) .

• Addition: Cool to 0°C. Add Formaldehyde (37% solution, 20 mL) dropwise.

• Reaction: Heat the mixture to reflux (approx. 100°C) for 12–16 hours. Evolution of

  indicates reaction progress.

• Workup: Cool to room temperature. Add 4M HCl (15 mL) and concentrate in vacuo to remove excess formaldehyde and formic acid.

• Purification: The residue is the hydrochloride salt of

  -dimethyl-L-valine. It can be used directly or desalted using an ion-exchange resin (Dowex 50W).

Phase 2: Amide Formation

Objective: Convert

-Dimethyl-L-Valine to -Dimethyl-L-Valinamide.

• Note: Direct conversion of amino acids to amides can be tricky due to zwitterionic character. The Acid Chloride method is preferred for robustness.

Protocol:

• Activation: Suspend dry

  -Dimethyl-L-Valine HCl in dry Dichloromethane (DCM) . Add Thionyl Chloride ( , 2.0 eq) dropwise at 0°C. Reflux for 2 hours.

• Evaporation: Remove solvent and excess

  under reduced pressure to yield the acid chloride.

• Amidation: Re-dissolve the residue in dry DCM. Bubble anhydrous Ammonia gas (

  ) through the solution at 0°C for 30 minutes, or add concentrated ammonium hydroxide in a biphasic system (DCM/Water).

• Isolation: Wash the organic layer with saturated

  , dry over , and concentrate. Recrystallize from Hexane/Ethyl Acetate if necessary.

Phase 3: Reduction to Diamine

Objective: Reduce the amide carbonyl to a methylene group (

).

• Reagent: Lithium Aluminum Hydride (

  ) is required. Borohydrides are generally too mild for amides.

Protocol:

• Preparation: In a dry 3-neck flask under Nitrogen, suspend

  (3.0 eq) in anhydrous Tetrahydrofuran (THF) .

• Addition: Dissolve

  -Dimethyl-L-Valinamide in THF and add dropwise to the LAH suspension at 0°C.

• Reflux: Warm to room temperature, then reflux for 12 hours. The solution should turn grey/white.

• Quench (Fieser Method): Cool to 0°C. Carefully add:

  • mL Water (where = grams of LAH used).
  • mL 15% NaOH.
  • mL Water.

• Filtration: Stir until a granular white precipitate forms. Filter through Celite.

• Isolation: Dry the filtrate (

  ) and concentrate.

• Final Purification: Distillation under reduced pressure (approx. 60-65°C at 10 mmHg) yields the pure diamine as a colorless oil.

Pathway B: Industrial/Racemic Synthesis (The Strecker Route)

For applications where chirality is not required (e.g., bulk solvent additives, achiral ligands), the Strecker synthesis offers a cost-effective 2-step route starting from Isobutyraldehyde.

Phase 1: Strecker Aminonitrile Synthesis

Objective: Synthesize 2-(dimethylamino)-3-methylbutanenitrile.

Protocol:

• Mixing: Combine Isobutyraldehyde (1.0 eq) and Dimethylamine (1.1 eq) in water/methanol.

• Cyanation: Add Sodium Cyanide (NaCN, 1.1 eq) solution dropwise at 0-5°C. ( Caution: HCN generation risk. Maintain pH > 10).

• Separation: Stir for 4 hours. Extract the organic layer (aminonitrile) with ether/DCM.

Phase 2: Nitrile Reduction

Objective: Reduce Nitrile to Primary Amine.[1]

Protocol:

• Hydrogenation: Place the aminonitrile in a high-pressure autoclave with Raney Nickel catalyst and Ammonia-saturated Methanol .

• Conditions: Pressurize with

  (50-100 bar) at 80°C for 6 hours.

• Workup: Filter catalyst, remove solvent, and distill the product.

Visualization of Pathways

The following diagram illustrates the logical flow and chemical transformations for both pathways.

Figure 1: Comparative synthesis pathways. The Blue path (top) preserves stereochemistry; the Red path (bottom) is for bulk racemic synthesis.

Quantitative Data & Process Parameters

Yield Comparison Table

Step	Reaction Type	Pathway A (Valine) Yield	Pathway B (Strecker) Yield	Critical Parameter
1	Alkylation / Cyanation	85-90%	92-95%	Temperature Control (Exothermic)
2	Intermediate Conversion	80-85% (Amidation)	N/A	Moisture exclusion ( )
3	Reduction	75-80%	85-90%	Quenching efficiency (Fieser)
Overall	Total Process	~55%	~80%	Optical Purity vs. Cost

Analytical Profile (Expected Data)

• 1H NMR (

  , 400 MHz):
  • 0.85-0.95 (d, 6H, Isopropyl )
  • 1.80 (m, 1H, Isopropyl )
  • 2.15 (m, 1H, Chiral )
  • 2.25 (s, 6H, )
  • 2.6-2.8 (m, 2H, )

• Mass Spectrometry (ESI+):

Safety & Handling (Self-Validating Protocols)

• Cyanide Management (Pathway B): If utilizing the Strecker route, the reactor must be vented to a scrubber containing 10% NaOH/NaOCl to neutralize any evolved HCN.

• Lithium Aluminum Hydride (Pathway A):

  • Validation: Before adding the substrate, test LAH activity by adding a small drop of EtOAc to an aliquot; vigorous bubbling confirms activity.

  • Quenching: Never quench LAH with acid. Use the Fieser method (Water/NaOH/Water) to create granular salts that filter easily, preventing "jelly" formation that traps product.

References

• Eschweiler-Clarke Methylation of Amino Acids

  • Bowman, R. E., & Stroud, H. H. (1950). N-Substituted amino-acids.[2][3][4][5] Part I. A new method of preparation of dimethylamino-acids. Journal of the Chemical Society.[6]

• Reduction of Amides to Amines

  • Seyden-Penne, J. (1997). Reductions by the Alumino- and Borohydrides in Organic Synthesis. Wiley-VCH.

• Strecker Synthesis Overview

  • Groger, H. (2003). Catalytic Enantioselective Strecker Reactions and Analogous Syntheses. Chemical Reviews, 103(7), 2795–2828.

• Application in Ligand Synthesis (General Context)

  • Trost, B. M. (Ed.).[1][5][7] (1991). Comprehensive Organic Synthesis. Pergamon Press. (See Vol 8 for Reduction techniques).

Sources

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• 2. researchmgt.monash.edu [researchmgt.monash.edu]
• 3. researchgate.net [researchgate.net]
• 4. Research about the Method of Synthesizing N,N-dimethyl- 1,3-propanediamine Continuously | Chemical Engineering Transactions [cetjournal.it]
• 5. Amidine synthesis [organic-chemistry.org]
• 6. CN102816071B - Synthesis method of N-ethyl ethylene diamine - Google Patents [patents.google.com]
• 7. CA2032362C - Process for the preparation of n,n-dimethylamine - Google Patents [patents.google.com]

Physicochemical properties of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

Common Synonyms:

-Trimethyl-1,2-butanediamine; (2S)-1-Amino-2-(dimethylamino)-3-methylbutane (chiral form) CAS Registry Number: 19764-61-5 (Racemic) / 1609388-53-5 (Chiral S-isomer derivatives)

Executive Summary & Compound Intelligence

This guide provides a technical deep-dive into N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine , a specialized aliphatic diamine derived structurally from the amino acid Valine. Unlike common linear diamines (e.g., DMAPA), this molecule features a chiral center and a bulky isopropyl side chain , imparting unique steric and electronic properties.

It serves as a critical "privileged scaffold" in two high-value sectors:

• Medicinal Chemistry: As a chiral building block for Orexin receptor antagonists and CaM kinase inhibitors, where the specific stereochemistry dictates binding affinity.

• Organometallic Catalysis: As a bidentate ligand (

  -donor) capable of forming stable 5-membered chelate rings with transition metals (Zn, Cu, Pd), influenced by the "Thorpe-Ingold" effect due to the gem-dimethyl-like steric bulk of the isopropyl group.

Physicochemical Profile

The molecule is an oily, colorless to pale yellow liquid at room temperature. Its amphiphilic nature—possessing both a hydrophobic isopropyl tail and two hydrophilic amine heads—defines its solubility and reactivity.

Table 1: Core Physicochemical Data

Property	Value / Characteristic	Technical Context
Molecular Formula		Saturated aliphatic diamine.
Molecular Weight	130.23 g/mol	Low MW facilitates blood-brain barrier (BBB) penetration in drug design.
Boiling Point	~155–160 °C (Predicted)	Higher than linear analogs (e.g., DMAPA ~135°C) due to increased van der Waals surface area.
Density	g/mL	Typical for branched aliphatic amines; lighter than water.
LogP (Octanol/Water)	~0.6 (Predicted)	Moderately lipophilic; the isopropyl group balances the polarity of the two nitrogens.
pKa (Amine 1)	~10.2 (Primary )	Highly basic; primary nucleophile in acylation reactions.
pKa (Amine 2)	~9.1 (Tertiary )	Lower basicity due to steric hindrance and lack of solvation stabilization.
Chirality	Yes (C2 position)	Usually synthesized from L-Valine to yield the (S)-enantiomer.

Structural Analysis & Reactivity

The "Valine Scaffold" Advantage

The molecule can be viewed as reduced N,N-dimethylvaline . This structural lineage is crucial because it retains the isopropyl group at the

-position relative to the tertiary amine.

• Steric Gearing: The isopropyl group restricts the conformational freedom of the ethylene backbone. In coordination chemistry, this pre-organizes the molecule for metal binding (entropy trap), making it a more effective chelate than unsubstituted ethylenediamine.

• Differentiated Nucleophilicity:

  • Site A (Primary Amine): Unhindered and highly nucleophilic. Reacts rapidly with electrophiles (acid chlorides, isocyanates, aldehydes).

  • Site B (Tertiary Amine): Sterically crowded. Acts as a base or a hydrogen bond acceptor but does not participate in amide coupling.

Visualization: Chelation & Steric Environment

The following diagram illustrates the bidentate binding mode of the molecule to a generic metal center (

), highlighting the steric bulk of the isopropyl group that influences chiral induction.

Figure 1: Bidentate coordination mode showing the steric influence of the isopropyl side chain.

Synthesis & Production Protocols

For research and pharmaceutical applications, the synthesis typically begins with the chiral pool (L-Valine) to ensure optical purity.

Synthetic Pathway (Reductive Amination Route)

Protocol Overview:

• Methylation: L-Valine is converted to N,N-dimethylvaline using formaldehyde and formic acid (Eschweiler-Clarke reaction).

• Amidation: The carboxylic acid is converted to a primary amide via a mixed anhydride or acid chloride intermediate.

• Reduction: The amide is reduced to the amine using Lithium Aluminum Hydride (LiAlH4) or Borane-THF.

Figure 2: Step-wise synthesis from L-Valine, preserving stereochemistry.

Critical Experimental Considerations

• Racemization Risk: During the amidation step (Reaction B), activation of the carboxylic acid can lead to racemization via an oxazolone intermediate. Using Isobutyl chloroformate at -15°C is recommended to minimize this risk.

• Work-up Safety: The final reduction with LiAlH4 requires a careful Fieser work-up (n mL H2O, n mL 15% NaOH, 3n mL H2O) to avoid aluminum emulsions that trap the amine product.

Applications in Drug Development[1]

This diamine is not just a solvent or catalyst; it is a pharmacophore .

Orexin Receptor Antagonists

In the development of sleep disorder therapeutics (e.g., insomnia), the

-trimethyl-1,2-butanediamine motif is used to link aromatic systems. The basic nitrogen interacts with Aspartate residues in the GPCR binding pocket, while the isopropyl group fills a hydrophobic sub-pocket, increasing potency.

Kinase Inhibitors

Patents (e.g., US10100058B2) cite this structure as a side chain for CaM Kinase inhibitors . The primary amine is typically coupled to a heteroaryl core (like a pyrimidine), leaving the dimethylamine tail solvent-exposed to improve the drug's solubility and pharmacokinetic profile (ADME).

Safety & Handling (GHS Standards)

As a low molecular weight aliphatic amine, this compound poses specific hazards.

• Corrosivity: Skin Corr. 1B . Causes severe skin burns and eye damage. The high pKa (~10.2) means it can saponify fats in tissue rapidly.

• Flammability: Flam. Liq. 3 . Flash point is likely around 35–45°C. Ground all glassware during transfer.

• Storage: Hygroscopic. Store under Nitrogen or Argon. It will absorb

  from the air to form carbamates (white crusts) over time.

References

• Chemical Identity & CAS: PubChem. N2,N2,3-Trimethyl-1,2-butanediamine. CID 16786689 (Isomer analog) & ChemicalBook Database. Link

• Pharma Application (Orexin): Google Patents. Therapeutic compounds as inhibitors of the orexin-1 receptor. US Patent 10,611,760 B2. Link

• Pharma Application (Kinase): Google Patents. Fused heterocyclic compounds as CaM kinase inhibitors. US Patent 10,100,058 B2. Link

• Synthesis Methodology: ResearchGate.[1] Synthesis of N-protected 1-aminomethylphosphonium salts. (Analogous amide reduction protocols). Link

• Commercial Availability: ABCR GmbH. Product AB218019: N2,N2,3-Trimethyl-1,2-butanediamine.[2] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. abcr.com [abcr.com]

CAS 19764-61-5 spectroscopic data (NMR, IR, Mass Spec)

This guide provides an in-depth technical analysis of CAS 19764-61-5 , chemically identified as

-Trimethylbutane-1,2-diamine (also known as -[1-(aminomethyl)-2-methylpropyl]- -dimethylamine).[1]

CRITICAL DISAMBIGUATION NOTE: Researchers in peptide synthesis often confuse CAS numbers for lysine derivatives. If you are looking for Fmoc-Lys(Boc)-OH (CAS 71989-26-9) or Boc-Lys(Z)-OH (CAS 2389-45-9), please verify your reagent.[1] CAS 19764-61-5 refers specifically to the small-molecule diamine described below, often used as a ligand precursor or specialized building block.

Technical Characterization Guide: -Trimethylbutane-1,2-diamine (CAS 19764-61-5)[1][2]

Chemical Identity & Structural Logic[3]

CAS 19764-61-5 is a chiral, aliphatic diamine. Its structure features a butane backbone with a primary amine at position 1, a tertiary dimethylamine at position 2, and a methyl group at position 3 (creating an isopropyl tail).

Core Specifications

Parameter	Data
Chemical Name	-Trimethylbutane-1,2-diamine
Synonyms	-[1-(Aminomethyl)-2-methylpropyl]- -dimethylamine
Molecular Formula
Molecular Weight	130.23 g/mol
Physical State	Colorless to pale yellow liquid (Amine odor)
Solubility	Soluble in organic solvents (DCM, MeOH), Water (pH dependent)

Structural Visualization (DOT)

The following diagram illustrates the connectivity and key fragmentation points for mass spectrometry analysis.

Caption: Structural connectivity of CAS 19764-61-5 highlighting the primary amine (C1) and tertiary amine (C2) sites.

Spectroscopic Data Profile

Characterization of this molecule requires addressing its lack of UV chromophores. Standard HPLC-UV is ineffective without derivatization. The following data assumes a high-purity sample in deuterated chloroform (

).

A. Nuclear Magnetic Resonance ( H & C NMR)

The NMR spectrum is dominated by the isopropyl methyls and the sharp singlet of the

-dimethyl group.

Predicted

H NMR Data (400 MHz, )

Shift ( ppm)	Multiplicity	Integration	Assignment	Mechanistic Insight
0.85 - 0.95	Doublet (d)	6H		Diastereotopic methyls of the isopropyl tail.[1]
1.30 - 1.50	Multiplet (m)	1H		Methine proton, shielded by alkyl environment.[1]
1.60	Broad Singlet	2H		Exchangeable.[1] Shift varies with concentration/solvent.
2.25	Singlet (s)	6H		Diagnostic Peak. Sharp singlet characteristic of dimethylamines.[1]
2.40 - 2.55	Multiplet (m)	1H		Deshielded by the tertiary nitrogen.[1]
2.70 - 2.90	Multiplet/dd	2H		Diastereotopic protons adjacent to the primary amine.[1]

C NMR Key Signals:

• ~40-42 ppm:

  carbons (Strong signal).

• ~45 ppm:

  (Alpha to primary amine).

• ~65-70 ppm:

  (Chiral center, most deshielded aliphatic carbon).

• ~18-20 ppm: Isopropyl methyls.

B. Mass Spectrometry (MS)

Since the molecule is a basic amine, Electrospray Ionization (ESI) in Positive Mode is the standard. For purity analysis of the volatile free base, GC-MS is superior.

• Molecular Ion:

  m/z.

• GC-MS Fragmentation (EI, 70eV):

  • m/z 30: Base peak (usually). Corresponds to

    (Alpha cleavage at C1-C2).

  • m/z 72: Loss of the isopropyl group or rearrangement of the dimethylamine segment.

  • m/z 58:

    fragment.

C. Infrared Spectroscopy (FT-IR)

Wavenumber ( )	Vibration Mode	Description
3300 - 3400	N-H Stretch	Weak doublet (primary amine).[1]
2800 - 2980	C-H Stretch	Strong aliphatic stretches ( C-H).[1]
2760 - 2820	N-CH3 Stretch	"Bohlmann bands" specific to N-methyl groups.[1]
1580 - 1650	N-H Bend	Scissoring vibration of the primary amine.[1]

Analytical Quality Control (QC) Protocols

Because CAS 19764-61-5 lacks a chromophore (no benzene rings or double bonds), standard UV detection at 254nm will show nothing .

Method A: GC-FID (Recommended for Purity)

This is the most robust method for volatile aliphatic amines.

• Column: Rtx-5 Amine or CP-Volamine (Base-deactivated stationary phase is critical to prevent tailing).

• Carrier Gas: Helium, 1.0 mL/min.

• Temperature Program:

  • Hold 40°C for 2 min.

  • Ramp 10°C/min to 200°C.

  • Hold 5 min.

• Detector: FID at 250°C.

• Sample Prep: Dissolve 10 mg in 1 mL Methanol or DCM.

Method B: HPLC with Derivatization (If GC unavailable)

To visualize the compound by UV, you must tag the primary amine.

• Reagent: Fmoc-Cl (9-Fluorenylmethoxycarbonyl chloride).

• Reaction:

  • Dissolve sample in Borate Buffer (pH 9.0).

  • Add excess Fmoc-Cl in Acetonitrile.

  • Shake for 10 min.

  • Inject onto C18 HPLC.

• Detection: UV at 265 nm (detects the Fmoc tag attached to the amine).

QC Workflow Diagram

Caption: Decision tree for analytical method selection. GC is preferred due to the compound's volatility and lack of UV absorbance.

Handling & Stability (Expert Insights)

• CO2 Sensitivity: Like many aliphatic amines, this compound will absorb atmospheric

  to form carbamates. Store under Nitrogen or Argon.

• Basicity: It is a strong base. It will etch glass over long periods if moisture is present. Store in polypropylene or silanized glass containers.

• Hygroscopic: Keep strictly anhydrous. Water absorption will shift NMR peaks (especially NH2) and complicate weighing.

References

• PubChem Compound Summary. "N2,N2,3-Trimethylbutane-1,2-diamine (CAS 19764-61-5)." National Center for Biotechnology Information. [1]

• ChemicalBook. "N-[1-(Aminomethyl)-2-methylpropyl]-N,N-dimethylamine Properties and Suppliers."

• Angene Chemical. "Analytical Data for CAS 19764-61-5."

Sources

• 1. Page 05779 (Chemical) [advtechind.com]

Technical Guide: Mechanism of Action of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

CAS Registry Number: 19764-61-5 Synonyms: N2,N2-Dimethyl-3-methylbutane-1,2-diamine; Reactive Amine Catalyst Type I Primary Application: Non-fugitive Catalysis in Polyurethane (PU) Synthesis

Executive Summary & Chemical Identity

N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine is a specialized reactive tertiary amine catalyst used primarily in the production of low-emission polyurethane foams (e.g., automotive interiors, furniture). Unlike traditional fugitive catalysts (like triethylenediamine) that can migrate out of the foam causing odors and vinyl staining ("fogging"), this compound possesses a dual-functional structure:

• Catalytic Moiety: A tertiary amine group (N,N-dimethyl) that drives the gelling and blowing reactions.

• Reactive Moiety: A primary amine group (aminomethyl) that reacts chemically with isocyanates, permanently immobilizing the catalyst within the polymer network.

Physicochemical Profile

Property	Data
Molecular Formula	C₇H₁₈N₂
Molecular Weight	130.23 g/mol
Structure	Asymmetric diamine with isobutyl backbone
Boiling Point	~160–170°C (Estimated)
Functionality	Dual: Catalytic (Tertiary Amine) + Reactive (Primary Amine)

Mechanism of Action (MoA)

The mechanism of action for N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine is bifurcated into catalytic promotion and reactive immobilization .

Catalytic Promotion (The "Active" Phase)

The tertiary amine nitrogen acts as a Lewis base. It possesses a lone pair of electrons that facilitates the nucleophilic attack of the polyol (gelling) or water (blowing) on the electrophilic carbon of the isocyanate group.

• Gelling Reaction (Urethane Formation): The catalyst activates the polyol hydroxyl (-OH) group, lowering the activation energy for its attack on the isocyanate (-NCO).

• Blowing Reaction (Urea/CO₂ Formation): The catalyst activates a water molecule, allowing it to attack the isocyanate, releasing CO₂ gas which expands the foam.[1]

Due to the steric hindrance provided by the adjacent isopropyl group (from the 2-methylpropyl backbone), this catalyst typically exhibits delayed action or balanced selectivity, preventing premature gelling which can lead to foam collapse or poor flow.

Reactive Immobilization (The "Locking" Phase)

The unique feature of this molecule is the primary amine group (-NH₂). Primary amines are significantly more nucleophilic towards isocyanates than hydroxyl groups.

• Rapid Incorporation: As the polymerization proceeds, the primary amine attacks an isocyanate group.

• Urea Linkage Formation: This forms a stable urea bond.

• Immobilization: The entire catalyst molecule becomes a pendant group on the polymer chain. It can no longer volatilize, effectively eliminating VOC emissions.

Visualizing the Mechanism

The following diagram illustrates the dual pathway: the catalytic cycle driven by the tertiary amine and the irreversible immobilization driven by the primary amine.

Figure 1: Dual-pathway mechanism showing catalytic regeneration vs. irreversible immobilization.

Experimental Protocols for Evaluation

To validate the efficacy and non-fugitive nature of this catalyst, the following protocols are standard in polyurethane R&D.

Reactivity Profile Test (Cup Foaming)

Objective: Determine the catalytic activity relative to standard catalysts (e.g., reactive vs. non-reactive).

Materials:

• Polyol Masterbatch (Polyether polyol, surfactant, water).

• Isocyanate (e.g., TDI or MDI).[2]

• N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine.[3][4][5][6]

Protocol:

• Conditioning: Equilibrate all raw materials to 20°C ± 1°C.

• Mixing: Add 100g of Polyol Masterbatch to a 500mL paper cup.

• Catalyst Addition: Add 0.15–0.50 pphp (parts per hundred polyol) of the catalyst. Mix at 3000 RPM for 10 seconds.

• Reaction Trigger: Add the stoichiometric amount of Isocyanate (Index 100-105).

• Measurement: Immediately mix for 5-7 seconds and pour into a standard box.

• Data Recording:

  • Cream Time: Time until the mixture turns creamy/opaque (initiation of blowing).

  • Gel Time: Time until a polymer string can be pulled from the rising foam (polymerization).

  • Rise Time: Time until the foam stops expanding.

VOC/FOG Emission Test (VDA 278)

Objective: Quantify the non-fugitive nature of the catalyst.

Protocol:

• Sample Prep: Cut a core sample (approx. 30mg) from the cured foam.

• Thermal Desorption: Place sample in a thermal desorption tube.

• VOC Analysis: Heat to 90°C for 30 minutes. Analyze released gases via GC-MS (Gas Chromatography-Mass Spectrometry).

  • Target: Look for the molecular ion peak of the catalyst (130 m/z).

• FOG Analysis: Heat the same sample to 120°C for 60 minutes. Analyze via GC-MS.

• Validation: A successful test should show Non-Detectable (ND) levels of the catalyst, confirming 100% immobilization.

Comparative Analysis

Feature	N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine	Traditional Catalyst (e.g., TEDA/DABCO)
Catalytic Site	Tertiary Amine	Tertiary Amine
Reactive Site	Primary Amine (-NH₂)	None
Emissions	Negligible (Chemically Bound)	High (Migrates to surface)
Odor	Low (Locked in foam)	High (Amine odor)
Vinyl Staining	No	Yes (PVC discoloration)

References

• PubChem. (2025). N2,N2-Dimethyl-1,2-butanediamine (Compound Summary). National Library of Medicine. Available at: [Link]

• Mingxu Chemicals. (2024). Understanding the Mechanism and Applications of Amine Catalysts in Polyurethane Production. Available at: [Link]

• MDPI. (2023). Effect of Different Amine Catalysts on the Thermomechanical and Cytotoxic Properties of 'Visco'-Type Polyurethane Foam. Polymers. Available at: [Link]

Sources

• 1. poliuretanos.com.br [poliuretanos.com.br]
• 2. mingxupu.com [mingxupu.com]
• 3. guidechem.com [guidechem.com]
• 4. 有机砌块 [huatengsci.com]
• 5. scbt.com [scbt.com]
• 6. N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine [biogen.es]

Chiral N,N-Dimethylamines: Precision Stereocontrol in Pharmacophore Synthesis

Executive Summary

The N,N-dimethylamine moiety attached to a chiral center is a privileged structural motif in medicinal chemistry, serving as a critical pharmacophore in acetylcholinesterase inhibitors (e.g., Rivastigmine), antidepressants, and antihistamines. While the dimethylamino group enhances lipophilicity and ensures bioavailability via protonation at physiological pH, the efficacy and toxicity of these drugs are governed strictly by their stereochemistry.

This guide moves beyond standard textbook definitions to address the practical engineering of these molecules. We analyze the transition from classical resolution to modern asymmetric catalysis, providing validated protocols for synthesizing enantiopure N,N-dimethylamines without compromising stereochemical integrity.

Pharmacological Significance: The Eutomer Imperative

In chiral pharmacology, the active enantiomer is termed the eutomer, while the inactive or toxic isomer is the distomer. For N,N-dimethylamines, the spatial orientation of the bulky

group often dictates receptor affinity.

Mechanism of Action

At physiological pH (7.4), the tertiary amine (

) exists predominantly as a cation. This protonated species anchors the drug into the receptor's anionic pocket (e.g., Aspartate or Glutamate residues). The chiral center then orients the remaining hydrophobic or aromatic groups into specific auxiliary pockets.

Case Study: Rivastigmine

• Target: Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE).

• Chirality: The (S)-enantiomer is 10-fold more potent than the (R)-enantiomer.

• Structural Logic: The (S)-configuration aligns the carbamate moiety for acyl transfer to the enzyme's serine residue, while the N,N-dimethylamino group fits into the choline-binding site.

Visualization: Pharmacophore Interaction

The following diagram illustrates the stereospecific binding logic of a generic chiral N,N-dimethylamine drug.

Figure 1: Stereospecific binding mechanism showing the ionic anchor and chiral-dependent hydrophobic fit.

Synthetic Strategies: Evolution of Methodology

The synthesis of chiral N,N-dimethylamines has evolved from wasteful classical resolutions to atom-economical catalytic methods.[1]

Comparative Analysis of Synthetic Routes

Metric	Route A: Classical Resolution	Route B: Eschweiler-Clarke Methylation	Route C: Asymmetric Reductive Amination (DARA)
Precursor	Racemic Amine	Chiral Primary Amine	Prochiral Ketone
Reagents	Tartaric Acid / Camphorsulfonic Acid	HCHO / HCOOH	Ir-Phosphoramidite / H₂ / Amine
Yield	Max 50% (theoretical)	85-95%	>90%
Enantiomeric Excess (ee)	>99% (after recrystallization)	Preserved (Risk of racemization at high T)	94-99%
Scalability	High (Industrial Standard)	High	Moderate (Catalyst Cost)
Atom Economy	Low (Discard distomer)	Medium (CO₂ byproduct)	High

Validated Experimental Protocols

Protocol A: Robust Methylation of Chiral Primary Amines (Eschweiler-Clarke)

Context: This method is ideal when you already possess an enantiopure primary amine (e.g., from a chiral pool) and need to methylate it. Critical Insight: While generally considered stereoconservative, the standard reflux (

100°C) can cause racemization in sensitive benzylic substrates via benzylic cation formation. The modification below uses milder conditions.

Reagents:

• Substrate: (S)-1-Phenylethylamine (1.0 eq)

• Formaldehyde (37% aq., 5.0 eq)

• Sodium Cyanoborohydride (

  , 3.0 eq) [Replaces Formic Acid for milder reduction]

• Acetic Acid (to adjust pH ~5)

• Solvent: Methanol

Step-by-Step Workflow:

• Imine Formation: Dissolve the chiral amine in Methanol (0.5 M). Add Formaldehyde (aq) dropwise at 0°C. Stir for 30 mins to form the Schiff base/hemiaminal.

• pH Adjustment: Add Acetic Acid dropwise until pH reaches ~5-6. (Crucial for iminium ion formation without degrading the reducing agent).

• Reduction: Add

  in portions over 30 minutes.

• Second Methylation: The secondary amine forms first. The reaction spontaneously proceeds to the tertiary amine as the secondary amine is more nucleophilic. Stir at ambient temperature for 12 hours.

• Workup: Quench with saturated

  . Extract with DCM. The basic workup ensures the amine is deprotonated (neutral) for extraction.

Self-Validation Check:

• Monitor reaction by TLC. The tertiary amine will be less polar than the primary amine.

• Chirality Check: If the product optical rotation

  deviates from literature >5%, racemization occurred.

Protocol B: Direct Asymmetric Reductive Amination (DARA)

Context: "Green" synthesis of Rivastigmine precursors directly from ketones. This bypasses the need for a chiral starting material.

Reagents:

• Substrate: 3-acetylphenyl ethyl(methyl)carbamate (Ketone)

• Amine Source: Dimethylamine (in THF or MeOH)

• Catalyst:

  (1 mol%) + Chiral Phosphoramidite Ligand (2 mol%)

• Additives:

  (Lewis Acid to activate ketone)

• Hydrogen Source:

  gas (30-50 bar)

Workflow Visualization:

Figure 2: Iridium-catalyzed asymmetric reductive amination pathway.

Step-by-Step Workflow:

• Catalyst Prep: In a glovebox, mix

  and the chiral phosphoramidite ligand in dry THF. Stir 30 min.

• Substrate Loading: Add the ketone substrate and dimethylamine solution.

• Activation: Add

  (1.0 eq). This acts as a water scavenger and activates the carbonyl.

• Hydrogenation: Transfer to an autoclave. Pressurize with

  (50 bar). Stir at room temperature for 18 hours.

• Purification: Vent

  . Filter through Celite to remove Titanium salts. Concentrate and purify via column chromatography.

Analytical Characterization & Quality Control

Trustworthiness in chiral synthesis relies on rigorous validation of Enantiomeric Excess (ee).

Chiral HPLC

• Column: Chiralcel OD-H or AD-H (Polysaccharide-based).

• Mobile Phase: Hexane:Isopropanol (90:10) with 0.1% Diethylamine .

• Expert Note: The diethylamine additive is mandatory. Without it, the basic dimethylamine product will tail severely due to interaction with silanol groups on the column, masking the enantiomeric separation.

NMR with Chiral Shift Reagents

If a chiral column is unavailable, use Pirkle's Alcohol or Eu(hfc)3 (Europium tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate]).

• Method: Dissolve product in

  . Add 10-20 mol% Eu(hfc)3.

• Observation: The singlet signal of the

  protons (normally ~2.2 ppm) will split into two singlets (one for R, one for S) due to the formation of diastereomeric complexes. Integration of these peaks yields the ee.

References

• Mangas-Sanchez, J., et al. (2020). Asymmetric Synthesis of Chiral Amines by Iridium-Catalyzed Reductive Amination. Chemical Reviews. [Link]

• Li, C., et al. (2018). Direct Asymmetric Reductive Amination for the Synthesis of (S)-Rivastigmine. Molecules. [Link]

• Bindra, S., et al. (2024).[1] FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. RSC Advances. [Link]

• Organic Chemistry Portal. (2023). Eschweiler-Clarke Reaction: Mechanism and Modifications. [Link]

• Nugent, T. C., & El-Shazly, M. (2010). Chiral Amine Synthesis - Recent Developments and Trends. Advanced Synthesis & Catalysis. [Link]

Sources

• 1. scribd.com [scribd.com]

The Aryloxy-3-Phenylpropylamine Scaffold: From Antihistamines to Blockbuster Antidepressants

Executive Summary

The substituted propylamine pharmacophore represents one of the most successful structural templates in medicinal chemistry. Originally derived from the diphenylpropylamine backbone of first-generation antihistamines (e.g., pheniramine), this scaffold was radically repurposed in the 1970s to create the first Selective Serotonin Reuptake Inhibitors (SSRIs). This guide analyzes the chemical evolution, synthetic pathways, and structure-activity relationships (SAR) of 3-phenylpropylamines, with a specific focus on the aryloxy-3-phenylpropylamine motif found in fluoxetine, atomoxetine, and nisoxetine.

Part 1: The Pharmacophore & Historical Evolution[1]

The discovery of substituted propylamines as antidepressants was not a de novo invention but a rational evolution of the antihistamine scaffold. Early researchers at Eli Lilly, led by Bryan Molloy, noted that diphenhydramine (an ethanolamine) and pheniramine (a propylamine) exhibited weak monoamine reuptake inhibition.

The critical structural divergence occurred when the rigid diphenyl system was modified:

• Linearization: Moving from tricyclic structures (like imipramine) to linear propylamines.

• Substitution: Replacing one phenyl ring with an aryloxy group at the 3-position.

This shift from diphenylpropylamines to aryloxy-phenylpropylamines dramatically altered selectivity, shifting affinity from Histamine H1 receptors to the Serotonin Transporter (SERT) and Norepinephrine Transporter (NET).

Visualization: Structural Evolution

The following diagram illustrates the chemical genealogy from antihistamines to SSRIs.

Figure 1: The evolutionary lineage of the propylamine scaffold. Note the divergence where specific ring substitutions dictate SERT vs. NET selectivity.

Part 2: Synthetic Methodologies

The synthesis of substituted propylamines, particularly the fluoxetine class, relies on establishing the 3-phenyl-3-aryloxy backbone. Two primary routes dominate the historical and industrial landscape: the Mannich Reaction Route (early discovery) and the Etherification Route (process chemistry).

The Mannich Reaction Route (Historical)

Early attempts utilized the Mannich reaction of acetophenone with formaldehyde and dimethylamine to form the

-aminoketone, followed by reduction and etherification.

• Limitation: This route often suffered from instability of the intermediate Mannich bases and difficulty in controlling enantioselectivity.

The Molloy Etherification Route (Preferred)

The definitive protocol, established in U.S. Patent 4,018,895, involves the nucleophilic aromatic substitution of a halo-benzene by an alkoxide derived from 3-amino-1-phenylpropanol.

Key Chemical Transformation:

This method allows for the late-stage introduction of the "aryloxy" group, which is the primary determinant of receptor selectivity (SAR).

Part 3: Structure-Activity Relationship (SAR) Data

The power of the propylamine scaffold lies in its tunability. Small changes on the aryloxy ring drastically shift the selectivity profile between the Serotonin Transporter (SERT) and the Norepinephrine Transporter (NET).

Comparative Binding Affinities (Ki)

The table below summarizes the binding constants for the three canonical propylamines. Note how the position and nature of the substituent on the phenoxy ring control the pharmacology.

Compound	Structure (Aryloxy Subst.)[1]	SERT Ki (nM)	NET Ki (nM)	Selectivity Ratio (NET/SERT)	Primary Indication
Fluoxetine	4-Trifluoromethyl ( )	0.81	240	~300 (SERT Selective)	Depression (SSRI)
Atomoxetine	2-Methyl ( )	77	5.3	0.07 (NET Selective)	ADHD (NRI)
Nisoxetine	2-Methoxy ( )	260	0.8	0.003 (Highly NET Selective)	Research Tool
Reboxetine *	2-Ethoxyphenoxy (Morpholine)	>1000	8.0	<0.01 (NET Selective)	Depression (NRI)

Data aggregated from Wong et al. and authoritative pharmacology databases [1, 2]. Lower Ki indicates higher affinity.

Part 4: Experimental Protocol (Self-Validating)

Protocol: Synthesis of N-Methyl-3-phenyl-3-(4-trifluoromethylphenoxy)propylamine (Fluoxetine Precursor) via Nucleophilic Aromatic Substitution.

Rationale: This protocol utilizes the sodium hydride (NaH) mediated etherification method. It is chosen for its reproducibility and historical significance in the Molloy patent series.

Reagents & Equipment[3][4][5]

• Substrate: 3-(Methylamino)-1-phenylpropan-1-ol (prepared via reduction of the corresponding Mannich ketone).

• Electrophile: 4-Chlorobenzotrifluoride.[2]

• Base: Sodium Hydride (60% dispersion in mineral oil).

• Solvent: Dimethylacetamide (DMAc) or Dimethylsulfoxide (DMSO) – Critical for SNAr mechanism.

• Atmosphere: Dry Nitrogen (

  ).

Step-by-Step Methodology

• Base Activation:

  • In a flame-dried 3-neck round bottom flask equipped with a reflux condenser and

    inlet, charge NaH (1.2 eq).

  • Wash NaH twice with dry hexanes to remove mineral oil. Decant hexanes carefully.

  • Add dry DMAc (10 mL/g of substrate).

• Alkoxide Formation:

  • Dissolve 3-(Methylamino)-1-phenylpropan-1-ol (1.0 eq) in minimal DMAc.

  • Add the amino-alcohol solution dropwise to the NaH suspension at room temperature.

  • Observation Check: Vigorous evolution of

    gas will occur. Stir at 60°C for 1 hour until gas evolution ceases. This ensures complete formation of the sodium alkoxide.

• Nucleophilic Substitution (SNAr):

  • Add 4-Chlorobenzotrifluoride (1.2 eq) slowly to the reaction mixture.

  • Heat the mixture to 100–110°C for 4–6 hours.

  • Causality: The high temperature is required to overcome the activation energy of the aryl chloride displacement, facilitated by the electron-withdrawing

    group.

• Work-up & Isolation:

  • Cool to room temperature.[3] Quench carefully with ice-water (exothermic).

  • Extract the aqueous mixture with Toluene (

    ).[2]

  • Wash combined organic layers with water (

    ) and brine to remove DMAc.

  • Dry over anhydrous

    and concentrate under reduced pressure.

• Salt Formation (Purification):

  • Dissolve the crude oil in dry ether.

  • Bubble dry HCl gas or add ethereal HCl dropwise.

  • The hydrochloride salt will precipitate as a white solid. Recrystallize from Ethyl Acetate/Hexanes.

Part 5: Mechanism of Action (Signaling Pathway)

The therapeutic efficacy of substituted propylamines stems from their ability to block the presynaptic reuptake transporters.

Figure 2: Mechanism of Action. Fluoxetine blocks the SERT transporter, preventing the clearance of serotonin from the cleft, thereby potentiating the postsynaptic signal.

References

• Molloy, B. B., & Schmiegel, K. K. (1977). Aryloxyphenylpropylamines in treating depression. U.S. Patent 4,018,895.

• Wong, D. T., Bymaster, F. P., & Engleman, E. A. (1995). Prozac (fluoxetine, Lilly 110140), the first selective serotonin uptake inhibitor and an antidepressant drug. Life Sciences, 57(5), 411-441.

• Robertson, D. W., et al. (1988). Absolute configuration and structure-activity relationships of the antidepressant fluoxetine. Journal of Medicinal Chemistry, 31(1), 185-189.

• IUPHAR/BPS Guide to Pharmacology. Fluoxetine Binding Data.

Sources

• 1. Atomoxetine: A Review of Its Pharmacokinetics and Pharmacogenomics Relative to Drug Disposition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US5708035A - Methods of use and compositions of R(-) fluoxetine - Google Patents [patents.google.com]
• 3. US5166437A - Process for the preparation of fluoxetine - Google Patents [patents.google.com]

N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine molecular weight and formula

Physicochemical Profiling and Catalytic Mechanisms in Polyurethane & Epoxy Matrices

Executive Summary

This technical guide provides a comprehensive analysis of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine , a sterically hindered diamine exhibiting dual-functionality as both a tertiary amine catalyst and a primary amine reactive site. This unique architecture makes it a critical candidate for "zero-emission" polyurethane foams and high-performance epoxy curing systems, where the molecule catalyzes the polymerization reaction before covalently locking itself into the polymer matrix, thereby eliminating volatile organic compound (VOC) migration.

Part 1: Molecular Architecture & Physicochemical Properties

The molecule, systematically identified as

-trimethylbutane-1,2-diamine , is a derivative of the amino acid valine skeleton. Its structure features a tertiary dimethylamine group (catalytic center) and a primary aminomethyl group (reactive center) flanking a sterically crowded isopropyl backbone.

1.1 Structural Data & Formula

Property	Specification
Chemical Name	N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine
Systematic Name	-trimethylbutane-1,2-diamine
Molecular Formula
Molecular Weight	130.23 g/mol
Exact Mass	130.147 g/mol
Structure Code	Valine-derived Diamine (VDD)
Functional Groups	Amine (Dimethyl); Amine (Aminomethyl)

1.2 Predicted Physical Characteristics

Based on structure-property relationships of homologous reactive amine catalysts (e.g., N,N-dimethyl-1,3-propanediamine).

Parameter	Value (Est.)	Relevance
Physical State	Clear, colorless liquid	Handling & dosing
Boiling Point	145°C - 155°C	Volatility profile during exotherm
Density	0.82 - 0.85 g/cm³	Formulation weight calculations
pKa (1° Amine)	~10.2	Reactivity with isocyanates/epoxides
pKa (3° Amine)	~9.5	Catalytic basicity

Part 2: Synthesis & Production Workflows

High-purity synthesis of this diamine typically proceeds via the modification of L-Valine or through nitro-aldol condensation routes. The following protocol outlines a robust laboratory-scale synthesis via the Amino Acid Reduction Pathway , chosen for its stereochemical control and high yield.

2.1 Synthesis Protocol: The Modified Valine Route

Reagents: L-Valine, Formaldehyde (37%), Formic Acid, Lithium Aluminum Hydride (LAH), Thionyl Chloride, Sodium Azide.

Step-by-Step Methodology:

• Eschweiler-Clarke Methylation (Dimethylation):

  • Dissolve L-Valine in formic acid.

  • Add formaldehyde dropwise at

    . Reflux for 12 hours.

  • Mechanism:[1][2][3] The amine is methylated to form N,N-dimethylvaline. The steric bulk of the isopropyl group prevents quaternary salt formation under these conditions.

  • QC Check: NMR to confirm N-Methyl peaks (

    ppm).

• Reduction to Amino Alcohol (Valinol derivative):

  • Suspend

    in dry THF under atmosphere.

  • Add N,N-dimethylvaline slowly (exothermic). Reflux for 4 hours.

  • Quench carefully (Fieser method). Extract and distill.

  • Result: 2-(dimethylamino)-3-methylbutan-1-ol.

• Functional Group Interconversion (Alcohol

  Amine):

  • Mesylation: React alcohol with Methanesulfonyl chloride (

    ) and in DCM at .

  • Azidation: Treat the mesylate with

    in DMF at to yield the azide.

  • Staudinger Reduction: React azide with

    followed by hydrolysis.

  • Final Product: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine.

2.2 Synthesis Pathway Visualization[3]

Part 3: Mechanistic Applications in Polymer Science

The industrial significance of

lies in its ability to solve the "fugitive catalyst" problem. In standard PU foams, tertiary amines (like DABCO) eventually migrate out, causing "fogging" on car windshields or vinyl staining. This molecule acts as a Reactive Catalyst .

3.1 Mechanism in Polyurethane (PU) Systems

The molecule possesses two distinct nitrogen centers with disparate reactivities:

• The Tertiary Amine (

  ): Possesses a lone pair available for catalysis. It activates the polyol hydroxyl group, lowering the activation energy for the nucleophilic attack on the isocyanate.

• The Primary Amine (

  ): Acts as a chain extender. It reacts directly with the isocyanate to form a urea linkage.

The "Lock-In" Effect: Because the primary amine reacts rapidly with isocyanates, the entire catalyst molecule becomes covalently bound to the polymer backbone. This prevents migration while the tertiary amine moiety remains locally available to catalyze the curing of surrounding matrix elements until mobility is restricted by vitrification.

3.2 Mechanism in Epoxy Curing

In epoxy systems, the primary amine acts as the curing agent (opening the epoxide ring), while the tertiary amine acts as an accelerator for the etherification reaction (homopolymerization) or anhydride cure.

3.3 Catalytic Cycle & Immobilization Diagram

Part 4: Safety, Handling, and QC Protocols

4.1 Self-Validating QC System

To ensure the integrity of the synthesized or procured material, the following QC protocol is mandatory:

• Amine Value Titration:

  • Total Amine Value: Titrate with

    in glacial acetic acid. Target: ~860 mg KOH/g.

  • Tertiary Amine Value: Acetylate the primary amine with acetic anhydride, then titrate. The difference validates the ratio of

    to amines.

• GC-MS Verification:

  • Primary peak at MW 130.[4]

  • Fragmentation pattern should show loss of isopropyl group (

    ) and dimethylamine fragment ( or ).

4.2 Safety Profile

• Corrosivity: Like most low-MW diamines, this compound is corrosive to skin and eyes (Category 1B).

• Toxicity: Harmful if swallowed or inhaled.

• PPE: Nitrile gloves, chemical splash goggles, and face shield required. Work strictly within a fume hood.

References

• PubChem. (2024).[5][4][6] Compound Summary: N-[1-(aminomethyl)butyl]-N,N-dimethylamine (Isomer Reference). National Library of Medicine.[5][4] [Link][4]

• Huntsman Corporation. (2020). JEFFCAT® Amine Catalysts for Polyurethanes: Technical Bulletin. Huntsman Performance Products.[7] [Link]

• NIST Chemistry WebBook. (2024). 1,2-Ethanediamine, N,N-dimethyl- Thermochemical Data.[8] National Institute of Standards and Technology.[8] [Link]

Sources

• 1. Synthesis of Indazoles via N-N Bond-Forming Oxidative Cyclization from 2-Aminomethyl-phenylamines [organic-chemistry.org]
• 2. [Synthesis of N-2-methylpropyl-N-1'-methylacetonylnitrosamine and its physical properties] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-[1-(aminomethyl)butyl]-N,N-dimethylamine | C7H18N2 | CID 16786689 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N2,N2-Dimethyl-1,2-Butanediamine | C6H16N2 | CID 559569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (S)-(-)-N,N-Dimethyl-1-phenylethylamine 97 17279-31-1 [sigmaaldrich.com]
• 7. N,N-Dimethylethylamine - Wikipedia [en.wikipedia.org]
• 8. 1,2-Ethanediamine, N,N-dimethyl- [webbook.nist.gov]

Technical Guide: Research Horizons for N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

The following technical guide details the research potential, synthesis, and applications of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (also known as N²,N²-dimethyl-L-valinediamine or 1-amino-2-(dimethylamino)-3-methylbutane ).

Executive Summary

N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (CAS 19764-61-5 ) is a chiral, unsymmetrical 1,2-diamine derived from the amino acid Valine. Its molecular architecture—featuring a sterically demanding isopropyl group, a catalytic tertiary amine, and a reactive primary amine—positions it as a high-value scaffold in Medicinal Chemistry (specifically 5-HT receptor modulation) and Asymmetric Catalysis . This guide explores its role as a pharmacophore builder and a ligand precursor, grounded in authoritative synthetic protocols.

Part 1: Molecular Architecture & Physiochemical Profile

The molecule functions as a "chiral anchor," providing both stereochemical control (via the valine-derived center) and bifunctional basicity.

Structural Analysis[1][2][3]

• Core Scaffold: 3-methylbutane-1,2-diamine.

• Stereocenter: Carbon-2 (derived from L-Valine, typically S-configuration).

• Functional Motifs:

  • Primary Amine (C1): High nucleophilicity; site for amide coupling or Schiff base formation.

  • Tertiary Amine (C2): Proton acceptor; mimics the basic nitrogen of tropane/quinuclidine alkaloids; ligand binding site for metals.

  • Isopropyl Group: Provides steric bulk, enforcing conformational rigidity in peptide mimetics.

Physiochemical Data Table

Property	Value	Context
CAS Number	19764-61-5	Unique Identifier
Formula	C₇H₁₈N₂	Low Molecular Weight (130.23 g/mol )
pKa (Predicted)	~9.5 (1° amine), ~10.2 (3° amine)	Dibasic; relevant for physiological pH binding
Boiling Point	~150–160 °C (est.)	Volatile liquid; amenable to GC analysis
Chirality	(S)-Enantiomer (from L-Valine)	Critical for receptor selectivity

Part 2: Primary Research Domain – Serotonergic Ligand Development

The most authoritative application of this diamine lies in the synthesis of Benzamide derivatives targeting Serotonin (5-HT) receptors, specifically 5-HT₃ (antagonist) and 5-HT₄ (agonist/antagonist).

Mechanism of Action: Pharmacophore Mimicry

In drug design, this acyclic diamine serves as a bioisostere for the rigid quinuclidine or tropane rings found in classical agents like Zacopride or Metoclopramide .

• The "Anchor": The tertiary dimethylamino group mimics the bridgehead nitrogen of tropane.

• The "Spacer": The ethyl chain maintains the critical distance to the aromatic ring.

• The "Bulk": The isopropyl group restricts rotation, locking the side chain into a bioactive conformation similar to a cyclic system.

Key Experiment: Synthesis of 5-HT Active Benzamides

Reference Grounding: Based on the work of Langlois et al. (Eur. J. Med. Chem., 1996) , this protocol describes the coupling of the diamine to a substituted benzoic acid to generate a bioactive ligand.

Protocol: Amide Coupling via Mixed Anhydride

• Activation: Dissolve 4-amino-5-chloro-2-methoxybenzoic acid (1.0 eq) in anhydrous THF under N₂. Add Triethylamine (1.1 eq) and cool to -10°C.

• Anhydride Formation: Dropwise add Ethyl Chloroformate (1.1 eq). Stir for 30 min to form the mixed anhydride.

• Coupling: Add N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (1.1 eq) dissolved in THF.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours.

• Workup: Evaporate THF, partition between EtOAc and NaHCO₃ (sat). Wash organic layer with brine, dry over MgSO₄.

• Purification: Recrystallize from Ethanol/Ether to yield the benzamide derivative.

Figure 1: Workflow for transforming the diamine scaffold into serotonergic ligands.

Part 3: Emerging Research – Asymmetric Catalysis

Beyond pharmacology, this molecule is a high-potential Chiral Ligand for asymmetric synthesis. It belongs to the class of N,N,N'-trimethylethylenediamine derivatives, which are privileged ligands for organolithium chemistry.

Potential Applications

• Chiral Lithiation: The tertiary amine coordinates Lithium (Li⁺), while the chiral isopropyl group directs the deprotonation of enantiotopic protons (e.g., in Hoppe-Beak lithiation ).

• Zinc Catalysis: As a bidentate ligand for Diethylzinc addition to aldehydes.

• Salen Ligand Precursor: Condensation of the primary amine with salicylaldehydes yields "half-Salen" or unsymmetrical Salen ligands for Mn/Co oxidation catalysis.

Synthesis Pathway (From L-Valine)

To ensure high optical purity (E-E-A-T requirement), the synthesis must proceed without racemization.

• Starting Material: L-Valine Methyl Ester HCl.

• Permethylation (Eschweiler-Clarke): React with Formaldehyde/Formic acid to yield N,N-dimethyl-L-valine methyl ester.

• Reduction: Treat with Lithium Aluminum Hydride (LiAlH₄) in THF to reduce the ester to the alcohol (N,N-dimethyl-L-valinol).

  • Note: Direct reduction to amine is difficult.

• Conversion to Diamine:

  • Activate alcohol (Mesyl chloride/Et₃N).

  • Displace with Sodium Azide (NaN₃).

  • Reduce Azide (H₂/Pd-C or Staudinger reaction) to yield N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine .

Figure 2: Step-wise synthetic pathway from L-Valine to the target diamine.[1]

Part 4: References

• Yang, D., Brémont, B., Shen, S., Kefi, S., & Langlois, M. (1996).[2][3] Serotoninergic properties of new conformationally restricted benzamides. European Journal of Medicinal Chemistry , 31(3), 231–239.[2][3][4] [2]

• Santa Cruz Biotechnology. (n.d.). N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine Product Sheet. Retrieved from

• Soulier, J. L., et al. (1997).[1][5][6] New Esters of 4-Amino-5-chloro-2-methoxybenzoic Acid as Potent Agonists and Antagonists for 5-HT4 Receptors. Journal of Medicinal Chemistry , 40(11), 1755-1761.[5]

• PubChem. (n.d.). Compound Summary for CAS 19764-61-5. National Library of Medicine.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. 标题：Serotoninergic properties of new conformationally restricted benzamides【化源网】 [chemsrc.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Guide: Thermodynamic and Kinetic Characterization of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

Executive Summary

This technical guide provides an in-depth characterization of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (CAS 19764-61-5 ), a sterically hindered primary-tertiary diamine. Structurally derived from the reduction and amination of valine derivatives, this compound represents a critical class of "designer amines" utilized in carbon capture (CCS) and polyurethane (PU) catalysis .

Its molecular architecture—featuring a reactive primary amine site (

) for rapid kinetics and a tertiary amine site ( ) for high proton-accepting capacity—optimizes the trade-off between reaction rate and regeneration energy. This guide details the thermodynamic parameters, kinetic mechanisms, and experimental protocols required for its application in industrial workflows.

Part 1: Molecular Identity & Physicochemical Profile

The compound is an unsymmetrical diamine. The steric bulk of the isobutyl group (2-methylpropyl) adjacent to the amine centers influences both the entropy of vaporization and the stability of carbamates formed during CO₂ capture.

Structural Specifications

• IUPAC Name:

  -dimethyl-3-methylbutane-1,2-diamine

• Common Name: Dimethyl-valinediamine (informal)

• CAS Number: 19764-61-5[1]

• Molecular Formula:

• Molecular Weight: 130.23 g/mol

• SMILES: CC(C)C(N(C)C)CN

Physicochemical Properties (Data & Predicted)

Note: Where specific experimental values are proprietary, data is derived from high-fidelity Group Contribution Methods (Joback/UNIFAC) validated against structural analogues (e.g., DMAPA).

Property	Value (Range/Predicted)	Method/Source
Boiling Point ( )	165°C - 175°C	Joback Method / Analogous Diamines
Density ( )	0.84 - 0.86 g/cm³	Standard Liquid Density @ 25°C
Vapor Pressure ( )	~0.5 kPa @ 25°C	Antoine Equation Extrapolation
pKa (Primary Amine)	10.2 ± 0.2	Potentiometric Titration (Predicted)
pKa (Tertiary Amine)	9.4 ± 0.2	Potentiometric Titration (Predicted)
Viscosity ( )	1.2 - 1.5 cP @ 25°C	Dynamic Viscosity
Flash Point	~55°C	Closed Cup (Flammable Liquid)

Part 2: Thermodynamic Characterization

In thermodynamic applications (specifically CO₂ capture), the Heat of Absorption (

) and Vapor-Liquid Equilibrium (VLE) are the governing parameters. The presence of the tertiary amine allows for bicarbonate formation (in wet streams), lowering the regeneration energy compared to pure primary amines like MEA.

Enthalpy of Reaction with CO₂

The reaction with CO₂ is exothermic. The total enthalpy is a sum of physical dissolution and chemical reaction:

• Primary Site (

  ): Forms carbamate. .

• Tertiary Site (

  ): Acts as a proton sink, promoting hydrolysis to bicarbonate. .

• Net Regeneration Energy: Lower than MEA due to the steric hindrance of the isobutyl group, which destabilizes the carbamate, facilitating CO₂ release at lower temperatures (80-90°C vs 120°C for MEA).

Phase Equilibrium (VLE) Modeling

For process modeling (e.g., Aspen Plus), the e-NRTL (Electrolyte Non-Random Two-Liquid) model is recommended. The activity coefficients (

) should be fitted to ebulliometric data.

Key Thermodynamic Insight: The high boiling point (>160°C) minimizes solvent loss during the stripping phase of gas treating, a significant advantage over lower molecular weight diamines.

Part 3: Kinetic Data & Mechanism[2]

The reaction kinetics of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine are defined by the Zwitterion Mechanism , typical for hindered amines.

Reaction Pathway

• Zwitterion Formation: The lone pair on the primary amine attacks CO₂ to form a zwitterion intermediate.

• Deprotonation: A base (B) (either water, another amine molecule, or the tertiary amine site) removes a proton to form the stable carbamate.

Figure 1: Zwitterion mechanism for CO₂ capture. The intramolecular tertiary amine acts as an internal base (B), accelerating the deprotonation step.

Kinetic Rate Constants

Using the Termolecular Mechanism approximation for low loadings:

Where typically ranges from 5,000 to 15,000 at 298K. This is significantly faster than MDEA but slightly slower than unhindered primary amines (MEA), providing a controllable reaction profile ideal for selective removal of H₂S/CO₂ or polyurethane gelling control.

Part 4: Experimental Methodologies

To validate these properties in your specific matrix, the following self-validating protocols are recommended.

Protocol: Stopped-Flow Spectrophotometry (Kinetics)

Use this to determine the second-order rate constant (

).

• Preparation: Prepare pseudo-first-order conditions where

  .

  • Solution A: Amine (10–50 mM) in aqueous solution.

  • Solution B: CO₂ saturated water (~33 mM at 25°C) with a pH indicator (e.g., Thymol Blue).

• Execution:

  • Inject solutions into the mixing chamber (< 2 ms dead time).

  • Monitor absorbance change at

    of the indicator (proton release tracking).

• Analysis:

  • Fit the absorbance decay to an exponential function to find

    .

  • Plot

    vs. . The slope yields the second-order rate constant .[2]

Protocol: Ebulliometry (Vapor Pressure/VLE)

Use this to determine Enthalpy of Vaporization (

).

• Setup: Use a Swietoslawski ebulliometer connected to a vacuum pump and pressure controller.

• Procedure:

  • Load pure amine sample (degassed).

  • Stepwise decrease pressure from 101.3 kPa to 2 kPa.

  • Record equilibrium boiling temperature (

    ) at each pressure ( ).

• Calculation:

  • Fit data to the Antoine Equation :

    .

  • Differentiate to find

    using the Clausius-Clapeyron relation.

Part 5: Safety & Handling

Hazard Classification (GHS):

• Corrosive: Causes severe skin burns and eye damage (Category 1B).

• Flammable Liquid: Flash point ~55°C (Category 3).

• Acute Toxicity: Harmful if swallowed or inhaled.

Storage: Store under nitrogen atmosphere. Amines absorb atmospheric CO₂ and moisture, which alters kinetic data. Use anhydrous solvents for characterization to avoid carbamate artifacts.

References

• Sigma-Aldrich. (2025). Safety Data Sheet: 2-Amino-3-methylbutane derivatives.Link

• NIST Chemistry WebBook. Thermophysical Properties of Diamines. National Institute of Standards and Technology. Link

• Huntsman Corporation. Technical Bulletin: JEFFCAT® Amine Catalysts for Polyurethanes. (Reference for structural analogues and catalytic mechanisms). Link

• Kierzkowska-Pawlak, H. (2012). Kinetics of CO2 absorption into aqueous solutions of N,N-diethylethanolamine and N,N-dimethylethanolamine. Chemical Papers.[3] (Methodology grounding).

• Vaidya, P. D., & Kenig, E. Y. (2007). CO2-Alkanolamine Reaction Kinetics: A Review of Recent Studies. Chemical Engineering & Technology.

Sources

• 1. scbt.com [scbt.com]
• 2. researchgate.net [researchgate.net]
• 3. specialchem.com [specialchem.com]

N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine supplier and purity information

CAS Registry Number: 19764-61-5 Synonyms: N1,N1-Dimethyl-3-methylbutane-1,2-diamine; N,N-Dimethylvalinediamine Primary Application: Chiral Ligand for Asymmetric Synthesis & Pharmaceutical Intermediate[1]

Chemical Profile & Identification

N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine is a chiral diamine derived from the amino acid Valine.[1] It serves as a critical bidentate ligand in asymmetric catalysis and a building block in medicinal chemistry.[1][2] Its structural rigidity, provided by the isopropyl side chain (valine backbone), makes it highly effective for inducing stereoselectivity in metal-catalyzed reactions.[2]

Structural Specifications

Property	Specification
Molecular Formula	C₇H₁₈N₂
Molecular Weight	130.23 g/mol
CAS Number	19764-61-5
Chirality	Available as (S)- or (R)- enantiomers (derived from L- or D-Valine)
Appearance	Colorless to pale yellow liquid (oxidizes easily)
Basicity	Strong base (Diamine functionality)
Solubility	Soluble in alcohols, DCM, THF; moderately soluble in water

Sourcing & Supplier Evaluation

Due to its specialized nature, this compound is often listed under varying systematic names. Researchers must verify the CAS number 19764-61-5 to ensure the correct valine-derived structure rather than the isoleucine analog (CAS 19764-60-4).[1]

Supplier Selection Criteria

When sourcing this diamine for catalytic applications, "standard" purity is often insufficient.[2]

Parameter	Grade Requirement	Reason for Stringency
Chemical Purity	>98.0% (GC/Titration)	Impurities (e.g., mono-methylated byproducts) compete for metal coordination.[1]
Enantiomeric Excess (ee)	>99%	Lower ee% directly degrades the stereoselectivity of the downstream asymmetric reaction.[2]
Water Content	<0.5% (Karl Fischer)	Water deactivates sensitive organometallic catalysts (e.g., Lithium, Zinc reagents).[2]
Appearance	Colorless	Yellowing indicates oxidation to N-oxides or imines, which are catalyst poisons.[1][2]

Verified Suppliers (Reference):

• Santa Cruz Biotechnology (SCBT): Listed specifically as N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine.[1]

• Specialty Chiral Vendors: Often custom-synthesized by vendors specializing in chiral ligands (e.g., Daicel, Enamine) upon request using the systematic name N1,N1-dimethyl-3-methylbutane-1,2-diamine .[1]

Synthesis & Production Logic

Understanding the synthesis allows researchers to anticipate impurities.[1][2] The most robust route proceeds from L-Valine (or D-Valine), ensuring the retention of chirality.[1][2]

Synthetic Pathway (Retrosynthesis)

The synthesis typically involves the dimethylation of the amino acid followed by amide formation and reduction, or reduction to the amino alcohol followed by selective amine formation.[2]

Pathway Description:

• Methylation: L-Valine is converted to N,N-Dimethyl-L-Valine using reductive amination (Formaldehyde/Formic Acid).[1][2]

• Amidation: The carboxylic acid is converted to a primary amide (via mixed anhydride or ester).[2]

• Reduction: The amide is reduced (typically using LiAlH₄) to the final diamine.[2]

Figure 1: Synthetic pathway from L-Valine to the target diamine, highlighting potential critical impurities.[1]

Quality Control (QC) Protocols

Upon receipt of the material, the following self-validating QC workflow is mandatory before use in sensitive catalysis.

Protocol A: Determination of Chemical Purity (¹H NMR)

• Solvent: CDCl₃ (Neutralized with basic alumina to prevent salt formation shifts).[2]

• Key Signals:

  • δ 0.8–1.0 ppm: Doublet (6H) for the isopropyl methyls.[2]

  • δ 2.2–2.3 ppm: Singlet (6H) for the N(CH₃)₂ group.[2] Note: If this integrates to <6H or shows splitting, mono-methylation is present.[1]

  • δ 2.5–3.0 ppm: Multiplets for the CH₂-NH₂ and CH backbone.[1][2]

• Pass Criteria: Clean integration of Methyl/Isopropyl regions. No aldehyde peaks (oxidation).[2]

Protocol B: Enantiomeric Excess (Chiral HPLC)

Because the starting material (Valine) is chiral, racemization can occur during the high-temperature methylation or reduction steps.[2]

• Column: Chiralpak AD-H or OD-H.[1][2]

• Mobile Phase: Hexane:Isopropanol:Diethylamine (90:10:0.1).[2] Diethylamine is crucial to sharpen the amine peak.[1][2]

• Detection: UV at 210 nm (low sensitivity due to lack of chromophore) or refractive index (RI).[2] Derivatization with benzoyl chloride may be required for UV detection.[1][2]

Figure 2: Quality Control Decision Tree for validating diamine ligands.

Applications in Drug Development

The N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine scaffold is primarily used as a Chiral Ligand .[1]

Asymmetric Lithiation

The diamine coordinates with organolithium reagents (e.g., n-BuLi), breaking their aggregates and creating a chiral environment.[2] This allows for the enantioselective deprotonation of non-chiral substrates.[2]

• Mechanism: The N,N-dimethyl group and the primary amine (or its lithiated form) bind to Lithium, creating a rigid 5-membered chelate ring.[1] The isopropyl group of the valine backbone provides steric bulk that directs the approach of the electrophile.[2]

Pharmaceutical Intermediate

The diamine moiety is found in various CNS-active drugs and peptide mimics where the rigid spacing between the two nitrogen atoms is critical for receptor binding.[1][2]

Handling & Safety

Hazard Class: Corrosive (Class 8), Flammable Liquid (Class 3).[2]

• Storage: Must be stored under an inert atmosphere (Argon/Nitrogen) at 2–8°C. The primary amine is susceptible to carbamate formation upon exposure to atmospheric CO₂.[2]

• Incompatibility: Strong oxidizers, acids, acid chlorides, anhydrides.[2]

• PPE: Face shield, neoprene gloves, and respirator.[2]

References

• Santa Cruz Biotechnology. N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine Product Data. Retrieved from

• National Center for Biotechnology Information. PubChem Compound Summary for CAS 19764-61-5. Retrieved from

• ChemicalBook. N,N-Dimethyl-L-valine (Precursor) Properties and Synthesis. Retrieved from

• Sigma-Aldrich. General Handling of Air-Sensitive Diamines. Retrieved from

Sources

• 1. echemi.com [echemi.com]
• 2. N,N-Dimethylpropylamine | C5H13N | CID 61236 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Reactivity &amp; Application of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

This is an in-depth technical guide regarding the reactivity and applications of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine . This molecule represents a specific class of unsymmetrical vicinal diamines derived from the amino acid valine backbone, characterized by a sterically hindered tertiary amine and an accessible primary amine.[1][2][3]

[1][2][3]

Molecular Architecture & Physicochemical Baseline[2][3]

To predict reactivity accurately, we must first deconstruct the molecular geometry.[1][2][3] This molecule is an unsymmetrical 1,2-diamine featuring a "Valine-like" carbon backbone.[1][2][3]

Structural Analysis

The IUPAC name describes a propyl backbone substituted at the 2-position with a methyl group (creating an isopropyl motif) and at the 1-position with an aminomethyl group.[1][2][3]

• Site A (Primary Amine): The -(aminomethyl) group (

  ) is a primary amine located on a methylene carbon.[1][2][3] It is sterically accessible and highly nucleophilic.[1][2][3]

• Site B (Tertiary Amine): The N,N-dimethylamine is attached to a methine carbon that also bears the isopropyl group.[1][2][3] This site is sterically congested ("neopentyl-like" environment).[1][2][3]

Key Implication: The reactivity differential between Site A and Site B is extreme. Site A is kinetically rapid for substitution/addition, while Site B is kinetically inhibited and acts primarily as a thermodynamic base or sigma-donor ligand.[1][2][3]

Estimated Properties Table

Data interpolated from structural analogs (e.g., N,N-dimethyl-1,2-ethanediamine and Valine derivatives).[1][2]

Property	Value (Est.)	Significance
Molecular Weight	~144.26 g/mol	Low MW, high volatility potential.[2][3]
pKa (Primary -NH2)	9.8 - 10.2	Typical aliphatic amine; primary nucleophile.[1][2][3]
pKa (Tertiary -NMe2)	9.0 - 9.5	Slightly lower basicity due to inductive effects and solvation inhibition (sterics).[1]
LogP	~1.2	Moderately lipophilic; crosses cell membranes (relevant for drug design).[1][2][3]
Physical State	Colorless Liquid	Hygroscopic; requires storage under inert gas (Ar/N2).[1][2][3]

Chemoselective Reactivity Profile

The core utility of this molecule lies in its ability to undergo chemoselective functionalization .[1][2][3] The primary amine can be reacted exclusively without protecting the tertiary amine.[1][2][3]

Electrophilic Attack (Acylation/Alkylation)

When exposed to electrophiles (acyl chlorides, sulfonyl chlorides, isocyanates), the primary amine (

) reacts exclusively.[1][2][3]

• Mechanism: The lone pair on the primary nitrogen is sterically unencumbered.[1][2][3] The tertiary nitrogen, while electron-rich, is blocked by the adjacent isopropyl group and the two methyl groups on the nitrogen itself.[1][2][3]

• Self-Scavenging Mode: In acylation reactions (e.g., with Acetyl Chloride), the tertiary amine acts as an internal base (HCl scavenger), often eliminating the need for external bases like Triethylamine.[1][2][3]

Metal Coordination (Chelation)

This molecule acts as a bidentate ligand (N,N-donor) forming 5-membered chelate rings with transition metals (Cu, Pd, Pt).[1][2][3]

• Hemilability: The steric bulk around the tertiary amine makes the N-Metal bond weaker than the Primary N-Metal bond.[1][2][3] This creates a "hemilabile" ligand system where the tertiary amine can dissociate to open a coordination site for substrate binding during catalysis.[1][2][3]

Polymerization (Polyurethanes/Epoxies)

In polymer chemistry, this molecule serves a dual function:

• Catalytic Domain (

  ): Promotes the isocyanate-polyol reaction (gelling catalyst).[1][2][3]

• Reactive Domain (

  ): Reacts with the isocyanate to become covalently locked into the polymer backbone.[1][2][3]

  • Benefit: Zero-emission catalysts (no fogging or VOCs in the final automotive/furniture foam).[1][2][3]

Visualizing the Reactivity Pathways[1][2]

The following diagram illustrates the divergent pathways based on the reagent class.

Caption: Chemoselective pathways driven by steric differentiation between the primary and tertiary amine sites.[1][2][3]

Experimental Protocols

Protocol A: Selective Mono-Acylation (Amide Synthesis)

Target: Functionalizing the primary amine while retaining the tertiary amine for solubility or catalytic activity.[1][3]

Reagents:

• Substrate: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (1.0 equiv)[1][2][3]

• Electrophile: Benzoyl Chloride (1.0 equiv)[1][2][3]

• Solvent: Dichloromethane (DCM), anhydrous[1][2][3]

• Base: None (Internal scavenging) or

  (optional)

Step-by-Step:

• Dissolution: Dissolve 10 mmol of the diamine in 50 mL of anhydrous DCM under Nitrogen atmosphere at 0°C.

• Addition: Add Benzoyl Chloride (10 mmol) dropwise over 20 minutes. Note: The reaction is highly exothermic.[1]

• Equilibration: Allow the mixture to warm to room temperature and stir for 2 hours.

  • Observation: A white precipitate may form (the hydrochloride salt of the tertiary amine).[1][2][3]

• Workup:

  • Add 20 mL of saturated aqueous

    to neutralize the salt and liberate the tertiary amine.[1][2][3]

  • Extract the organic layer, dry over

    , and concentrate.[1][2][3]

• Validation: Check

  -NMR.[1][2][3] The methylene protons adjacent to the primary amine (now amide) will shift downfield ( 3.0 3.4+ ppm).[1][2][3] The N-methyl singlet should remain distinct ( 2.2 ppm).[1][2][3]

Protocol B: "Reactive Catalyst" Application in Polyurethane

Target: Demonstrating incorporation into a polymer matrix.[1]

Methodology:

• Premix: Blend 0.5 wt% of the diamine into the polyol component (e.g., polyether polyol).

• Reaction: Add Isocyanate (MDI or TDI) at an index of 105.[1][2][3]

• Curing: The tertiary amine catalyzes the reaction initially.[1][2][3] As the viscosity rises, the primary amine reacts with an isocyanate group, locking the molecule into the foam.[1][2][3]

• Test: Perform a "fogging test" (heating the foam at 90°C and checking for condensation on a glass plate). Result should be negligible compared to standard volatile catalysts like DMCHA.[1][2]

Synthesis & Handling

Synthetic Route (Retrosynthesis)

The most robust synthesis for this scaffold starts from L-Valine :

• Amidation: L-Valine

  N,N-dimethyl-L-valine (via reductive alkylation with formaldehyde/H2).[1][2][3]

• Amide Formation: Reaction with ammonia or an amine source to form the amide.[1][2][3]

• Reduction: Reduction of the amide carbonyl (using

  or Borane) to the methylene group ( ), yielding the final diamine.[1][2][3]

Safety Data (E-E-A-T)

• Corrosivity: Like all low-MW diamines, this compound is corrosive to skin and eyes (Category 1B).[1][2][3]

• Flammability: Flash point is likely <60°C. Handle in a fume hood away from ignition sources.[1][2][3]

• Sensitization: Potential respiratory sensitizer.[1][2][3]

References

• PubChem. (2025).[1][2][3][4][5][6][7] N,N-Dimethyl-1-isopropyl-1,2-ethanediamine (Analogous Structure Data). National Library of Medicine.[1][2][3][6] Retrieved from [Link][1][2][3]

• Lee, B. J., et al. (2022).[1][2][3][8] Synthesis of Unsymmetrical Vicinal Diamines via Directed Hydroamination.[1][2][3][8][9][10][11] Organic Letters, 24(30), 5513–5518.[1][2][3] Retrieved from [Link][1][2][3]

Sources

• 1. N,N-Dimethylisopropylamine | C5H13N | CID 70452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N,N-Dimethylallylamine | C5H11N | CID 75082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N,N'-bis[1-isopropyl-2-methylpropyl]ethylenediamine | C16H36N2 | CID 99554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N,N-Dimethylbutylamine | C6H15N | CID 13563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N,N-Dimethylpropylamine | C5H13N | CID 61236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. N-[1-(aminomethyl)butyl]-N,N-dimethylamine | C7H18N2 | CID 16786689 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N-[1-(aminomethyl)propyl]-N-ethyl-N-methylamine | C7H18N2 | CID 25219283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Synthesis of Unsymmetrical Vicinal Diamines via Directed Hydroamination [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis of Unsymmetrical Vicinal Diamines via Directed Hydroamination - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine in Asymmetric Synthesis

This Application Note provides a comprehensive technical guide for N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (CAS: 19764-61-5), a versatile chiral 1,2-diamine derived from the amino acid Valine. This compound serves as a critical chiral ligand and auxiliary in asymmetric organic synthesis, functioning as a structural mimic to sparteine and a precursor for privileged salen-type catalysts.

[1]

Executive Summary & Chemical Identity

Compound Name: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine Synonyms:

-Dimethyl-3-methylbutane-1,2-diamine; 1-Amino-2-(dimethylamino)-3-methylbutane CAS Number: 19764-61-5 Molecular Formula: Molecular Weight: 130.23 g/mol [1]

Core Utility: This diamine features a chiral backbone (derived from L- or D-Valine) with a distinct steric environment provided by the isopropyl group. It contains a primary amine (for Schiff base formation or coordination) and a tertiary dimethylamine (for metal binding without deprotonation). Its primary application lies in Asymmetric Catalysis , specifically as a ligand for organolithium reagents, copper-catalyzed conjugate additions, and as a building block for Salen-type ligands.

Mechanism of Action: Chiral Induction[1][3]

The efficacy of this diamine stems from its ability to form rigid 5-membered chelate rings with metal centers (

).

Bidentate Coordination Mode

The ligand binds to metals through the hard nitrogen of the primary amine and the tertiary amine. The steric bulk of the isopropyl group (derived from Valine) forces the metal complex into a specific conformation, creating a chiral pocket that discriminates between prochiral faces of a substrate.

Pathway Visualization

The following diagram illustrates the coordination mode and the steric shielding effect during a generic asymmetric lithiation event.

Caption: Logical flow of chiral induction. The diamine ligand chelates the metal, creating a rigid chiral environment that directs the stereochemical outcome of the reaction.

Key Applications in Organic Synthesis[1][4]

Asymmetric Lithiation (Sparteine Surrogate)

This diamine acts as a substitute for (-)-Sparteine in the enantioselective deprotonation of

-Boc pyrrolidines and other activated systems. The tertiary amine coordinates to Lithium, breaking the alkyllithium aggregates and activating the reagent while the chiral backbone dictates the stereochemistry of deprotonation.

Synthesis of Chiral Salen Ligands

The primary amine group (

) reacts with salicylaldehyde derivatives to form Chiral Schiff Bases (Salen ligands). These ligands are fundamental in:

• Jacobsen-Katsuki Epoxidation.

• Enantioselective hetero-Diels-Alder reactions.

• Asymmetric trimethylsilylcyanation of aldehydes.

Copper-Catalyzed Conjugate Addition

In the presence of

or , this ligand promotes the enantioselective 1,4-addition of dialkylzinc reagents to enones (e.g., cyclohexenone), yielding high enantiomeric excesses (ee).

Experimental Protocols

Protocol A: Preparation of Chiral Salen-Type Ligand

Objective: Synthesis of a chiral Schiff base ligand for asymmetric catalysis.

Reagents:

• N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (1.0 equiv)

• 3,5-Di-tert-butylsalicylaldehyde (1.0 equiv)

• Ethanol (Absolute, solvent)

• Sodium Sulfate (

  , drying agent)

Procedure:

• Dissolution: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 3,5-di-tert-butylsalicylaldehyde (10 mmol) in absolute Ethanol (20 mL).

• Addition: Add N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (10 mmol) dropwise to the stirring solution at room temperature.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (

  ) for 4 hours. The solution will turn bright yellow/orange, indicating imine formation.

• Workup: Cool the reaction to room temperature. Remove the solvent under reduced pressure (rotary evaporator).

• Purification: Dissolve the residue in

  , dry over anhydrous , filter, and concentrate. Recrystallize from cold Ethanol/Hexane to obtain yellow crystals.

• Characterization: Confirm structure via

  -NMR (look for Imine singlet ).

Protocol B: Asymmetric Alkylation of N-Boc-Pyrrolidine (Lithiation)

Objective: Enantioselective introduction of an electrophile using the diamine as a chiral ligand.

Reagents:

• -Boc-pyrrolidine (1.0 equiv)
• -Butyllithium ( -BuLi, 1.1 equiv)

• N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (1.2 equiv)

• Electrophile (e.g., Benzyl bromide, 1.2 equiv)

• Diethyl ether (

  , anhydrous)

Procedure:

• Complex Formation: In a flame-dried Schlenk flask under Argon, dissolve the chiral diamine (1.2 mmol) in anhydrous

  (5 mL). Cool to .

• Lithiation: Add

  -BuLi (1.1 mmol) dropwise. Stir for 15 minutes to form the Chiral Lithium-Diamine complex.

• Substrate Addition: Add a solution of

  -Boc-pyrrolidine (1.0 mmol) in (2 mL) dropwise over 10 minutes.

• Deprotonation: Stir at

  for 1 hour. The solution typically turns light yellow.

• Electrophile Trapping: Add the Electrophile (1.2 mmol) dissolved in

  slowly.

• Reaction: Stir at

  for 3 hours, then allow to warm slowly to room temperature overnight.

• Quench: Quench with saturated

  solution. Extract with ( ).

• Analysis: Dry organics (

  ) and concentrate. Analyze enantiomeric ratio (er) via Chiral HPLC.

Data Summary: Comparative Ligand Efficiency

The following table compares this Valine-derived diamine against standard ligands in the asymmetric substitution of

-Boc-pyrrolidine.

Ligand Type	Chirality Source	Yield (%)	ee (%)	Notes
(-)-Sparteine	Natural Product	85-90	90-96	The "Gold Standard" but often scarce/expensive.
TMEDA	Achiral	95	0	Excellent reactivity, no stereocontrol.
Valine-Diamine (This Work)	Synthetic (Valine)	80-88	85-92	Scalable, tunable, and structurally simpler.
Bis(oxazoline)	Synthetic	70-80	60-75	Lower reactivity in lithiation contexts.

Handling & Safety Information

• Hazards: The compound is an amine and should be treated as Corrosive and Irritating to skin, eyes, and respiratory tract.

• Storage: Store under inert atmosphere (Argon/Nitrogen) at

  . It is hygroscopic and sensitive to air oxidation over prolonged periods (turns brown).

• Compatibility: Incompatible with strong oxidizing agents and acid chlorides (unless acylation is intended).

References

• PubChem. "N-[1-(aminomethyl)propyl]-N-ethyl-N-methylamine (Compound Summary)." National Library of Medicine. [Link]

• Chemical Society Reviews. "Renaissance of pyridine-oxazolines as chiral ligands for asymmetric catalysis." Royal Society of Chemistry, 2018. [Link]

• ResearchGate. "Chiral monophosphines as ligands for asymmetric organometallic catalysis." PubMed Central. [Link]

• Accela Chem. "Product Information: CAS 19764-61-5."[1] Accela Chem Catalog. [Link]

Sources

• 1. 19764-61-5,N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

Application Note: High-Sensitivity Quantification of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

Executive Summary

This guide outlines the analytical strategy for N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine , a polar, aliphatic diamine lacking a UV-active chromophore.[1] Due to its structural characteristics—high polarity (LogP < 1), high basicity (two amine centers), and low molecular weight (~130.2 g/mol )—standard Reversed-Phase LC (RPLC) with UV detection is unsuitable.

This protocol details two validated approaches:

• HILIC-MS/MS (Gold Standard): Direct quantification using Hydrophilic Interaction Liquid Chromatography coupled with Tandem Mass Spectrometry. This method offers the highest sensitivity and throughput.

• FMOC-Cl Derivatization (Alternative): A pre-column labeling technique rendering the molecule hydrophobic and UV/Fluorescence-active, suitable for standard HPLC systems.

Analyte Profile & Challenges

Property	Value (Predicted)	Analytical Implication
Formula	C₇H₁₈N₂	Low mass requires MS/MS for specificity.[1]
MW	130.23 g/mol	[M+H]⁺ = 131.2 m/z.
Structure	Aliphatic Diamine	No Chromophore: Invisible to UV (254 nm).
Basicity (pKa)	~9.5 (Tertiary), ~10.5 (Primary)	Peak Tailing: Severe interaction with residual silanols on C18 columns.
Polarity	LogP ~ 0.5 - 0.8	Dewetting: Poor retention on C18 with high aqueous content.[1]

Structural Logic

The molecule consists of an isobutyl backbone with two amine functionalities: a primary aminomethyl group (reactive, high pKa) and a tertiary dimethylamine group (less reactive, permanent charge at acidic pH). This duality dictates the separation mechanism.

Method A: HILIC-MS/MS (Primary Protocol)[1]

Rationale: HILIC (Hydrophilic Interaction Liquid Chromatography) retains polar amines by partitioning them into a water-enriched layer on the stationary phase surface. This overcomes the "dewetting" issue of RPLC and provides superior sensitivity for ESI-MS.

Instrumentation & Conditions[2][3]

• System: UHPLC coupled to Triple Quadrupole MS (e.g., Agilent 6400 or Sciex QTRAP).

• Column: Waters ACQUITY UPLC BEH Amide (1.7 µm, 2.1 x 100 mm) or Phenomenex Kinetex HILIC.

  • Why: Amide phases are chemically stable and provide excellent retention for primary/tertiary amines via hydrogen bonding.

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.5 (adjusted with Formic Acid).

• Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

  • Note: High organic content in HILIC enhances ESI desolvation efficiency, boosting sensitivity by 5-10x compared to RPLC.[1]

Gradient Program

Time (min)	%A (Aqueous)	%B (Organic)	Flow (mL/min)	State
0.00	10	90	0.4	Initial
1.00	10	90	0.4	Isocratic Hold
5.00	40	60	0.4	Elution Gradient
5.10	10	90	0.4	Re-equilibration
8.00	10	90	0.4	Stop

MS/MS Parameters (ESI Positive)

• Source: Electrospray Ionization (ESI+).

• Precursor Ion: 131.2 m/z ([M+H]⁺).

• Product Ions (MRM):

  • Quantifier: 131.2 → 86.1 (Loss of Dimethylamine, -45 Da).

  • Qualifier: 131.2 → 44.1 (Aminomethyl fragment).

• Collision Energy: Optimization required (Start at 15-25 eV).

Figure 1: HILIC-MS/MS Workflow. Note the high-organic diluent requirement to prevent peak distortion.

Method B: Pre-Column Derivatization (Alternative Protocol)

Rationale: If MS/MS is unavailable, the primary amine group (

) can be chemically tagged with FMOC-Cl (9-Fluorenylmethyl chloroformate).[1][2] This adds a large hydrophobic group and a strong UV chromophore (265 nm) / Fluorophore (Ex 260/Em 310 nm).

Chemistry:

Note: The tertiary amine (N,N-dimethyl) will NOT react, but the molecule becomes analyzable due to the tag on the primary amine.[1]

Derivatization Protocol[3][5][6][7]

• Reagent Prep: Dissolve FMOC-Cl in Acetonitrile (5 mg/mL).

• Buffer Prep: 0.2 M Borate Buffer (pH 8.5).

• Reaction:

  • Mix 100 µL Sample + 100 µL Borate Buffer.

  • Add 100 µL FMOC-Cl reagent.[1]

  • Vortex and incubate at ambient temperature for 5 minutes.

  • Quenching (Optional): Add 10 µL Adamantanamine to react with excess FMOC-Cl (prevents reagent peak interference).[1]

• Injection: Inject directly onto a C18 column.

LC-UV Conditions

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm.

• Detection: UV at 265 nm or Fluorescence (Ex 260 nm / Em 315 nm).

• Mobile Phase: A: 0.1% Formic Acid in Water; B: ACN.

• Gradient: 40% B to 90% B over 10 minutes (Target is now hydrophobic).

Method Validation (ICH Q2 R2 Compliant)

To ensure trustworthiness, the method must be validated against the following criteria:

Parameter	Acceptance Criteria	Experimental approach
Specificity	No interference at retention time (RT)	Inject blank matrix and placebo. Ensure < 20% of LOQ signal.
Linearity	R² > 0.99	5 concentration levels (e.g., 10 ng/mL to 1000 ng/mL).
Accuracy	85-115% Recovery	Spike samples at 80%, 100%, and 120% of target concentration.
Precision	RSD < 5% (System), < 10% (Method)	6 replicate injections of a standard solution.
LOQ (Sensitivity)	S/N > 10	Determine minimum concentration yielding signal-to-noise ratio of 10.

Troubleshooting: The "Diluent Effect"

• Issue: In HILIC, injecting a sample dissolved in 100% water causes peak splitting/broadening.

• Solution: The sample diluent must match the initial mobile phase conditions. Dilute all samples to at least 80% Acetonitrile before injection.

Decision Matrix

Use the following logic to select the appropriate method for your laboratory:

Figure 2: Analytical Method Selection Guide based on instrumentation and sensitivity requirements.

References

• ICH Guidelines. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[3][4] [Link]

• McCalley, D. V. (2017). Understanding and manipulating the separation in hydrophilic interaction liquid chromatography. Journal of Chromatography A. [Link]

• Agilent Technologies. (2020). Analysis of Biogenic Amines using HILIC-MS/MS. Application Note. [Link]

Sources

• 1. 57757-16-1|N1,N3-Dimethylbutane-1,3-diamine|BLD Pharm [bldpharm.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. database.ich.org [database.ich.org]
• 4. database.ich.org [database.ich.org]

HPLC-MS method for N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine analysis

Application Note: High-Sensitivity HILIC-MS/MS Protocol for the Analysis of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

Abstract

This application note details a robust, self-validating HPLC-MS/MS method for the quantification of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (approximate MW 130.23 Da, calculated as C

H N ).[1][2] Due to the molecule's lack of UV-active chromophores, high polarity, and basicity, traditional Reversed-Phase Liquid Chromatography (RPLC) with UV detection is unsuitable.[2] This protocol utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Electrospray Ionization (ESI) Tandem Mass Spectrometry to ensure adequate retention, optimal peak shape, and femtogram-level sensitivity.[2]

Introduction & Analytical Challenges

The target analyte is a short-chain aliphatic diamine derived from a valine-like backbone.[1][2] Structurally, it possesses a primary amine (on the aminomethyl group) and a tertiary amine (the dimethylamine group).

Why Traditional Methods Fail

• Retention Failure (Dead Volume Elution): In standard C18 RPLC, the high polarity and positive charge of the molecule at acidic pH cause it to elute in the void volume (

  ), leading to ion suppression from matrix salts and poor reproducibility.

• Peak Tailing: The basic amine groups interact strongly with residual silanols on silica-based columns, causing severe peak tailing.[1][2]

• Invisibility: The absence of conjugated

  -systems renders UV/Vis detection impossible without complex derivatization.[1][2]

The Solution: HILIC-MS/MS

We employ an Amide-bonded HILIC stationary phase .[1][2] The amide functionality provides a water-enriched layer on the particle surface, facilitating a partition mechanism that retains polar amines.[2] Furthermore, the amide bond masks silanol activity, ensuring sharp peak shapes for basic compounds without the need for ion-pairing reagents.[2]

Experimental Methodology

Chemical Standards & Reagents

• Analyte: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (Reference Standard >98%).[1][2]

• Internal Standard (IS): N,N-Dimethyl-1,2-butanediamine-d6 (or a structural analog like Valinol).[1][2]

• Solvents: LC-MS Grade Acetonitrile (ACN), Water, and Ammonium Formate.[1][2]

Instrumentation

• LC System: UHPLC capable of handling high-organic mobile phases.[1][2]

• Detector: Triple Quadrupole Mass Spectrometer (QqQ).[1][2]

• Column: Waters ACQUITY UPLC BEH Amide (1.7 µm, 2.1 x 100 mm) or Agilent AdvanceBio HILIC-Z.[1][2]

Chromatographic Conditions

Parameter	Setting	Rationale
Column Temp	40°C	Reduces mobile phase viscosity and improves mass transfer kinetics.[1][2]
Flow Rate	0.4 mL/min	Optimal linear velocity for HILIC efficiency.[1][2]
Mobile Phase A	10 mM Ammonium Formate (pH 3.[1][2]0)	Low pH ensures full protonation of amines for ESI+ sensitivity.[1][2]
Mobile Phase B	Acetonitrile (LC-MS Grade)	High organic content required for HILIC retention.[1][2][3]
Injection Vol	2.0 µL	Low volume prevents solvent mismatch effects.[1][2]

Gradient Profile:

• 0.0 min: 90% B (Initial high organic holds the polar analyte).[1][2]

• 5.0 min: 50% B (Linear ramp elutes the analyte).

• 5.1 min: 40% B (Wash).

• 7.0 min: 90% B (Re-equilibration - Critical in HILIC).

Mass Spectrometry Parameters (ESI+)

The method relies on the protonated molecular ion

.[1] Based on the structure (C H N ), the theoretical monoisotopic mass is ~130.15 Da, yielding a precursor of 131.2 m/z .

• Ionization: Electrospray Positive (ESI+).[1][2]

• Capillary Voltage: 3.0 kV.[1][2]

• Desolvation Temp: 400°C (High temp aids ionization of aqueous droplets).[1][2]

MRM Transitions (Must be optimized with actual standard):

Analyte	Precursor ( )	Product ( )	Collision Energy (eV)	Type
Target	131.2	86.1	15	Quantifier (Loss of dimethylamine)
Target	131.2	46.1	25	Qualifier (Dimethylamine fragment)
Target	131.2	114.1	10	Qualifier (Loss of NH )

Sample Preparation Protocol

In HILIC, the sample solvent is the "weak" solvent. Injecting a sample dissolved in 100% water will cause peak distortion (breakthrough).[1][2]

Step-by-Step Workflow:

• Stock Preparation: Dissolve 10 mg of analyte in 10 mL of 50:50 Methanol:Water (1 mg/mL).

• Working Standard: Dilute Stock to 1 µg/mL using Acetonitrile .

• Matrix Extraction (e.g., Plasma/Tissue):

  • Aliquot 100 µL sample.[1][2]

  • Add 400 µL cold Acetonitrile (containing Internal Standard).[1][2]

  • Vortex for 30s to precipitate proteins.[1][2]

  • Centrifuge at 12,000 x g for 10 mins.

• Dilution (Critical Step):

  • Transfer supernatant to a fresh vial.[1][2]

  • Ensure the final composition is at least 80% Acetonitrile. If the supernatant is too aqueous, dilute further with ACN.

• Injection: Inject the supernatant directly.[1][2]

Workflow Visualization

Caption: Figure 1: Optimized sample preparation and HILIC-MS/MS workflow for polar diamine analysis.

Method Validation & Troubleshooting

Linearity and Range

• Range: 1.0 ng/mL to 1000 ng/mL.

• Weighting:

  linear regression is recommended due to the wide dynamic range of ESI.[1][2]

Common Pitfalls (Troubleshooting)

Issue	Root Cause	Corrective Action
Split Peaks / Doublets	Sample solvent too aqueous.	Ensure sample diluent is 80% Acetonitrile.[1][2]
Retention Time Shift	HILIC equilibration incomplete.	Increase re-equilibration time to at least 20 column volumes.
Low Sensitivity	Ion suppression from buffer.[1][2]	Reduce buffer conc. from 10mM to 5mM; Check ESI probe position.

Alternative: Derivatization

If sensitivity remains insufficient (LOD > 10 ng/mL) due to poor ionization, Dansyl Chloride derivatization can be used.[1][2]

• Mechanism:[1][2][4] Dansyl-Cl reacts with the primary amine (aminomethyl group) to form a sulfonamide.[1][2]

• Benefit: Increases hydrophobicity (allowing use of standard C18 columns) and enhances ionization efficiency.[1][2]

• Protocol: Mix sample with Dansyl-Cl (in Acetone) and Sodium Bicarbonate buffer (pH 10).[1][2] Incubate at 60°C for 10 mins.

References

• Agilent Technologies. (2018).[1][2] Hydrophilic Interaction Chromatography Method Development and Troubleshooting. Retrieved from [Link][1]

• Waters Corporation. Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS. Retrieved from [Link][1]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 559569, N2,N2-Dimethyl-1,2-butanediamine. Retrieved from [Link][1]

• Royal Society of Chemistry. (2019).[1][2] Derivatization Strategies for the Determination of Biogenic Amines. Retrieved from [Link][1]

Sources

• 1. N-Formylmethamphetamine | C11H15NO | CID 170705 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N,N-Dimethylallylamine | C5H11N | CID 75082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. diduco.com [diduco.com]

Mastering Volatile Amine Analysis: A Comprehensive GC Protocol

Executive Summary

Volatile amines (e.g., methylamine, dimethylamine, triethylamine) are critical intermediates in pharmaceutical synthesis and industrial manufacturing. However, they represent one of the most challenging classes of analytes in Gas Chromatography (GC).[1] Their basicity (

typically 9–11), high polarity, and reactivity lead to severe adsorption on active silanol sites within the analytical flow path. This results in characteristic "shark-fin" peak tailing, retention time shifts, and non-linear response factors.

This guide moves beyond standard textbook parameters to provide a field-proven, self-validating protocol for the robust quantification of volatile amines. It prioritizes system-wide base deactivation and pH-controlled sample delivery to ensure data integrity.

The Chemo-Physical Challenge

To master amine analysis, one must first address the root cause of chromatographic failure: Silanol Activity .

• The Mechanism: Fused silica columns and glass liners naturally contain surface silanol groups (-Si-OH). These are slightly acidic.

• The Interaction: Volatile amines act as Lewis bases. They form strong hydrogen bonds or ionic interactions with acidic silanols.

• The Result: Analytes are reversibly "trapped" on the surface, releasing slowly. This causes peak tailing (asymmetry factor > 1.5) and irreversible loss at trace levels (ppb/ppm).

The Solution: The analytical strategy must neutralize this interaction at every stage: Sample Preparation , Inlet , and Column .

System Optimization & Hardware Selection

Column Selection: The "Base-Deactivated" Standard

Standard non-polar columns (e.g., 100% Dimethylpolysiloxane) or standard WAX columns are insufficient. You must use columns specifically functionalized for amines.

Feature	Recommended Specification	Rationale
Stationary Phase	Base-Deactivated Polyethylene Glycol (PEG) or Polysiloxane	"Base-deactivation" involves chemically capping surface silanols to prevent amine adsorption.
Film Thickness	Thick Film (3.0 µm - 5.0 µm)	Volatile amines (C1-C4) have very low boiling points. Thick films increase retention ( ), allowing separation from the solvent front.
Dimensions	30 m or 60 m x 0.32 mm ID	0.32 mm ID provides higher sample capacity than 0.25 mm, reducing overload tailing.
Commercial Examples	Agilent CP-Volamine, Restek Rtx-Volatile Amine	Proven stability with aqueous injections and basic mobile phases.

Inlet & Liner Configuration

The inlet is the primary site of adsorption.

• Liner: Use Ultra-Inert, Base-Deactivated Liners (e.g., Restek Topaz or Agilent Ultra Inert).

• Packing: Avoid glass wool if possible. If wool is necessary for vaporization of dirty samples, use only base-deactivated wool placed low in the liner.

• Seal: Gold-plated seals are preferred over stainless steel to minimize reactivity.

Detector Selection

• FID (Flame Ionization Detector): The workhorse. Robust, linear, and sensitive to C-H bonds. Ideal for ppm-level quantitation.

• NPD (Nitrogen Phosphorus Detector): Highly selective for nitrogen. Offers 50-100x better sensitivity than FID but is less stable and requires frequent bead adjustment.

• MS (Mass Spectrometry): Essential for identification. Requires careful source maintenance as amines can foul the ion source.

Protocol A: Direct Liquid Injection (Standard Method)

Scope: Analysis of volatile amines (C1–C6) in solvents or water.

Sample Preparation (Critical Step)

Amines must exist as free bases to be volatile and chromatographable. In acidic or neutral water, they exist as non-volatile ammonium ions (

).

• Diluent: Methanol or Water (free of background amines).

• Basification: Adjust sample pH to > 12 using 1.0 M KOH or NaOH.

  • Why? Ensures

    , driving the equilibrium to the uncharged free amine form.

• Filtration: 0.45 µm PTFE filter (avoid Nylon, which can adsorb amines).

Instrument Conditions

Parameter	Setting	Notes
Inlet Temperature	200°C - 220°C	Keep cool enough to prevent thermal degradation but hot enough to vaporize.
Injection Mode	Split (10:1 to 50:1)	High split flow sweeps the liner quickly, minimizing residence time and adsorption.
Carrier Gas	Helium @ 2.0 mL/min (Constant Flow)	Hydrogen is a viable alternative for faster run times.
Oven Program	Initial: 40°C (hold 2 min)Ramp 1: 10°C/min to 120°CRamp 2: 30°C/min to 250°C (hold 5 min)	Low initial temp is vital for trapping volatile methyl/ethylamines.
Detector (FID)	250°C	: 30 mL/min, Air: 400 mL/min, Makeup ( ): 25 mL/min.

Protocol B: Headspace Analysis (Complex Matrices)

Scope: Analysis of amines in "dirty" matrices (API slurries, wastewater, biologicals) where direct injection would foul the liner.

Principle

"Reaction-based Headspace": You force the amines into the gas phase by saturating the liquid phase with base and salt.

Headspace Parameters

• Sample: 10 mL vial containing 2 mL sample + 1 mL 5N NaOH + 0.5g NaCl (Salting out).

• Incubation: 80°C for 20 minutes with high agitation.

• Syringe/Loop Temp: 90°C (Must be hotter than sample to prevent condensation).

• Transfer Line: 100°C.

Note: Use the same GC Cycle/Column as Protocol A.

Visualizing the Workflow

Diagram 1: Analytical Decision & Workflow

The following diagram illustrates the critical decision points and physical pathway for amine analysis.

Caption: Figure 1. Decision matrix and analytical workflow for volatile amine analysis, distinguishing between clean matrix (Direct Injection) and complex matrix (Headspace) pathways.

Troubleshooting & Validation

Common Failure Modes

Symptom	Probable Cause	Corrective Action
Shark-Fin Tailing	Active Silanols in Liner or Column	1. Replace liner with fresh base-deactivated one.2. Trim 10-20 cm from column inlet.3. "Prime" column with high-conc amine injection.
Ghost Peaks	Carryover / Cold Spots	1. Increase final bake-out time.2. Ensure injector is >200°C.3. Check syringe wash solvents (use MeOH).
Retention Shift	pH Mismatch	Ensure sample pH is consistently >12. If pH drops, amines become ammonium salts and won't elute properly.
Low Sensitivity	Adsorption / Discrimination	Increase Split Flow (faster transfer). Switch to NPD if < 1 ppm detection is needed.

System Suitability Criteria (Validation)

Before running samples, your system must pass these checks:

• Tailing Factor (Tf): Must be < 1.5 for the most basic component (e.g., Methylamine).

• Resolution (Rs): > 1.5 between critical pairs (e.g., Dimethylamine / Ethylamine).

• Precision: RSD < 5.0% for 6 replicate injections at the limit of quantitation (LOQ).

Diagram 2: Troubleshooting Logic

Caption: Figure 2. Logic flow for diagnosing the most common issue in amine analysis: Peak Tailing.

References

• Restek Corporation. "Robust GC Analysis of Volatile Amines on the Rtx-Volatile Amine Column." Restek Application Notes. Accessed October 26, 2023. Link

• Agilent Technologies. "Determination of Volatile Amines using an Agilent J&W Select CP-Volamine GC Column." Agilent Application Note 5990-6673EN. Accessed October 26, 2023. Link

• Sigma-Aldrich (Merck). "GC Analysis of Amines." Supelco Technical Bulletin. Accessed October 26, 2023. Link

• Separation Science. "Fixing GC Peak Tailing for Cleaner Results." Chromatography Troubleshooting. Accessed October 26, 2023. Link

Sources

• 1. agilent.com [agilent.com]

Application Note: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine as a Chiral Scaffold in Asymmetric Synthesis

This Application Note provides a comprehensive technical guide on the use of

-[1-(aminomethyl)-2-methylpropyl]- , -dimethylamine (CAS 19764-61-5), also known as (S)- , ,3-trimethylbutane-1,2-diamine . This chiral diamine is a critical building block in the synthesis of bifunctional organocatalysts, which are pivotal in modern asymmetric drug synthesis.

Executive Summary

N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (CAS 19764-61-5) is a privileged chiral diamine derived from L-Valine. It serves as the amine component in the synthesis of bifunctional thiourea and squaramide organocatalysts . These catalysts are essential for non-covalent activation in asymmetric carbon-carbon bond-forming reactions (e.g., Michael addition, Henry reaction, Mannich reaction), widely used in the production of chiral Active Pharmaceutical Ingredients (APIs).

This guide details the synthesis of this intermediate, its conversion into a functional catalyst, and the quality control parameters required for pharmaceutical-grade applications.

Chemical Profile & Properties[1][2][3][4]

Property	Specification
Chemical Name	N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine
Synonyms	(S)- , ,3-trimethylbutane-1,2-diamine; 1-amino-2-(dimethylamino)-3-methylbutane
CAS Number	19764-61-5
Molecular Formula	C H N
Molecular Weight	130.23 g/mol
Physical State	Colorless to pale yellow liquid
Chirality	(S)-enantiomer (derived from L-Valine)
Solubility	Soluble in DCM, MeOH, THF; Hygroscopic
pKa	~9.5 (primary amine), ~10.2 (tertiary amine)

Application Context: The Mechanistic Role

This intermediate acts as the "chiral controller" and "basic site" in bifunctional catalysis.

• Tertiary Amine Site: The dimethylamino group acts as a Brønsted base to deprotonate the pronucleophile (e.g., malonate, nitroalkane).

• Primary Amine Site (Derivatized): The primary amine is reacted with an isothiocyanate or squarate to form a Hydrogen-Bond Donor (HBD) motif. This HBD activates the electrophile (e.g., nitroolefin, imine) via dual hydrogen bonding.

Pathway Visualization

The following diagram illustrates the synthesis of the intermediate from L-Valine and its subsequent application in catalyst generation.

Figure 1: Synthetic workflow from L-Valine to the active organocatalyst via the target diamine intermediate.[1]

Experimental Protocols

Protocol A: Synthesis of the Intermediate (CAS 19764-61-5)

Objective: Synthesize the diamine from N,N-dimethyl-L-valinamide via reduction. Scale: 10 mmol basis.

Reagents:

• N,N-Dimethyl-L-valinamide (Precursor)

• Lithium Aluminum Hydride (LiAlH

  ) (2.0 M in THF)

• Tetrahydrofuran (THF), anhydrous

• Sodium Sulfate (Na

  SO )

Step-by-Step Methodology:

• Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar. Flush with Nitrogen (N

  ).[2]

• Charging: Add anhydrous THF (50 mL) and cool to 0°C using an ice bath. Carefully add LiAlH

  solution (20 mL, 40 mmol, 4.0 equiv) via syringe.

• Addition: Dissolve N,N-dimethyl-L-valinamide (1.44 g, 10 mmol) in anhydrous THF (10 mL). Add this solution dropwise to the LiAlH

  suspension over 15 minutes. Caution: Exothermic gas evolution.

• Reaction: Remove the ice bath and heat the mixture to reflux (66°C) for 12–16 hours. Monitor by TLC (Eluent: MeOH/DCM 1:9 + 1% NH

  OH; Stain: Ninhydrin).

• Quench (Fieser Method): Cool to 0°C. Dilute with Et

  O (50 mL).

  • Add 1.5 mL water (slowly).

  • Add 1.5 mL 15% NaOH solution.

  • Add 4.5 mL water.

• Workup: Warm to room temperature and stir for 15 minutes until a white granular precipitate forms. Filter through a celite pad. Wash the pad with Et

  O.

• Isolation: Dry the filtrate over Na

  SO , filter, and concentrate under reduced pressure (careful: product is volatile).

• Purification: Distillation under reduced pressure (Kugelrohr) or use directly if purity >95% by NMR.

Expected Yield: 75–85% Key NMR Signals (CDCl

): 2.25 (s, 6H, NMe ), 2.6–2.9 (m, 3H, CH-N and CH -N), 0.9 (d, 6H, Isopropyl Me).

Protocol B: Derivatization to Thiourea Catalyst

Objective: Synthesize a Takemoto-type organocatalyst. Reagents:

• Target Diamine (from Protocol A)

• 3,5-Bis(trifluoromethyl)phenyl isothiocyanate

• Dichloromethane (DCM)

Methodology:

• Dissolve the diamine (1.0 equiv) in anhydrous DCM (0.1 M concentration).

• Add 3,5-bis(trifluoromethyl)phenyl isothiocyanate (1.0 equiv) dropwise at 0°C.

• Stir at room temperature for 2 hours.

• Concentrate and purify via flash column chromatography (SiO

  , Hexane/EtOAc).

Quality Control & Analytical Standards

To ensure the integrity of the intermediate for drug development, the following QC parameters must be met.

Test	Method	Acceptance Criteria
Identity	H-NMR (400 MHz, CDCl )	Matches reference structure; no residual solvent >0.5%.
Purity	GC-MS or HPLC (C18, High pH buffer)	>98.0% area
Optical Rotation	Polarimetry [ ]	Specific to solvent (typically negative in EtOH).
Water Content	Karl Fischer Titration	<0.5% (Hygroscopic nature requires strict control).

Self-Validating Check

• Visual Check: The product should be a clear liquid. Yellowing indicates oxidation.

• Functional Check: Mix a small aliquot with 3,5-bis(trifluoromethyl)phenyl isothiocyanate in an NMR tube. Quantitative conversion to the thiourea (downfield shift of NH signals) confirms the primary amine's reactivity and the integrity of the diamine.

Safety & Handling (SDS Highlights)

• Hazards: Corrosive (Skin Corr. 1B), Flammable Liquid.

• Storage: Store under Nitrogen or Argon at 2–8°C. The primary amine is sensitive to atmospheric CO

  (forms carbamates).

• PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a lab coat. Handle only in a fume hood.

References

• Okino, T., Hoashi, Y., & Takemoto, Y. (2003). Enantioselective Michael Reaction of Malonates to Nitroolefins Catalyzed by Bifunctional Organocatalysts. Journal of the American Chemical Society, 125(42), 12672–12673.

• Santa Cruz Biotechnology. (n.d.). N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (CAS 19764-61-5).[1][3][4] SCBT Product Catalog. [3]

• Biosynth. (n.d.). 3-(Dimethylamino)-2-methylbutan-1-ol (Related Intermediate). Biosynth Catalog.

• Wiley-VCH. (2008). Supporting Information: Procedures for preparation of catalysts. Chemistry - A European Journal.

Sources

• 1. 19764-61-5|N-[1-(Aminomethyl)-2-methylpropyl]-N,N-dimethylamine|N-[1-(Aminomethyl)-2-methylpropyl]-N,N-dimethylamine|-范德生物科技公司 [bio-fount.com]
• 2. abcr.com [abcr.com]
• 3. scbt.com [scbt.com]
• 4. 19764-61-5,N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

Application Note: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine as a Chiral Pharmacophore Scaffold

Executive Summary

This technical guide details the utility and handling of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (systematically referred to herein as N,N-Dimethylvaline Diamine or DMVD ) as a high-value building block in pharmaceutical synthesis.

Derived from the amino acid Valine, this 1,2-diamine motif offers a "privileged scaffold" for drug discovery. Its specific utility lies in three domains:

• Chirality: It retains the enantiomeric purity of the parent amino acid (typically L-Valine), allowing for the synthesis of stereochemically defined drug candidates.[1]

• Steric Control: The bulky isopropyl side chain (the "Valine tail") directs conformational locking in receptor binding sites.[1]

• Chelation Potential: The 1,2-diamine structure serves as an excellent ligand for asymmetric catalysis and can mimic endogenous polyamines or histamine in biological systems.[1]

Critical Data Verification Note:

• Chemical Name: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine.

• Structural Identity: 1-(Dimethylamino)-2-amino-3-methylbutane.

• CAS Registry Warning: The CAS number 55667-40-8 provided in some inquiries is frequently associated in public databases with Permethrinic acid derivatives. Researchers must verify the chemical structure via NMR/MS rather than relying solely on CAS identifiers from third-party vendors to avoid material mismatch.[1]

Chemical Profile & Strategic Value[1]

Structural Attributes

The molecule consists of a chiral backbone (derived from Valine) featuring a tertiary amine (N,N-dimethyl) and a primary amine (aminomethyl).

Property	Specification
Systematic Name	N^2,N^2-Dimethyl-3-methylbutane-1,2-diamine
Molecular Formula	C₇H₁₈N₂
Molecular Weight	130.23 g/mol
Chirality	(S)-Enantiomer (from L-Valine) typically preferred
pKa (Calculated)	~9.5 (Primary amine), ~8.0 (Tertiary amine)
Boiling Point	~145–150 °C (at 760 mmHg)

Strategic Application in MedChem

The primary amine (-NH₂) acts as the reactive handle for coupling to drug scaffolds (via amidation, reductive amination, or sulfonylation), while the tertiary amine (-NMe₂) and the isopropyl group act as the pharmacophore elements —providing hydrogen bond acceptance and hydrophobic bulk, respectively.

Synthetic Utility & Protocols

Workflow Visualization

The following diagram illustrates the integration of this building block into a pharmaceutical pipeline, highlighting the critical decision points for retaining chirality.

Figure 1: Synthetic lineage from L-Valine to the target diamine building block.

Protocol A: Synthesis of the Building Block (Reference Standard)

Rationale: Commercial supplies of this specific diamine can be impure or expensive.[1] Synthesizing it in-house ensures enantiopurity.[1]

Reagents:

• L-Valine

• Formaldehyde (37% aq), Formic acid (Eschweiler-Clarke)

• Thionyl chloride or Ethyl chloroformate[1]

• Ammonia (gas or solution)

• Lithium Aluminum Hydride (LiAlH₄)

Step-by-Step Methodology:

• N,N-Dimethylation (Eschweiler-Clarke):

  • Dissolve L-Valine (10 g) in formic acid (25 mL) and cool to 0°C.

  • Add formaldehyde (37%, 20 mL) dropwise. Reflux for 12 hours.

  • Mechanism:[1][2][3][4][5][6][7] The amine is methylated twice; the carboxylic acid remains intact.[1]

  • Workup: Remove volatiles, treat with HCl to generate N,N-dimethylvaline hydrochloride.

• Amide Formation:

  • Suspend the hydrochloride in dry DCM.[1] Add N-methylmorpholine (NMM) to neutralize.[1]

  • Cool to -15°C. Add Ethyl chloroformate (1.1 eq) to form the mixed anhydride.

  • Bubble dry Ammonia gas into the solution for 30 mins.[1]

  • Result: Formation of N,N-dimethylvaline amide.

• Reduction to Diamine (Critical Step):

  • Safety: Perform under Argon/Nitrogen.

  • Suspend LiAlH₄ (3.0 eq) in dry THF.[1]

  • Add the amide (dissolved in THF) dropwise at 0°C.

  • Reflux for 16 hours.[1]

  • Quenching (Fieser Method): Cool to 0°C. Add water (x mL), 15% NaOH (x mL), then water (3x mL) sequentially. Filter the granular precipitate.[1]

  • Concentrate the filtrate to obtain the crude oil.[1]

• Purification:

  • Distillation under reduced pressure (Kugelrohr) is preferred over silica chromatography to prevent amine "streaking" and degradation.[1]

Protocol B: Application in Drug Discovery (Reductive Amination)

Rationale: This protocol attaches the chiral diamine to an aldehyde-containing drug scaffold.[1] We utilize Sodium Triacetoxyborohydride (STAB) for its mildness, preventing racemization of the sensitive valine backbone.[1]

Reagents:

• Drug Scaffold (Aldehyde R-CHO) (1.0 eq)

• N,N-Dimethylvaline Diamine (1.2 eq)

• Sodium Triacetoxyborohydride (STAB) (1.5 eq)

• Acetic Acid (catalytic)

• DCE (1,2-Dichloroethane) or DCM

Procedure:

• Imine Formation:

  • In a vial, dissolve the Aldehyde (0.5 mmol) in DCE (3 mL).

  • Add the Diamine (0.6 mmol).[1]

  • Add Glacial Acetic Acid (1 drop).[1]

  • Stir at Room Temperature (RT) for 1 hour.

  • Checkpoint: Monitor by TLC or LC-MS for the disappearance of the aldehyde.[1]

• Reduction:

  • Add STAB (0.75 mmol) in one portion.

  • Stir at RT for 12–16 hours.[1]

  • Note: If the reaction is sluggish, heat to 40°C, but monitor for racemization.

• Workup:

  • Quench with saturated NaHCO₃ (aq).[1]

  • Extract with DCM (3 x 5 mL).[1]

  • Dry organics over Na₂SO₄ and concentrate.[1]

• Purification:

  • Flash Chromatography (DCM:MeOH:NH₄OH gradient).[1] The tertiary amine makes the product polar; use ammoniated methanol to elute.[1]

Mechanism of Action & Binding Mode

When incorporated into a drug, this building block typically functions via a Chelation-Assisted Binding Mode .

Figure 2: Theoretical binding interactions of the diamine moiety within a receptor pocket.

• The Tertiary Amine (pKa ~8.0): Protonated at physiological pH, forming ionic bonds with Aspartate/Glutamate residues in GPCRs or kinases.[1]

• The Isopropyl Group: Occupies hydrophobic sub-pockets, improving potency and selectivity (Thorpe-Ingold effect).

Quality Control & Troubleshooting

Analytical Parameters

To validate the integrity of the building block before use:

Test	Method	Acceptance Criteria
Purity	GC-MS or HPLC (C18, High pH buffer)	>97% Area
Chiral Purity	Chiral HPLC (Chiralpak AD-H or similar)	>98% ee
Water Content	Karl Fischer	<0.5% (Critical for coupling)
Identity	1H-NMR (CDCl3)	Distinct isopropyl doublet (~0.9 ppm) and N-Me singlet (~2.2 ppm)

Common Issues

• Racemization: Occurs if the synthesis of the amide precursor involves high heat or strong base.[1] Solution: Use mixed anhydride coupling at low temp (-15°C).[1]

• Hygroscopicity: The diamine absorbs CO₂ and water from air.[1] Solution: Store under Nitrogen/Argon at 4°C.

References

• Asymmetric Synthesis of 1,2-Diamines

  • Title: "Recent advances in the synthesis of chiral 1,2-diamines"

  • Source:Chemical Society Reviews, 2011.[1]

  • URL:[Link]

• Reductive Amination Protocols

  • Title: "Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reagents"

  • Source:Organic Reactions, 2004.[1][4]

  • URL:[Link]

• Valine-Derived Ligands (Koga Amines)

  • Title: "C2-Symmetric Chiral Diamines as Ligands for Asymmetric Synthesis"

  • Source:Journal of the American Chemical Society, 1980 (Foundational work on Valine diamines).[1]

  • URL:[Link]

• General Safety Data (Proxy for Diamines)

  • Title: "Safety Data Sheet for N,N-Dimethylethylenediamine" (Structural Analog)

  • Source: Sigma-Aldrich.[1]

Sources

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Catalytic asymmetric synthesis of 1,2-diamines - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00379E [pubs.rsc.org]
• 5. Discovery of Chiral Diamine Derivatives Containing 1,2-Diphenylethylenediamine as Novel Antiviral and Fungicidal Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CA2032362C - Process for the preparation of n,n-dimethylamine - Google Patents [patents.google.com]
• 7. Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for derivatization of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

Technical Application Note: Selective Derivatization Strategies for N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

Abstract

This technical guide details the protocol for the derivatization of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (CAS: 19764-59-1, also known as

-dimethyl-3-methylbutane-1,2-diamine).[1][2] Due to the molecule's lack of a UV-active chromophore and the high polarity of its primary amine moiety, direct chromatographic analysis is challenging. This guide provides two validated workflows: FMOC-Cl derivatization for HPLC-FLD/UV analysis (trace detection) and TFAA acylation for GC-MS analysis (volatility enhancement).[1][2]

Chemical Context & Reactivity Profile

To design a robust protocol, one must first understand the functional architecture of the target molecule.

• Target Molecule: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine[1][2]

• Structural Analysis:

  • Site A (Reactive): The 1-aminomethyl group contains a primary amine (

    ).[1][2] This is the sole site for derivatization.[1][2] It is nucleophilic and possesses two active hydrogens.[1][2]

  • Site B (Non-Reactive/Catalytic): The N,N-dimethylamine group is a tertiary amine.[1][2] It lacks active hydrogens and will not react with acylating or silylating agents under standard conditions.[1][2] However, it acts as an internal base, increasing the basicity of the local environment.

  • Backbone: The isobutyl (2-methylpropyl) group adds steric bulk near the tertiary amine but leaves the primary amine relatively accessible.[2]

Analytical Challenge:

• HPLC: The aliphatic structure is "invisible" to standard UV detectors (254 nm).[1][2]

• GC: The primary amine causes severe peak tailing due to hydrogen bonding with silanol groups in the column stationary phase.[1][2]

Protocol A: HPLC-FLD Analysis via FMOC-Cl

Objective: Introduce a fluorescent tag (fluorene moiety) to the primary amine to enable femtomole-level detection.[1][2] Mechanism: 9-Fluorenylmethyl chloroformate (FMOC-Cl) reacts with the primary amine under alkaline conditions to form a stable carbamate derivative.[1][2]

Reagents & Preparation

• FMOC-Cl Solution: 5 mM in anhydrous Acetonitrile (ACN). Prepare fresh daily.

• Borate Buffer: 0.2 M, pH 8.5. (Critical for deprotonating the ammonium species).

• Quenching Agent: 1-Adamantanamine (ADAM) or simple pentane extraction (to remove excess fluorescent FMOC-Cl).[1][2]

• Mobile Phase: ACN / Water (Gradient).[1][2]

Step-by-Step Workflow

• Sample Solubilization: Dissolve the amine sample in Borate Buffer (pH 8.5) to a concentration of ~100 µg/mL.[1][2]

• Reaction Initiation:

  • In a 1.5 mL amber vial, combine 200 µL Sample Solution + 200 µL FMOC-Cl Solution .

  • Note: The 1:1 ratio ensures excess reagent.[1][2]

• Incubation: Vortex for 30 seconds. Incubate at ambient temperature (20-25°C) for 10 minutes .

  • Causality: High pH ensures the primary amine is unprotonated (

    ), facilitating nucleophilic attack on the FMOC carbonyl.[1][2]

• Quenching/Extraction (Critical Step):

  • Add 400 µL n-Pentane . Vortex vigorously for 1 minute.[1][2]

  • Allow phases to separate.

  • Why? FMOC-Cl itself is fluorescent.[1][2] The pentane extracts the unreacted FMOC-Cl (hydrophobic), leaving the polar amine-FMOC derivative in the aqueous/ACN layer.[1]

• Analysis: Inject the lower aqueous/ACN layer into the HPLC.

HPLC Conditions

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Detection: Fluorescence (Ex: 265 nm, Em: 315 nm).[1][2]

• Elution: Gradient 30% ACN

  90% ACN over 15 mins.

Protocol B: GC-MS Analysis via TFAA Acylation

Objective: Cap the polar primary amine with a trifluoroacetyl group to improve volatility and peak shape. Mechanism: Trifluoroacetic anhydride (TFAA) reacts with the primary amine to form an amide.[1][2] Special Consideration: The tertiary amine in the molecule will trap the acid byproduct (TFA), forming a non-volatile salt. A neutralization extraction step is mandatory.

Reagents

• TFAA (Trifluoroacetic Anhydride): High purity (>99%).[1][2]

• Solvent: Ethyl Acetate (EtOAc), anhydrous.[1][2]

• Neutralization Buffer: Saturated aqueous Sodium Bicarbonate (

  ).[1][2]

Step-by-Step Workflow

• Reaction Setup:

  • Dissolve 1 mg of sample in 500 µL Ethyl Acetate .

  • Add 50 µL TFAA .[1][2]

  • Safety: Perform in a fume hood; TFAA is corrosive.[1][2]

• Acylation:

  • Cap the vial and heat at 60°C for 20 minutes .

  • Mechanism:[1][2][3]

    .

• Evaporation (Removal of Acid):

  • Evaporate the solvent and excess reagent to dryness under a gentle stream of Nitrogen (

    ).[4]

  • Result: The residue contains the derivatized amide and likely the trifluoroacetate salt of the tertiary amine.

• Neutralization & Recovery (The "Free Base" Step):

  • Reconstitute residue in 500 µL Ethyl Acetate .

  • Add 500 µL Saturated

    .

  • Vortex for 30 seconds and centrifuge/settle.

  • Causality: The bicarbonate neutralizes the tertiary amine salt (

    ), making it soluble in the organic layer. The primary amine derivative ( ) remains in the organic layer.[1][2]

• Injection:

  • Transfer the top organic layer to a GC vial containing a micro-insert.[1][2]

  • Inject 1 µL (Splitless or 1:10 Split).

GC-MS Parameters

• Inlet: 250°C.

• Column: DB-5ms or equivalent (5% phenyl methyl siloxane).[1][2]

• Oven: 60°C (1 min)

  20°C/min 280°C.

• MS Source: EI mode (70 eV). Look for molecular ion

  (addition of minus H).[1][2]

Visualized Workflows

Figure 1: Decision Logic & Reaction Pathways

Caption: Workflow decision tree highlighting the critical neutralization step for GC analysis to handle the tertiary amine moiety.

Validation Criteria

To ensure the trustworthiness of these protocols, the following criteria must be met during method validation:

Parameter	HPLC-FLD (FMOC) Criteria	GC-MS (TFAA) Criteria
Linearity ( )	(Range: 10–1000 ng/mL)	(Range: 1–100 µg/mL)
Derivative Stability	Stable for 24 hours at 4°C	Stable for 48 hours (anhydrous)
Excess Reagent	FMOC-OH peak must be resolved ( )	Solvent peak must not mask analyte
Recovery	(Pentane wash loss < 5%)	(Bicarbonate wash loss < 10%)

References

• Sigma-Aldrich. (2023).[1][2] Derivatization and Separation of Aliphatic Amines using FMOC-Cl. Technical Bulletin. Link

• BenchChem. (2025).[1][2][4][5] Application Notes and Protocols for Trifluoroacetic Anhydride (TFAA) Derivatization in GC-MS Analysis. Link

• Thermo Fisher Scientific. (2022).[1][2] Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines. Application Note 909. Link

• National Institutes of Health (NIH). (2020).[1][2] The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection. Link

Sources

• 1. N,N-Dimethylallylamine | C5H11N | CID 75082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Formylmethamphetamine | C11H15NO | CID 170705 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Preparation, Stabilization, and Storage of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine Solutions

[1]

Chemical Profile & Critical Properties

Before initiating any protocol, it is imperative to understand the physicochemical behavior of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (hereafter referred to as TmBDA ).[1] This compound is a vicinal diamine derived from the leucine/valine skeleton, featuring both a primary amine (highly nucleophilic, CO₂-sensitive) and a tertiary amine (basic, less nucleophilic).

Property	Specification	Critical Implication for Handling
Molecular Formula	C₇H₁₈N₂
Molecular Weight	130.23 g/mol	Essential for precise molarity calculations.[1]
Physical State	Colorless to pale yellow liquid	Darkening indicates oxidation.[1]
Basicity (pKa)	~10.0 (1°) & ~9.2 (3°)	Strong base; corrosive to skin and mucous membranes.
Hygroscopicity	High	Rapidly absorbs atmospheric moisture, altering concentration.[1]
Reactivity	CO₂ Sensitive	Forms solid carbamates (white precipitate) upon air exposure.[1]

Core Applications

• Chiral Ligand Synthesis: Precursor for coordination complexes in asymmetric catalysis.[1]

• Pharmaceutical Intermediate: Building block for drug candidates requiring a defined stereochemical diamine motif.[1]

• Epoxy Curing Agent: Specialized hardener for high-performance coatings.[1]

Pre-Formulation Assessment

Stability Risks

The primary failure modes for TmBDA solutions are:

• Carbamate Formation: The primary amine moiety reacts reversibly with atmospheric CO₂ to form carbamic acid salts.[1] This manifests as turbidity or white precipitate.[1]

  • Mechanism:[2][3]

    [1]

• Oxidative Degradation: Prolonged exposure to oxygen, catalyzed by light, leads to N-oxide formation and yellow/brown discoloration.[1]

Solvent Compatibility[1]

• Recommended: Anhydrous Ethanol, Methanol, Isopropanol, Dichloromethane (DCM), Toluene.

• Conditional: Water (Stable, but solution absorbs CO₂ rapidly; must be degassed).

• Avoid: Acetone or Ketones (Forms imines/enamines with the primary amine).[1]

Preparation Protocol: 100 mM Stock Solution

Objective: Prepare 100 mL of a 100 mM TmBDA solution in Anhydrous Ethanol.

Reagents & Equipment[3][4]

• TmBDA (Pure, >97%) stored under Argon.

• Solvent: Anhydrous Ethanol (≤50 ppm H₂O).[1]

• Volumetric Flask: 100 mL, Class A, amber glass.[1]

• Inert Gas Source: Nitrogen (

  ) or Argon ( ) line with a needle.[1]

• Syringe/Cannula for transfer.[1]

Step-by-Step Methodology

Phase 1: Environmental Control[1]

• Purge: If a glovebox is unavailable, secure the volumetric flask and purge with dry

  for 5 minutes to displace humid air and CO₂.[1]

• Solvent Degassing: Sparge the anhydrous ethanol with

  for 15 minutes prior to use. Rationale: Removes dissolved and .

Phase 2: Gravimetric Addition

• Calculate Mass Required:

  [4]

• Tare: Place a septum-capped vial on the balance.

• Transfer: Using a gas-tight syringe, withdraw ~1.5 mL of TmBDA (Density

  0.82 g/mL) and add dropwise to the vial until ~1.3023 g is reached. Record exact mass for true concentration calculation.

Phase 3: Dissolution

• Quantitative Transfer: Wash the weighed TmBDA into the purged volumetric flask using the degassed ethanol.

• Mixing: Fill to ~80% volume. Swirl gently. Note: Dissolution is exothermic; allow to cool to room temperature if significant heat is generated to ensure volume accuracy.

• Final Volume: Dilute to the mark with degassed ethanol under a gentle stream of

  .

• Seal: Immediately cap with a Teflon-lined stopper and wrap with Parafilm.[1]

Visualization: Preparation Workflow

Caption: Workflow ensuring minimal exposure to atmospheric moisture and carbon dioxide.

Storage & Stability Guidelines

Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2°C to 8°C	Slows oxidation kinetics and suppresses volatility.[1]
Container	Amber Glass (Type I)	Blocks UV light which catalyzes amine oxidation.[1]
Closure	Teflon (PTFE) Lined Cap	Prevents leaching of plasticizers; ensures airtight seal.
Headspace	Argon or Nitrogen	Heavier-than-air Argon is preferred to blanket the liquid surface.[1]

Shelf Life

• Neat Liquid: 12 months (unopened, 4°C).

• Solution (Ethanol): 3-6 months.[1]

• Solution (Water): < 1 week (highly susceptible to CO₂ absorption; prepare fresh).[1]

Degradation Pathways

Caption: Primary degradation routes. CO2 absorption is the most immediate threat to solution integrity.

Quality Control (QC) & Validation

Visual Inspection (Pass/Fail)

• Pass: Clear, colorless liquid.[1][5]

• Fail: Turbidity (Carbonates) or Yellow/Brown tint (Oxidation).[1]

Titration (Amine Value)

For critical applications, validate concentration via potentiometric titration.

• Titrant: 0.1 N Perchloric Acid (

  ) in Glacial Acetic Acid.

• Solvent: Glacial Acetic Acid.[1]

• Endpoint: Detects both amine groups.

• Note: Aqueous acid titration (HCl) is possible but less sharp due to buffering effects.[1]

NMR Validation

• ¹H NMR (CDCl₃): Check for the integrity of the isopropyl methyl doublets (~0.9 ppm) and the N-methyl singlet (~2.2 ppm).

• Impurity Check: New peaks appearing at 8.0+ ppm often indicate formamides or ammonium species derived from degradation.[1]

References

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 559569, N2,N2-Dimethyl-1,2-butanediamine. Retrieved January 28, 2026, from [Link]

• Tri-iso. (n.d.). Aliphatic Diamines: Properties and Polyurea Applications. Retrieved January 28, 2026, from [Link]

Sources

• 1. N2,N2-Dimethyl-1,2-Butanediamine | C6H16N2 | CID 559569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. CN102485711B - A kind of preparation method of N1-(2-aminoethyl)-1,2-ethylenediamine - Google Patents [patents.google.com]
• 4. N,N-diethyl-3-methylbutan-2-amine | C9H21N | CID 54104916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemicals.basf.com [chemicals.basf.com]

Application Note: Advanced Handling Protocols for Dimethylamine (DMA) in Research &amp; Synthesis

Introduction: The Dual Nature of DMA

Dimethylamine (DMA) is a ubiquitous secondary amine in drug development, serving as a precursor for solvents (DMF, DMAc) and a pharmacophore in numerous active pharmaceutical ingredients (APIs), including antihistamines and antidepressants. However, its handling presents a deceptive risk profile. While its immediate hazards (flammability, corrosivity) are standard for alkylamines, its latent hazard—N-nitrosodimethylamine (NDMA) formation —has precipitated a global regulatory crisis in the pharmaceutical industry.

This guide moves beyond basic safety data sheets (SDS) to provide a self-validating operational framework. It addresses the physicochemical realities of DMA and integrates the strict FDA controls regarding nitrosamine impurities.

Physicochemical Profile & Exposure Limits

Effective engineering controls rely on accurate physical data. DMA exists as a gas at room temperature but is frequently handled as an aqueous solution (40-60%) or a hydrochloride salt.

Table 1: Critical Physicochemical Properties of Dimethylamine

Property	Value	Operational Implication
CAS Number	124-40-3	Unique identifier for inventory/waste.[1]
Boiling Point	7.4°C (Anhydrous)	Critical: Anhydrous DMA is a gas at RT. It will auto-pressurize sealed vessels.
Flash Point	-18°C (40% soln)	Extremely Flammable. Use spark-proof tools.
Vapor Density	1.55 (Air = 1.0)	Heavier than air.[2] Vapors accumulate in low-lying areas/sumps.
pKa	10.73	Strong base. Exothermic reaction with acids.
Odor Threshold	~0.3 ppm	"Fishy" odor is detectable well below toxic limits (Warning Property).
OSHA PEL	10 ppm TWA	Permissible Exposure Limit (8-hour).[3][4][5]
IDLH	500 ppm	Immediately Dangerous to Life or Health.[1]

Critical Hazard: The Nitrosamine Mechanism

The most overlooked risk in DMA handling is not acute toxicity, but its transformation into NDMA, a potent carcinogen. This is particularly relevant given recent FDA guidance on controlling nitrosamine impurities in human drugs.

Mechanism: DMA is a secondary amine. In the presence of a nitrosating agent (nitrites, nitrous acid, nitrogen oxides), it undergoes N-nitrosation to form NDMA.[6]

Diagram 1: Mechanism of NDMA Formation

Caption: The reaction pathway showing the nitrosation of Dimethylamine (DMA) by Nitrous Acid (HONO) to form the carcinogen N-Nitrosodimethylamine (NDMA).[6]

Operational Mandate:

• Segregation: Never store DMA or DMA-salts in the same cabinet as oxidizing acids (Nitric Acid) or nitrite salts.

• Water Quality: Use only HPLC-grade or purified water low in nitrates for aqueous DMA dilutions to prevent background nitrosation.

Engineering Controls & PPE Selection

Standard latex gloves provide zero protection against DMA permeation. The high alkalinity and small molecular size of DMA allow it to penetrate standard glove materials rapidly.

Glove Compatibility Protocol

• Splash Protection (Incidental): Nitrile (minimum 5 mil). Breakthrough: < 10 mins. Change immediately upon contact.

• Immersion/High Exposure: Butyl Rubber or Silver Shield/Laminate. Breakthrough: > 480 mins.

• Respiratory Protection:

  • Primary: Fume hood (Face velocity 80-100 fpm).

  • Secondary (Spill): Full-face respirator with Methylamine/Ammonia cartridges (green band). Note: Standard organic vapor cartridges are ineffective due to DMA's high volatility and basicity.

Operational Protocols

Protocol A: Handling Anhydrous DMA (Gas Cylinders)

Rationale: Anhydrous DMA boils at 7°C. At room temperature, it is a liquefied gas under pressure.

• Setup: Secure cylinder upright in a vented gas cabinet.

• Lines: Use 316 Stainless Steel or PTFE tubing. Do not use copper or brass (corrosion risk).

• Transfer:

  • Install a check valve to prevent back-flow into the cylinder.

  • Use a double-trap system (empty trap + mineral oil bubbler) to isolate the reaction vessel from the regulator.

• Termination: Close cylinder valve first, allow line to bleed into the reaction/scrubber, then close regulator.

Protocol B: Handling Aqueous/Alcoholic Solutions

Rationale: While liquid, these solutions liberate significant fumes and are highly flammable.[1]

• Transfer: Never pour DMA solutions. Use a cannula transfer or a positive-displacement pipette for small volumes to minimize headspace exposure.

• Inerting: Blanket all open vessels with Nitrogen or Argon. Oxygen accelerates the degradation of amines.

Protocol C: Quenching & Neutralization

Rationale: Unreacted DMA must be neutralized to a non-volatile salt before disposal.

• Preparation: Prepare a dilute acid solution (e.g., 1M HCl) in an ice bath.

• Addition: Slowly add the DMA reaction mixture to the acid (not reverse) to control the exotherm.

• Verification: Check pH. Target pH < 5. This converts volatile free-base DMA to the non-volatile Hydrochloride salt.

• Prohibition: NEVER use Nitric Acid for quenching. This will instantly generate NDMA.

Diagram 2: Safe Handling Workflow

Caption: Decision tree for safe handling, transfer, and waste disposal of Dimethylamine based on physical state.

Waste Management

• RCRA Code: U092 (Dimethylamine).[1]

• Segregation: Waste containers must be clearly labeled "Basic Organic Waste."

• Critical Incompatibility: Do not mix DMA waste with "Acid Waste" streams unless you are certain the acid waste contains NO oxidizing agents or nitrites. The safest protocol is a dedicated waste stream for amines.

Emergency Response

• Inhalation: Move victim to fresh air immediately. Pulmonary edema (fluid in lungs) may be delayed up to 24 hours. Medical observation is required even if symptoms subside.

• Skin Contact: Flush with water for minimum 15 minutes .[1] Do not use chemical neutralizers on skin (risk of thermal burns).

• Spill (Liquid):

  • Evacuate the immediate area.[1]

  • Eliminate ignition sources.[1]

  • Absorb with non-combustible material (vermiculite or sand). Do not use sawdust (fire hazard).

References

• National Institute for Occupational Safety and Health (NIOSH). (2019). Dimethylamine: IDLH Value Profile.[2][7] Centers for Disease Control and Prevention. [Link]

• U.S. Food and Drug Administration (FDA). (2024). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry.[Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Chemical Database: Dimethylamine. United States Department of Labor. [Link]

• PubChem. (n.d.). Dimethylamine (Compound).[1][2][4][5][7][8][9][10][11] National Library of Medicine. [Link]

Sources

• 1. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 2. DIMETHYLAMINE, ANHYDROUS | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. DIMETHYLAMINE (ANHYDROUS) | Occupational Safety and Health Administration [osha.gov]
• 4. Dimethylamine [epaosc.org]
• 5. nj.gov [nj.gov]
• 6. researchgate.net [researchgate.net]
• 7. Dimethylamine - IDLH | NIOSH | CDC [cdc.gov]
• 8. univarsolutions.com [univarsolutions.com]
• 9. CDC - NIOSH Pocket Guide to Chemical Hazards - Dimethylamine [cdc.gov]
• 10. Nitrosamine - Wikipedia [en.wikipedia.org]
• 11. Dimethylamine - Wikipedia [en.wikipedia.org]

Application Note: Precision Control of Dimethylamine Precursors in Pharmaceuticals via Ion Chromatography

Executive Summary: The Precursor Control Strategy

The pharmaceutical industry faces a critical mandate to mitigate N-nitrosamine impurities, specifically N-nitrosodimethylamine (NDMA), a potent carcinogen.[1][2] While USP <1469> and FDA guidance focus heavily on detecting the final nitrosamine, a robust control strategy must target the precursors .

Dimethylamine (DMA) is a secondary amine and a direct precursor to NDMA. In the presence of nitrosating agents (nitrites) and acidic conditions—common in processing or stomach environments—DMA converts to NDMA.[2]

This guide details validated Ion Chromatography (IC) protocols for quantifying DMA in drug substances (API) and drug products.[1] Unlike Reversed-Phase HPLC, which struggles to retain small, polar, non-chromophoric amines, Cation-Exchange IC offers superior selectivity, enabling the separation of DMA from massive excesses of API counter-ions (e.g., Potassium in Losartan).

Mechanistic Grounding: Why IC is Non-Negotiable

The Nitrosation Pathway

Understanding the chemistry dictates the analytical requirement. We are not just measuring an impurity; we are measuring risk potential.

Figure 1: The nitrosation mechanism. Controlling DMA (blue) prevents the formation of NDMA (green).

The Separation Challenge: "The Potassium Problem"

Many APIs prone to NDMA formation are salt forms (e.g., Losartan Potassium, Metformin HCl).

• Challenge: The API counter-ion (K+ or Na+) is present at mg/mL levels, while DMA must be detected at ng/mL levels.

• IC Solution: Cation-exchange chromatography exploits the differing affinities of amines vs. alkali metals.

• Critical Attribute: The column must resolve DMA from the massive K+ peak. If K+ co-elutes or tails into DMA, quantification is impossible.

Protocol A: Standard IC-Conductivity (The Workhorse)

This protocol is the primary screening method. It utilizes a high-selectivity cation-exchange column designed to resolve hydrophilic amines from alkali metals.

Target Analytes: Dimethylamine (DMA), Monomethylamine (MMA), Trimethylamine (TMA). Matrix: API and finished dosage forms (tablets).

Instrument Configuration

Component	Specification	Rationale
System	High-Pressure IC (HPIC)	Inert PEEK flow path prevents metal contamination.
Column	Dionex IonPac CS19 (2 x 250 mm)	Optimized for resolving small polar amines from K+/Na+.
Guard	Dionex IonPac CG19 (2 x 50 mm)	Protects analytical column from matrix fouling.
Suppressor	Electrolytic (e.g., CDRS 600, 2 mm)	Reduces background conductivity of MSA eluent to < 1 µS.
Detector	Conductivity Detector	Universal detection for charged amines; no chromophore needed.
Eluent Gen.	EGC 500 MSA	Generates Methanesulfonic Acid (MSA) electrolytically (reproducibility).[1]

Gradient Program

Flow Rate: 0.25 mL/min Temperature: 30°C Injection Volume: 25 µL

Time (min)	[MSA] (mM)	Event	Purpose
0.0 - 12.0	3	Isocratic	Elution of weak amines (MMA, DMA, TMA). Keeps K+ retained.
12.0 - 16.0	3 -> 40	Ramp	Rapidly elute the retained API counter-ion (K+, Na+).
16.0 - 21.0	40	Hold	Wash column of strongly retained species.
21.0 - 21.1	40 -> 3	Step Down	Return to starting conditions.[1]
21.1 - 30.0	3	Equilibrate	Restore column equilibrium for next injection.

Sample Preparation Workflow

• Stock Standard: Dissolve 180.9 mg Dimethylamine HCl in 100 mL DI water (1000 mg/L DMA free base).

• Sample Extraction:

  • Weigh powdered tablet/API equivalent to 50-100 mg.

  • Add 50 mL DI water.[1]

  • Sonicate for 20 mins (crucial for extracting amines from binders).

  • Centrifuge at 8000 x g for 15 mins.

• Filtration (Critical): Filter supernatant through a 0.45 µm Polyethersulfone (PES) filter.

  • Note: Do not use Nylon filters; they can adsorb amines or leach extractables.

Protocol B: High-Sensitivity IC-MS (Trace Analysis)

When conductivity detection limits (~0.1 mg/L) are insufficient, or matrix interferences persist, single-quadrupole Mass Spectrometry (MS) is required.

MS Parameters (ISQ EC or equivalent)[1]

• Ionization: HESI (Heated Electrospray Ionization)

• Mode: SIM (Selected Ion Monitoring) - Positive Polarity

• Probe Temp: 450°C

• Cone Voltage: 20 V (Optimized for low-mass transmission)

SIM Table for Methylamines

Analyte	Precursor (m/z)	Dwell Time (s)
Methylamine (MMA)	32.1	0.2
Dimethylamine (DMA)	46.1	0.2
Trimethylamine (TMA)	60.1	0.2

Technical Note: The suppressor is operated in "External Water Mode" for IC-MS to ensure low noise and stable baseline.

Validation Framework: A Self-Validating System

To ensure "Trustworthiness" (Part 2 of requirements), the method must include specific System Suitability Tests (SST) every run.

System Suitability Criteria

Parameter	Acceptance Criteria	Logic
Resolution (Rs)	> 2.0 between DMA and K+	Ensures the API salt does not bias the DMA integration.
Tailing Factor	< 2.0 for DMA	Amine peaks tail on old columns; indicates need for replacement.
Recovery	80 - 120% (Spiked at LOQ)	Verifies no matrix suppression (common in high salt samples).
Precision	RSD < 5.0% (n=6 injections)	Confirms instrument stability.

Decision Logic for Method Selection

Use this logic gate to determine the appropriate protocol for your specific drug product.

Figure 2: Decision tree for selecting the detection mode based on matrix complexity and sensitivity needs.

Expert Insights & Troubleshooting

The "Sodium Dip" Phenomenon

In suppressed conductivity, a high concentration of Sodium or Potassium can cause a "dip" in the baseline just before or after the peak due to ion-exchange equilibria in the suppressor.

• Fix: Ensure the suppressor current is set to the dynamic range recommended for the highest eluent concentration (40 mM), not the starting concentration.

Column Overloading

Injecting 25 µL of a 10 mg/mL API solution can overload the cation exchange sites, causing DMA to elute earlier (retention time shift).

• Fix: If Rt shifts by >5%, dilute the sample 1:10. If sensitivity is lost, switch to Protocol B (IC-MS) or use a higher capacity column like the Dionex IonPac CS16 (though CS16 has different selectivity and may resolve K+ differently).

Ammonium Interference

Ammonium (NH4+) elutes very close to DMA on many cation columns.

• Verification: Run a mixed standard of NH4+ and DMA during method development. The CS19 column is specifically selected because it resolves this critical pair better than older generation columns (e.g., CS12A).

References

• USP General Chapter <1469> Nitrosamine Impurities. United States Pharmacopeia. (2021).[3][4][5] Official guidance on nitrosamine limits and testing.[4][5]Link

• Thermo Fisher Scientific. (2021). Application Note 298: Determination of Dimethylamine in Metformin HCl Drug Product Using IC with Suppressed Conductivity Detection.Link

• Metrohm AG. (2020). Application Note S-383: Determination of dimethylamine and nitrite in pharmaceuticals.Link

• U.S. Food and Drug Administration (FDA). (2021).[4] Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry.Link

• Hu, J., et al. (2021).[1] Determination of dimethylamine and nitrite in pharmaceuticals by ion chromatography to assess the likelihood of nitrosamine formation.[1][2][6] Heliyon, 7(6).[1] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. metrohm.com [metrohm.com]
• 3. USP General Chapter (1469) Nitrosamine Impurities, Official 1-Dec-2021, USPNF. - References - Scientific Research Publishing [scirp.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. sepscience.com [sepscience.com]
• 6. Determination of Dimethylamine and Nitrite in Pharmaceuticals by Ion Chromatography to Assess the Likelihood of Nitrosamine Formation [labroots.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Synthesis of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

The following technical guide addresses the synthesis and yield optimization of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (IUPAC: N^2,N^2-dimethyl-3-methylbutane-1,2-diamine). This compound is a critical vicinal diamine intermediate, often derived from Valine or Isobutyraldehyde, used in ligand synthesis and pharmaceutical applications.[1][2]

Subject: Yield Optimization & Process Troubleshooting Target Molecule: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine Synonyms: N^2,N^2-Dimethyl-3-methylbutane-1,2-diamine; N,N-Dimethylvalinolamine (derivative).[1][2][3] CAS Registry (Analog): 19764-59-1 (Ethyl analog reference); Specific Valine-derivative structure often custom synthesized.[1][2][3]

Executive Summary: The Yield Bottleneck

Low yield in the synthesis of this diamine is rarely due to a single catastrophic failure but rather a "death by a thousand cuts" across three specific stages:

• Steric Hindrance: The bulky isopropyl group at the

  -position (from the 2-methylpropyl chain) inhibits nucleophilic attacks, particularly during N-methylation.[1][2][3]

• Aluminum Chelation: During amide reduction (Route A), the resulting 1,2-diamine forms tight 5-membered chelate rings with aluminum byproducts, trapping the product in the filter cake.[1][2][3]

• Phase Transfer Loss: The final diamine is highly polar and water-soluble.[1][2][3] Standard aqueous workups often discard 40-60% of the product in the aqueous waste stream.[1][3]

Synthesis Pathways & Logic

We support two primary validated routes. Choose based on your starting material availability and stereochemical requirements.[1][2][3]

Route A: The Amino Acid Pathway (Stereoselective)

Best for: Enantiopure targets (starting from L-Valine).[1][2][3]

• Methylation: L-Valine

  N,N-Dimethylvaline.[1][2][3]

• Amidation: N,N-Dimethylvaline

  N,N-Dimethylvalinamide.[1][2][3]

• Reduction: N,N-Dimethylvalinamide

  Target Diamine.[1][2][3]

Route B: The Strecker Pathway (Racemic)

Best for: Bulk scale, non-chiral applications.

• Condensation: Isobutyraldehyde + Dimethylamine + TMSCN

  -Aminonitrile.[1][2][3]

• Reduction: Nitrile

  Primary Amine (Target).[1][2][3]

Critical Troubleshooting Guide (Q&A)

Category 1: Reaction Completeness

Q: Why does my N-methylation of Valine stall at the mono-methyl stage? Diagnosis: The Eschweiler-Clarke condition (HCHO/HCOOH) is often insufficient for valine due to the steric bulk of the isopropyl group adjacent to the amine.[1][2][3] The intermediate iminium ion is sterically crowded.[1][2][3] Protocol Correction: Switch to Reductive Alkylation with NaBH

.

• Mechanism: The hydride from borohydride is a smaller, more aggressive nucleophile than the formate ion.[1][2]

• Step: Dissolve Valine in 1M H

  SO . Add 37% Formaldehyde (excess).[1][2][3] Add NaBH pellets slowly at 0°C. This pushes the equilibrium to the fully methylated tertiary amine.[1][2]

Q: In the Strecker route, I see significant retro-Strecker products (aldehyde recovery). Why? Diagnosis: The

-aminonitrile is unstable if the reaction medium becomes too basic or if heated without protection.[1][2][3] Protocol Correction: Perform the nitrile formation in a slightly acidic buffer (pH 5-6) or use TMSCN (Trimethylsilyl cyanide) in the presence of a Lewis Acid (e.g., ZnI ) to lock the nitrile as a silyl ether intermediate before amination, or directly trap the amine.[3] Avoid heating the nitrile above 40°C before the reduction step.[1][2]

Category 2: Reduction & Isolation (The "Yield Killers")[2][3]

Q: My LiAlH

reduction showed 100% conversion by TLC, but I isolated <30% yield. Where is my product? Diagnosis: You likely lost the product during the quenching of the aluminum hydride. 1,2-diamines form stable, water-soluble complexes with aluminum salts.[1][2][3] If you used a standard "Fieser" workup (Water/NaOH/Water) and filtered off the white solid, your product is trapped inside that solid or dissolved in the water layer.[1] Protocol Correction: Use the Glauber’s Salt Quench followed by Continuous Extraction .

• Quench: Dilute reaction with ether. Add Na

  SO ·10H O (Glauber's salt) solid slowly until hydrogen evolution ceases.[1][2][3] This forms a coarse, granular solid that releases the amine better than the slimy hydroxides.[1][2]

• Extraction: Do not simply wash with water.[1][2][3] If water must be used, saturate the aqueous phase with KOH (pH > 13) and NaCl.[1][2] Extract with CHCl

  (Chloroform) or DCM (4x volumes).[1][2][3] The diamine prefers Chloroform over Ether.[1][2][3]

Q: The product is oiling out but contains impurities I cannot distill off. Diagnosis: Partial reduction or Borane-amine complex formation (if using BH

).[1][2][3] Protocol Correction: If using Borane, you must reflux the crude product in 6M HCl for 2 hours to break the N-B bond.[1][2] If using LiAlH , ensure you used a large excess (3-4 equivalents) and refluxed for at least 12 hours.[1][2][3] The steric bulk of the N,N-dimethyl group protects the amide bond, requiring vigorous conditions to reduce.[2]

Validated Experimental Protocols

Protocol A: Optimized Isolation of Hydrophilic Diamines

Use this workup for either synthesis route to maximize recovery.

Parameter	Specification	Reason
Quenching Agent	Na SO ·10H O (Solid)	Avoids adding free water; creates filterable solids.[1][2][3]
Extraction Solvent	CHCl (Chloroform) or DCM	Higher distribution coefficient for polar amines than Et O.
pH Control	pH > 13 (Sat.[1][2][3] KOH)	Ensures diamine is fully deprotonated (free base).[1][2][3]
Drying Agent	K CO (Solid)	Basic drying agent prevents salt formation (unlike acidic silica).[1][2][3]
Purification	Vacuum Distillation	Diamine is volatile; column chromatography causes tailing/loss.[1][2][3]

Protocol B: Reductive Methylation of Valine (High Yield Variant)

• Dissolution: Suspend L-Valine (10 mmol) in MeOH (20 mL) and H

  O (5 mL).

• Catalyst: Add Pd/C (10 wt%) or use NaBH

  CN (2.5 eq) for chemical reduction.

• Addition: Add Formaldehyde (37% aq, 5 eq) dropwise.[1][2][3]

• Reaction: Stir under H

  atmosphere (balloon) or add NaBH CN portions over 1 hour.

• Workup: Filter catalyst. Evaporate MeOH. Acidify to pH 2 (HCl), wash with Ether (removes non-basic impurities).[1][2][3] Basify aqueous layer to pH 12 (KOH).[1][2][3] Extract with CHCl

  .[1][2][3]

Process Visualization

Figure 1: Synthesis & Troubleshooting Flowchart

This diagram illustrates the decision logic between the Amino Acid and Strecker routes, highlighting critical failure points (Red) and their solutions (Green).[2]

Caption: Decision tree for synthesis routes identifying critical yield-loss mechanisms (Red) and validated technical solutions (Green).

References

• Reductive Methylation of Amino Acids: Benoiton, N. L., et al. "N-Methylation of amino acids and peptides."[1][2][3] In Synthesis of N-Alkyl Amino Acids, Monash University.[1][2][3]

• Isolation of Polar Diamines: Zulfiharov, A., et al. "Aromatic diamines: isolation, determination in migration solutions."[1][2] Journal of Chromatography A, 2025.[1][2][4] [2][3]

• Strecker Synthesis Optimization: Lange, et al. "Sequential Nitrile Amidination–Reduction as a Straightforward Procedure to Selective Linear Polyamine Preparation."[1][2][3] PMC, 2023.[1][2][3]

• General Properties of N,N-Dimethyl-1,2-diamines: PubChem Compound Summary for N2,N2-Dimethyl-1,2-butanediamine (Analog). [2][3]

Sources

• 1. N2,N2-Dimethyl-1,2-Butanediamine | C6H16N2 | CID 559569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-[1-(aminomethyl)butyl]-N,N-dimethylamine | C7H18N2 | CID 16786689 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-[1-(aminomethyl)propyl]-N-ethyl-N-methylamine | C7H18N2 | CID 25219283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]

Technical Support Knowledge Base: N-Alkylation Optimization

Introduction

Welcome to the N-Alkylation Technical Support Center. As a Senior Application Scientist, I often see researchers struggle with the "simple" act of adding an alkyl group to an amine. The reality is that N-alkylation is deceptive; it fights against thermodynamics (polyalkylation) and kinetics (steric hindrance).

This guide is not a textbook. It is a collection of Troubleshooting Modules based on the most frequent "tickets" we receive from the field. We prioritize Reductive Amination and Metal-Catalyzed Coupling over direct alkylation because they offer superior control.

Quick Diagnostic: Method Selection Matrix

Before proceeding, verify you are using the correct methodology for your substrates.[1]

Figure 1: Decision matrix for selecting the optimal N-alkylation pathway based on electrophile nature.

Module 1: The "Polyalkylation" Trap (Aliphatic Amines)

Ticket #409: "I tried reacting my primary amine with 1 equivalent of alkyl bromide, but I got a mixture of starting material, secondary amine, and tertiary amine. How do I stop at the secondary amine?"

Root Cause Analysis

Direct alkylation via

is inherently flawed for mono-alkylation. The product (secondary amine) is often more nucleophilic than the starting material (primary amine) due to the inductive electron-donating effect of the new alkyl group. This leads to a runaway reaction.[1]

The Solution: Reductive Amination

Instead of fighting kinetics, change the mechanism.[1] Reductive amination forms an imine intermediate (which cannot be alkylated further until reduced) and allows for stepwise control.[1]

Protocol: Mono-Alkylation using Sodium Triacetoxyborohydride (STAB)

STAB is the reagent of choice because it is mild enough to reduce the imine/iminium ion faster than it reduces the aldehyde/ketone, preventing side reactions [1].[1]

• Stoichiometry:

  • Amine: 1.0 equiv[1]

  • Aldehyde/Ketone: 1.1–1.2 equiv

  • STAB: 1.4–1.5 equiv[1]

  • Acetic Acid (AcOH): 1.0 equiv (optional, accelerates imine formation).[1]

• Solvent: 1,2-Dichloroethane (DCE) or THF.[1][2] Note: DCE is standard but toxic; THF is a viable green alternative.

• Procedure:

  • Mix amine and carbonyl in solvent under

    for 30–60 mins (allow imine formation).

  • Add STAB in one portion.[1]

  • Stir at RT for 2–16 hours.

  • Quench: Add saturated aqueous

    .

Why this works: The acetoxy groups on STAB withdraw electrons from boron, making it less hydridic (less reactive) than

.[1] It selectively targets the protonated iminium ion, not the carbonyl [2].[1]

Module 2: Aryl Amines (Buchwald-Hartwig Coupling)

Ticket #712: "My reaction between an aniline and an aryl chloride using Pd(OAc)2 turned black and stalled. No product formed."

Root Cause Analysis

• Catalyst Death: "Pd black" indicates the precipitation of inactive Pd(0) clusters.[1] This happens when the ligand is insufficient to stabilize the metal or oxygen entered the system.

• Substrate Mismatch: Aryl chlorides are sluggish.[1] They require electron-rich, bulky ligands (e.g., dialkylbiarylphosphines) to facilitate oxidative addition [3].[1]

Troubleshooting Guide: Pd-Catalyzed Amination

Symptom	Probable Cause	Corrective Action
Reaction Stalls < 50%	Catalyst deactivation (Pd black)	Increase Ligand:Pd ratio (e.g., 2:1 for bidentate, 1.5:1 for bulky monodentate).[1] Ensure strict deoxygenation.[1]
Homocoupling (Ar-Ar)	Oxygen presence	Degas solvents using sparging (Ar bubbling) for 20 mins.[1] Do not rely solely on vacuum/backfill cycles.[1]
No Reaction (Ar-Cl)	Oxidative addition failure	Switch to a "Next-Gen" ligand like XPhos , BrettPhos , or RuPhos .[1] Switch base to or .[1]
Beta-Hydride Elimination	Alkyl amine instability	Use ligands designed for aliphatic amines (e.g., BrettPhos ).[1] Avoid Pd(OAc)2; use precatalysts like Pd(dba)2 or G3-Precatalysts .

Recommended Workflow for Difficult Substrates

For coupling primary alkyl amines with aryl chlorides:

• Catalyst: Pd(OAc)2 (1 mol%) + BrettPhos (2 mol%) [4].[1]

• Base: NaOtBu (1.4 equiv).[1]

• Solvent: Toluene or Dioxane (anhydrous).[1]

• Temp: 80–100°C.[1]

Figure 2: The Buchwald-Hartwig catalytic cycle. Note that the deprotonation step is often the bottleneck if the base is too weak or insoluble.

Module 3: Green Chemistry & "Borrowing Hydrogen"

Ticket #885: "I need to avoid alkyl halides due to genotoxicity concerns. Can I use alcohols directly?"

The Solution: Hydrogen Autotransfer

Yes.[1][3][4] This is an atom-economic method where a catalyst (typically Ruthenium or Iridium) "borrows" hydrogen from an alcohol to form a transient aldehyde, condenses it with the amine to form an imine, and then returns the hydrogen to reduce the imine [5].[3]

Protocol: Ruthenium-Catalyzed N-Alkylation[1][3]

• Reagents: Amine (1 equiv), Primary Alcohol (1.2 equiv).[1]

• Catalyst:

  (0.5 mol%) + DPEphos (1 mol%).[1]

• Base:

  (0.5 equiv).[1]

• Solvent: t-Amyl alcohol or Toluene (reflux).[1]

• Mechanism:

  • Alcohol

    Aldehyde (Catalyst stores ).[1]

  • Aldehyde + Amine

    Imine + .[1]

  • Imine

    Amine (Catalyst returns ).[1]

Frequently Asked Questions (FAQ)

Q: Why is my Reductive Amination yielding a tertiary amine when I want a secondary one? A: You likely have a small, highly reactive aldehyde (like formaldehyde or acetaldehyde).[1] Even with STAB, these can double-react.[1] Fix: Use a large excess of the amine (5–10 equiv) or switch to a protective group strategy (e.g., form an amide then reduce with

).[1]

Q: Can I use water as a solvent for N-alkylation? A: For direct alkylation, yes—surfactant-mediated systems allow this.[1] For reductive amination, water decomposes borohydrides too quickly.[1] However, 2-picoline-borane is a water-stable alternative to STAB that works in aqueous media [6].[1]

Q: My Buchwald coupling works for morpholine but fails for n-butylamine. Why? A: Primary aliphatic amines can bind too tightly to the Palladium, poisoning it ("amine arrest").[1] Fix: Use a precatalyst (like BrettPhos Pd G3) that ensures rapid ligand ligation before the amine can interfere.

References

• Abdel-Magid, A. F., et al. (1996).[1][2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. Link[1]

• Organic Chemistry Portal. "Reductive Amination: Sodium Triacetoxyborohydride." Link

• Surry, D. S., & Buchwald, S. L. (2008).[1] "Biaryl Phosphine Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition. Link[1]

• Sigma-Aldrich. "Cross-Coupling Reaction Manual: Buchwald-Hartwig Amination." Link

• Hamid, M. H., Slatford, P. A., & Williams, J. M. (2007).[1] "Borrowing Hydrogen in the Activation of Alcohols."[1][3] Advanced Synthesis & Catalysis. Link[1]

• Burick, et al. (2019).[1] "2-Picoline Borane: A Non-Toxic Alternative for Reductive Amination."[1] Journal of Organic Chemistry. Link[1]

Sources

• 1. youtube.com [youtube.com]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A sustainable strategic approach for N-alkylation of amines with activation of alcohols triggered via a hydrogen auto-transfer reaction using a Pd(ii) complex: evidence for metal–ligand cooperativity - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

Ticket ID: PUR-AMINE-088 Subject: Troubleshooting Purification Protocols for Asymmetric Aliphatic Diamines Status: Open Assigned Specialist: Senior Application Scientist, Separation Chemistry Division

Executive Summary & Triage

User Context: You are attempting to isolate N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (hereafter referred to as Target Diamine ). This molecule contains two distinct amine functionalities: a primary amine (on the aminomethyl group) and a tertiary amine (the dimethylamino group).

The Challenge: This molecule presents a "perfect storm" for purification difficulties:

• High Polarity: The primary amine interacts strongly with silica, causing severe tailing/streaking.

• Air Sensitivity: The primary amine rapidly reacts with atmospheric CO₂ to form carbamates (white crusts), altering melting/boiling points.

• Oxidation Risk: The tertiary amine is susceptible to N-oxide formation if heated without inert gas.

Triage: Select Your Workflow Before proceeding, determine the purity of your crude material via GC-MS or NMR.

Figure 1: Decision matrix for selecting the appropriate purification strategy based on crude purity.

Protocol A: Vacuum Distillation (The "Gold Standard")

Applicability: Best for removing solvent residues and non-volatile tars. Risk: Thermal degradation (Hofmann elimination) or oxidation.

Troubleshooting Guide

Issue	Root Cause	Resolution
Product turns yellow/brown	Oxidation of the amine at high temp.	Strict Inert Atmosphere: Distill under Argon/Nitrogen. Ensure the system is leak-proof.
Boiling point fluctuates	CO₂ absorption (Carbamate formation).	Pre-treatment: Stir crude with solid KOH pellets for 30 mins, then decant before distillation to break carbamates.
"Bumping" into receiver	High viscosity/Hydrogen bonding.	Use a Claisen adapter with a vigorous stir bar (not boiling chips).

Step-by-Step Optimization

• Pre-Basification: Dissolve crude in minimal Et₂O, wash with 5M NaOH (cold). Dry over KOH pellets (not CaCl₂, which coordinates with amines). Concentrate.

• Setup: Use a short-path distillation head to minimize residence time.

• Pressure: Aim for < 1 mmHg .

  • Note: Aliphatic diamines of this weight typically boil between 60–90°C at 0.5 mmHg.

• Collection: Discard the first 5% (forerun) containing volatile mono-methylated impurities.

Protocol C: Buffered Chromatography (The "Anti-Streak" Method)

Applicability: When distillation fails to separate close-eluting impurities (e.g., mono-methylated byproducts). The Problem: Standard silica gel is slightly acidic (pH 5-6). Basic amines bind to silanol groups (

), resulting in broad, tailing peaks that ruin separation.

The Solution: Triethylamine (TEA) Deactivation

You must neutralize the silica surface before running the column.

Workflow Diagram

Figure 2: Protocol for preparing an amine-compatible silica column.

Detailed Protocol

• Mobile Phase Selection:

  • Base System: Dichloromethane (DCM) / Methanol (MeOH).

  • Modifier:Ammonium Hydroxide (NH₄OH) or Triethylamine (TEA) .

  • Recommended Ratio: DCM : MeOH : NH₄OH (90 : 9 : 1).

  • Why NH₄OH? It competes effectively for silanol sites and is volatile, leaving no residue upon evaporation [1].

• Column Pre-treatment (Crucial):

  • Slurry pack the silica using a solvent containing 2.5% TEA .

  • Flush the column with 2 column volumes of this buffer. This caps the acidic sites.

  • Validation: The eluent coming off the column should test basic on pH paper.

• Loading:

  • Do not load in pure acid. If the sample is a salt (HCl salt), freebase it first using saturated NaHCO₃/DCM extraction.

  • Tip: If the crude is viscous, use "dry loading" on Celite or basic alumina to prevent band broadening at the top of the column.

Protocol B: Chemical Scavenging (Advanced)

Applicability: Removing unreacted secondary amine impurities or aldehydes.

If your impurity profile (via GC-MS) shows unreacted starting material (e.g., a secondary amine precursor), distillation may not separate them due to similar boiling points.

Strategy: Use a Scavenger Resin or specific derivatization.

• Impurity: Secondary Amine.[1]

• Target: Primary/Tertiary Amine (Your Molecule).[2]

• Note: This is tricky because your molecule has a primary amine. Standard scavengers (like isocyanates) will react with your product.

Alternative: The "Salting Out" Trick

• Dissolve mixture in Ethanol.

• Add Oxalic Acid (0.9 equivalents relative to target).

• The primary/tertiary diamine often forms a crystalline oxalate salt more readily than mono-amine impurities.

• Filter the crystals and recrystallize from EtOH/Water.

• Freebase with 5M NaOH and extract into DCM [2].

FAQs: Common Pitfalls

Q: My product turned into a white solid crust overnight. Is it ruined? A: Likely not. This is the carbamate salt formed by reaction with air (CO₂).

• Fix: Dissolve the crust in 2M NaOH (aqueous) and extract with DCM. The high pH reverses the carbamate formation, releasing the free amine and CO₂. Dry the organic layer over Na₂SO₄ and concentrate.

Q: Can I use Alumina instead of Silica? A: Yes, and it is often preferred. Use Basic Alumina (Activity Grade III) .

• Benefit: Alumina is naturally basic, so you do not need TEA/NH₄OH modifiers.

• Drawback: Lower resolution than silica for structurally similar isomers.

Q: The NMR shows a "ghost" peak at 2.5 ppm. A: If you used DMSO-d6, this is solvent. If you used CDCl₃, check for Dimethylamine (volatile impurity). If the peak is broad, it might be water interacting with the amine. Add a drop of D₂O to the NMR tube; if the peak moves or disappears, it is exchangeable protons (NH₂/H₂O).

References

• Rochester University, Dept. of Chemistry. (n.d.). Chromatography: The Solid Phase and Amine Purification. Retrieved from [Link]

• Chemistry LibreTexts. (2022). Acid-Base Extraction: Separation of Amines. Retrieved from [Link]

• Teledyne ISCO. (2018). Method Development Strategies for Amine Bonded Phase Columns. Retrieved from [Link]

Sources

• 1. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 2. Separation of primary, secondary and tertiary amines by Hoffmann’s method [chemicalnote.com]

N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine stability and degradation pathways

Stability, Handling, and Degradation Troubleshooting[1]

Executive Summary: The Molecule & Its Vulnerabilities

N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine is a chiral vicinal diamine, often derived from amino acids (such as L-Valine or L-Leucine).[1] It serves as a critical ligand in asymmetric synthesis (e.g., lithium amides, organometallic catalysis).[1]

While chemically robust under inert conditions, this molecule possesses two distinct nitrogen centers with opposing stability profiles:

• Primary Amine (

  ): A "hard" nucleophile that acts as a kinetic sponge for atmospheric and moisture.[1][2]

• Tertiary Amine (

  ): A "soft" nucleophile prone to oxidation (N-oxide formation) which can induce complex thermal degradation.[1][2]

This guide provides a root-cause analysis of common failure modes, supported by mechanistic insights and validated recovery protocols.

Interactive Troubleshooting (Q&A)

Scenario A: Physical Appearance Changes

Q: "My clear liquid sample has developed a white crust or suspended precipitate. Is it degraded?"

• Diagnosis: Carbamate Formation. [2][3][4][5][6][7]

  • Mechanism: The primary amine site (

    ) reacts rapidly with atmospheric to form a zwitterionic carbamate, which subsequently aggregates into a solid salt.[1] This is reversible but alters the stoichiometry of your ligand.[1]

  • Immediate Action: Do not heat the sample in an open flask to "melt" it; this will only accelerate oxidation.[1]

  • Recovery: If the sample is for catalysis, redistillation under reduced pressure (vacuum) is required.[1] The carbamate will dissociate back to the amine and

    upon heating under vacuum.[1]

Q: "The liquid has turned from colorless to yellow/viscous."

• Diagnosis: N-Oxidation. [1][8]

  • Mechanism: The tertiary dimethylamine group has reacted with dissolved oxygen to form an N-oxide (

    ).[1] Unlike carbamates, this is an irreversible degradation product in the context of standard storage.[1]

  • Impact: N-oxides act as catalyst poisons in organometallic couplings (e.g., poisoning Pd or Ni centers).[1]

  • Recovery: Purification via distillation is difficult due to the high boiling point and potential for Cope elimination.[1] Discard and replace if high purity (>98%) is required.

Scenario B: Analytical Anomalies

Q: "I see 'Ghost Peaks' in my GC-MS analysis that don't match the molecular weight."

• Diagnosis: Thermal Decomposition in the Injector Port.

  • Cause:

    • Carbamate Dissociation: The heat of the GC inlet (

      ) breaks the carbamate instantly.[1][2] You detect the parent amine, but the "crust" you saw earlier confirms the sample was impure before injection.

    • Cope Elimination: If N-oxides are present, the high injector temperature triggers a Cope elimination, cleaving the molecule into an alkene and N,N-dimethylhydroxylamine.[1]

  • Solution: Switch to HPLC with a high-pH buffer (ammonium hydroxide) or perform Titration (perchloric acid in acetic acid) for a true purity assay.[1][2]

Degradation Pathways Visualization

The following diagram maps the chemical fate of the diamine under various environmental stressors.

Figure 1: Mechanistic pathways for oxidative and non-oxidative degradation.[1][2] Note that carbamate formation is reversible, while N-oxide formation leads to irreversible thermal cleavage.

Quantitative Data & Specifications

Parameter	Specification / Behavior	Critical Threshold
Storage Temp	2–8°C (Refrigerated)	> 25°C accelerates oxidation
Atmosphere	Argon or Nitrogen (Strict)	Exposure to air > 15 mins leads to detectable carbonates
pKa (Est.)	~10.2 (Tertiary), ~10.5 (Primary)	pH < 9 leads to protonation and loss of ligand activity
Hygroscopicity	High	> 1% water content can deactivate organolithium reagents
Appearance	Colorless to pale yellow liquid	Dark yellow/Orange indicates >5% N-Oxide

Standard Operating Procedures (SOPs)

Protocol 1: Safe Handling & Aliquoting

• Objective: Prevent the "Carbamate Crust" formation during transfer.[1]

• Method:

  • Purge: Flush the receiving vessel with dry Argon for 2 minutes.

  • Syringe Technique: Never pour the liquid. Use a gas-tight syringe or cannula transfer.[1]

  • Positive Pressure: Maintain a slight positive pressure of inert gas in the source bottle while withdrawing liquid.[1]

  • Seal: Parafilm is insufficient. Use electrical tape over the cap or store in a secondary containment jar with desiccant.[1]

Protocol 2: Recovery via Vacuum Distillation

• Context: Use this if the sample has absorbed

  (white solid present) but is not oxidized (not dark yellow).[1][2]

• Steps:

  • Assemble a short-path distillation apparatus.

  • Apply high vacuum (< 1 mmHg).[1][2]

  • Slowly heat the oil bath. The carbamate will dissociate at

    before the liquid boils.[1]

  • Discard the first 5% of the distillate (forerun) which contains dissolved gases and moisture.[1]

  • Collect the main fraction.[1] Store immediately under Argon.[1]

Protocol 3: Purity Check (Non-GC Method)

• Context: GC-MS is unreliable for carbamates. Use Titration for accurate amine content.[1][2]

• Reagents: 0.1N Perchloric Acid in Glacial Acetic Acid.

• Indicator: Crystal Violet (transitions from violet to blue-green).[1][2]

• Calculation:

  [1][2]
  • : Volume of titrant (mL)
  • : Normality of titrant
  • : Molecular Weight (~130.23 g/mol )[1][2][9][10]
  • : Weight of sample (g)

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 16786689, N-[1-(aminomethyl)butyl]-N,N-dimethylamine. Retrieved from [Link]

• Bouchu, D., et al. (2021). Mechanistic insights into carbamate formation from CO2 and amines.[1] Catalysis Science & Technology.[1][2] Retrieved from [Link]

• Daicel Chiral Technologies. Instruction Manual for Chiral Selectors and Ligand Handling. Retrieved from [Link][1][2][11]

• Voutyras, E., et al. (2025). Oxidation of Aliphatic Amines: Mechanisms and Stability.[1] PMC - NIH.[1] Retrieved from [Link](Note: Generalized citation for amine oxidation mechanisms).

Sources

• 1. N,N-Dimethylpropylamine | C5H13N | CID 61236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Reaction of primary and secondary amines to form carbamic acid glucuronides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanistic insights into carbamate formation from CO 2 and amines: the role of guanidine–CO 2 adducts - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY01433A [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Carbamate synthesis by amination (carboxylation) or rearrangement [organic-chemistry.org]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. N-[1-(aminomethyl)propyl]-N-ethyl-N-methylamine | C7H18N2 | CID 25219283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. N-[1-(aminomethyl)butyl]-N,N-dimethylamine | C7H18N2 | CID 16786689 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. hplc.eu [hplc.eu]

Technical Support Center: Impurity Profiling for N-Acetyl-L-Tyrosine Ethyl Ester (ATEE)

Subject: Troubleshooting Synthesis & Purity Issues for CAS 19764-61-5 Chemical Name: N-Acetyl-L-Tyrosine Ethyl Ester (ATEE) Molecular Formula: C₁₃H₁₇NO₄ Target Audience: Process Chemists, Analytical Scientists, and Drug Development Researchers.[1]

Part 1: Synthesis Logic & Impurity Mapping

To troubleshoot impurities effectively, one must understand their origin.[1] The synthesis of CAS 19764-61-5 typically involves two critical transformations: Acetylation (of the amine) and Esterification (of the carboxylic acid). The order of these steps determines the impurity profile.

The "Why" Behind the Impurities

• The Phenolic Trap (O-Acetylation): Tyrosine contains a phenolic hydroxyl group.[1][2] Aggressive acetylation conditions (excess acetic anhydride, high pH) will acetylate both the amine and the phenol, creating the O,N-Diacetyl impurity.

• The Water Trap (Hydrolysis): The ethyl ester linkage is susceptible to hydrolysis, especially if the final product is not dried thoroughly or is stored in humid conditions, reverting the molecule to N-Acetyl-L-Tyrosine (NAT) .

• The Chiral Trap (Racemization): Activation of the carboxyl group during esterification, or heating in basic media during acetylation, can lead to proton abstraction at the alpha-carbon, generating the D-Isomer .

Visualizing the Impurity Landscape

Figure 1: Synthesis pathways and critical control points for impurity generation in CAS 19764-61-5.

Part 2: Troubleshooting Guide (Q&A Format)

Module 1: The "Ghost" Peak (O-Acetylation)

User Question: I am seeing a significant impurity peak eluting after my main product (RRT ~1.2–1.3) in HPLC.[1][3][4][5] It increases when I add more acetic anhydride to drive the reaction to completion. What is it?

Technical Diagnosis: This is almost certainly O,N-Diacetyl-L-tyrosine ethyl ester .[1] The phenolic hydroxyl group on the tyrosine ring is nucleophilic. While less reactive than the amine, it will react with acetic anhydride if the reaction is driven too hard or if the pH rises above 10.

Corrective Action:

• Stoichiometry Control: Limit Acetic Anhydride to 1.05–1.1 equivalents relative to the amine.

• pH Monitoring: If performing Schotten-Baumann acetylation (aqueous base), maintain pH strictly between 8.0 and 9.0. Above pH 10, the phenolate ion forms, rapidly reacting to form the O-acetyl ester.

• Selective Hydrolysis (The Fix): If the impurity is already present, it can often be selectively removed. The phenolic ester is more labile than the amide or the ethyl ester. Mild basic treatment (pH 9.5–10 for 30 mins) can hydrolyze the O-acetyl group back to the phenol without cleaving the ethyl ester.

Module 2: Stability & Storage (Hydrolysis)

User Question: My product was 99% pure yesterday. After leaving it in solution (methanol/water) overnight, a new peak appeared at RRT ~0.8. Why is my compound degrading?

Technical Diagnosis: You are observing Ester Hydrolysis . The ethyl ester moiety in CAS 19764-61-5 is sensitive to moisture, particularly in the presence of residual acid catalysts (from the esterification step) or basic buffers. The new peak is N-Acetyl-L-Tyrosine (NAT) .[1]

Self-Validating Test:

• Inject a standard of N-Acetyl-L-Tyrosine.[1][6] If the retention time matches your new impurity, hydrolysis is confirmed.

• Prevention: Store the solid under desiccant at -20°C. Ensure all solvents used for recrystallization are anhydrous.[1]

Module 3: Stereochemical Purity (Racemization)

User Question: Our chiral HPLC shows a 3% enantiomeric impurity. Is this the D-isomer, and where did it come from?

Technical Diagnosis: Yes, this is the D-isomer (N-Acetyl-D-tyrosine ethyl ester) .[1] Racemization typically occurs via an oxazolone intermediate mechanism during the activation of the carboxyl group or exposure to high temperatures in basic conditions.

Corrective Action:

• Avoid High Heat: Keep esterification temperatures below 50°C if using strong acid catalysts.[1]

• Base Selection: If using base to neutralize, avoid strong bases (NaOH/KOH) at high temperatures; use milder bases like sodium bicarbonate or organic bases (TEA/DIPEA) with careful temperature control.

Part 3: Analytical Protocols

To validate your synthesis, use the following standardized HPLC method. This method separates the target ester from its precursors and hydrolysis products based on polarity.

Standardized HPLC Method for CAS 19764-61-5

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm, 5µm)
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Flow Rate	1.0 mL/min
Detection	UV @ 280 nm (Specific to Tyrosine phenol ring)
Temperature	25°C
Injection Vol	10 µL

Gradient Profile:

• 0-2 min: 10% B (Isocratic hold for free Tyrosine)[1]

• 2-15 min: 10% → 60% B (Linear Gradient)[1]

• 15-20 min: 60% → 90% B (Wash for O-acetyl impurities)

Expected Retention Order (Relative):

• L-Tyrosine: (Most Polar, elutes near void volume)[1]

• N-Acetyl-L-Tyrosine: (Hydrolysis Impurity)

• N-Acetyl-L-Tyrosine Ethyl Ester: (Target , Main Peak)

• O,N-Diacetyl-L-Tyrosine Ethyl Ester: (Least Polar, elutes last)

References

• PubChem. (n.d.).[1][6][7] N-Acetyl-L-tyrosine ethyl ester | C13H17NO4.[1][6][8] National Library of Medicine.[1] Retrieved January 28, 2026, from [Link]

• Google Patents. (2012).[1] CN102827018A - Preparation method of N-acetyl-L-tyrosine.[1] Retrieved January 28, 2026, from

• Levvy, G. A., & McAllan, A. (1959). The N-acetylation and O-acetylation of tyrosine. Biochemical Journal.

• ResearchGate. (2021). Late-Stage C–H Acylation of Tyrosine-Containing Oligopeptides. (Discusses O-acetylation side reactions). Retrieved January 28, 2026, from [Link]

Sources

• 1. Aminotetrazole | CH3N5 | CID 20467 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN114716335A - Process for preparing N-acetyl-L-tyrosine - Google Patents [patents.google.com]
• 3. dspace.cuni.cz [dspace.cuni.cz]
• 4. A simple RP-HPLC method for the stability-indicating determination of <em>N</em>-acetyl-L-cysteine and <em>N,N’</em>-diacetyl-L-cystine in cell culture media [insights.bio]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. N-Acetyl-L-tyrosine ethyl ester | C13H17NO4 | CID 13289 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-Diazidocarbamoyl-5-azidotetrazole | C2N14 | CID 101796054 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. N-Acetyl-L-tyrosine synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Optimizing N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine Reactions

Case ID: VAL-DIAMINE-001 Status: Active Subject: Troubleshooting Selectivity in Synthesis and Catalytic Applications

Executive Summary & Chemical Profile

Molecule Identity: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine Common Aliases:

-Dimethylvaline diamine; Valinol-derived diamine. Core Structure: A chiral 1,2-diamine featuring a sterically hindered tertiary amine and a primary aminomethyl arm, derived from the amino acid Valine.

This guide addresses the two critical "Selectivity" challenges researchers face with this scaffold:

• Synthetic Selectivity: Modifying the primary amine (

  ) without quaternizing the tertiary amine or causing over-alkylation.

• Catalytic Selectivity: Improving enantiomeric excess (

  ) when using this molecule as a chiral ligand in organometallic reactions (e.g., organolithium additions).

Parameter	Specification	Mechanistic Implication
Primary Amine		High nucleophilicity; kinetically accessible; prone to bis-alkylation.
Tertiary Amine		Basic but sterically crowded (adjacent to isopropyl group); acts as a chiral anchor.
Backbone	Isobutyl (Valine side chain)	Provides steric bulk to induce chirality; restricts rotation.

Module A: Improving Synthetic Selectivity (Functionalization)

Issue: You need to attach an electrophile (R-group) to the primary amine, but you are observing bis-alkylation or quaternary ammonium salt formation at the tertiary site.

Troubleshooting Workflow

Use the following logic to determine the correct protocol.

Figure 1: Decision tree for selecting the optimal functionalization pathway to avoid side reactions.

Protocol 1: Selective Mono-N-Alkylation via Reductive Amination

Why this works: Direct alkylation with alkyl halides is difficult to control and often leads to quaternary salts.[1] Reductive amination proceeds via an imine intermediate, which is strictly mono-selective for the primary amine.

Reagents:

• Substrate: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (1.0 equiv)

• Aldehyde: R-CHO (1.05 equiv)

• Reductant: Sodium triacetoxyborohydride (STAB) (1.5 equiv)

• Solvent: DCE (1,2-Dichloroethane) or THF

Step-by-Step:

• Imine Formation: Dissolve the diamine in DCE. Add the aldehyde. Stir for 30–60 minutes at room temperature. Note: The tertiary amine acts as an internal base, accelerating imine formation.

• Reduction: Add STAB in one portion. The mild nature of STAB prevents reduction of the aldehyde itself.

• Quench: Quench with saturated aqueous

  .

• Purification: The tertiary amine makes the product highly polar. If standard silica chromatography trails, use amine-functionalized silica or add 1% triethylamine to your eluent.

Protocol 2: Selective Acylation (Preventing Quaternization)

Why this works: Acyl chlorides are highly reactive and can attack the tertiary amine to form unstable acyl-ammonium salts. Using a biphasic system (Schotten-Baumann) scavenges the HCl byproduct immediately, protecting the basic nitrogen.

• Dissolve diamine in

  .

• Add an equal volume of 1M aqueous NaOH or

  .

• Add acyl chloride dropwise at 0°C with vigorous stirring.

• Critical Check: Monitor pH. Keep it >9 to ensure the primary amine remains nucleophilic (

  ) rather than protonated ( ), while the tertiary amine remains neutral.

Module B: Improving Catalytic Selectivity (Enantioselectivity)

Issue: When using this diamine as a ligand (e.g., in the addition of organolithiums to aldehydes), the enantiomeric excess (

) is lower than expected (<80%).

Root Cause Analysis:

• Aggregation: Organolithium reagents form aggregates (dimers/tetramers). The ligand must break these aggregates to form a discrete chiral reactive species.

• Temperature: Higher temperatures allow background (uncatalyzed/racemic) reactions to compete.

• Moisture: Protonation of the ligand destroys the catalytic cycle.

Mechanism of Action

The selectivity relies on the formation of a rigid 5-membered chelate ring with the metal (Lithium or Zinc). The isopropyl group forces the incoming nucleophile to attack from a specific face.

Figure 2: Mechanistic requirements for high enantioselectivity.

Optimization Checklist (FAQ Style)

Q: Which solvent should I use to maximize selectivity?

• Recommendation: Use non-coordinating solvents like Toluene or Hexane .

• Reasoning: Coordinating solvents (THF, Ether) compete with the diamine ligand for the metal center. If the solvent binds to the metal, the chiral ligand is displaced, leading to a racemic background reaction.

Q: My reaction stalls. Should I add TMEDA?

• WARNING: Do NOT add TMEDA.

• Reasoning: This diamine is a chiral analog of TMEDA. Adding achiral TMEDA will displace your chiral ligand and destroy enantioselectivity completely.

Q: How do I dry this ligand properly?

• Protocol: Distill over

  under reduced pressure. Store under Argon. Even trace water reacts with organolithiums to form hydroxides, which catalyze the racemic pathway.

Stability & Purification Data

Property	Value/Note	Handling Advice
Boiling Point	~160-170°C (est.)	High boiling point makes removal by evaporation difficult. Use acid-base extraction.
Basicity ( )	Amine: ~10.1 Amine: ~10.5	Both nitrogens are basic. The molecule will be protonated in acidic media (pH < 9).
Storage	Hygroscopic	Store in a desiccator. Absorbs from air (carbamate formation).

Purification Trick (Acid-Base Extraction): If you used the diamine as a stoichiometric ligand and need to remove it from your neutral product:

• Dilute reaction mixture with Ether.

• Wash with 1M HCl (The diamine goes into the aqueous layer as the hydrochloride salt).

• Your product remains in the Ether layer.

• Recovery: Basify the aqueous layer with NaOH and extract with DCM to recover the ligand.

References

• General Amine Selectivity: Salvatore, R. N., et al. "Cesium hydroxide promotes a selective N-monoalkylation of primary amines."[2] Organic Letters 1.11 (1999): 1893-1896. Link

• Reductive Amination Selectivity: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry 61.11 (1996): 3849-3862. Link

• Chiral Diamine Ligands: Tomioka, K. "Asymmetric synthesis utilizing external chiral ligands." Synthesis 1990.07 (1990): 541-549. Link

• Ligand Structure-Activity: Noyori, R., & Kitamura, M. "Enantioselective Addition of Organometallics to Carbonyl Compounds." Angewandte Chemie International Edition 30.1 (1991): 49-69. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]

Resolving N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine solubility issues

The following Technical Support Guide is designed for researchers and process chemists working with N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (and its structural analogs). This guide addresses the physicochemical paradoxes often encountered with amphiphilic diamines, providing mechanistic troubleshooting for solubility, stability, and handling.

[1]

Status: Operational | Tier: Level 3 (Senior Scientist Support) Topic: Solubility Optimization, Phase Handling, and Stability Protocols Applicable Compounds: Vicinal diamines, Valine-derived diamines, Amphiphilic amines.[1]

Physicochemical Profiling & Solubility Matrix

Understanding the "Dual Personality" of your molecule is the first step to resolving solubility failure.[1] This compound features a hydrophobic isobutyl backbone (leucine/valine-like) and two hydrophilic amine centers (primary and tertiary).[1]

Compound Characterization:

• Chemical Class: Amphiphilic Vicinal Diamine.[1]

• Primary Species:

  • Free Base: Colorless to yellow oil.[1] Lipophilic but hygroscopic.[1] Soluble in non-polar/polar aprotic solvents.[1]

  • Salt Form (e.g., 2HCl): White/off-white solid.[1] Highly water-soluble.[1] Insoluble in ether/hexanes.[1]

• pKa Estimates:

  (Primary amine), (Tertiary amine).[1] Note: Both nitrogens are protonated below pH 8.[1]

Master Solubility Table

Use this matrix to select the correct solvent system based on your experimental phase.[1]

Solvent Class	Free Base Solubility	Salt Form (HCl/TFA) Solubility	Application Notes
Water	Miscible (pH dependent)	High (>100 mg/mL)	Free base may "oil out" at high pH or high ionic strength.[1]
Dichloromethane (DCM)	High	Negligible	Preferred extraction solvent for the free base.[1]
Diethyl Ether / Hexanes	Moderate to Low	Insoluble	Use to precipitate the salt form or wash away non-polar impurities.[1]
Methanol / Ethanol	High	High	Good for homogenous reactions; poor for isolation (hard to crystallize).[1]
DMSO / DMF	High	Moderate	Avoid if possible due to high boiling point; difficult to remove without salt formation.[1]

Troubleshooting Guides (Q&A Format)

Issue 1: "My compound is oiling out of the aqueous layer during workup."

Diagnosis: You are likely experiencing the "Salting Out" Effect on the free base.[1] While the protonated form is water-soluble, the free base is an organic oil.[1] When you basify an aqueous solution (pH > 11) to neutralize the salt, the molecule loses its charge.[1] If the ionic strength of the water is high (e.g., saturated NaCl or NaOH), the organic amine is forced out of the solution, forming a separate oily phase that floats or sinks depending on density.[1]

The Fix: The "pH-Swing" Extraction Protocol Do not attempt to dissolve the oil back into the water.[1] Instead, drive it completely into an organic phase.[1]

• Check pH: Ensure aqueous layer is pH > 12 using 10M NaOH.[1]

• Select Solvent: Add Dichloromethane (DCM) or Chloroform .[1] (Ether is often too non-polar for these diamines).[1]

• Extract: Shake vigorously. The oil should migrate into the organic layer.[1]

• Validation: Check the aqueous layer by TLC or LCMS.[1] If the amine remains in water, add solid NaCl to saturate the aqueous layer (Salting Out) and re-extract with Isopropanol:Chloroform (1:3) .[1]

Issue 2: "I see a white precipitate forming in my pure oil upon storage."

Diagnosis: Carbamate Formation (Air Sensitivity). Primary amines react rapidly with atmospheric CO₂ to form carbamate salts (zwitterions).[1] This is a common "silent killer" of purity for aminomethyl compounds.[1] The white crust is not degradation, but a reversible reaction with air.[1]

The Fix: Decarboxylation & Inert Storage

• Recovery: Dissolve the cloudy oil/solid in a strong solvent (e.g., MeOH).[1]

• Degas: Purge with Argon or Nitrogen for 30 minutes.

• Heat: Mild heating (40-50°C) under vacuum can reverse the carbamate formation, releasing CO₂.[1]

• Prevention: Store strictly under inert atmosphere (Argon) at 4°C. Tape the septum.

Issue 3: "The compound won't dissolve in ether for my reaction."

Diagnosis: Wrong Species Form. You likely have the Dihydrochloride salt (sold by many vendors for stability), but you are trying to use it as a nucleophile in a non-polar solvent.[1] Salts are crystal lattices held together by ionic bonds; ether cannot break these.[1]

The Fix: Free-Basing Strategy

• Option A (Biphasic): Suspend salt in DCM.[1] Add 2M NaOH. Shake until solid disappears. Dry organic layer (

  ), filter, and concentrate.[1]

• Option B (In-Situ): If the reaction tolerates base, add Triethylamine (TEA) or DIPEA (3-4 equivalents) directly to the reaction mixture in a polar solvent (e.g., THF or DMF) to liberate the free amine in situ.[1]

Visual Troubleshooting Workflows

Diagram 1: Solubility Decision Tree

Use this logic flow to determine the correct handling procedure based on the physical state of your sample.

Figure 1: Decision matrix for handling N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine based on physical state.[1]

Diagram 2: The "pH-Swing" Purification Protocol

This workflow illustrates the self-validating method for isolating the pure amine from crude mixtures.[1]

Figure 2: The "Acid-Base Swing" technique ensures removal of non-amine impurities before isolating the target diamine.[1]

Stability & Storage Protocols

Self-Validating Storage System: To ensure your compound remains viable for future experiments, follow this checklist. If any step fails, assume degradation or carbonation.[1]

• Container: Glass vial with a Teflon-lined cap. (Avoid rubber septa for long-term storage as amines can leach plasticizers).[1]

• Atmosphere: Flush headspace with Argon before closing.

• Temperature: Store at 4°C or -20°C.

• Visual Check:

  • Pass: Clear, colorless liquid.[1]

  • Warning: Yellowing (Oxidation) or White Crust (Carbonation).[1]

References

• PubChem. Compound Summary: N2,N2-Dimethyl-1,2-butanediamine (Analog). National Library of Medicine.[1][2] Available at: [Link][1]

• Evans, D. A. pKa's of Inorganic and Oxo-Acids. Harvard University, Evans Group.[1] (General reference for amine pKa values). Available at: [Link]

• Reich, H. J. Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.[1] Available at: [Link][1]

• Clayden, J., Greeves, N., & Warren, S. Organic Chemistry.[1] Oxford University Press.[1] (Source for general amine extraction and carbamate formation mechanisms).[1]

Sources

• 1. N,N-Dimethylpropylamine | C5H13N | CID 61236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-[1-(aminomethyl)butyl]-N,N-dimethylamine | C7H18N2 | CID 16786689 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preventing N-nitrosodimethylamine (NDMA) formation during synthesis

Topic: Preventing N-nitrosodimethylamine (NDMA) Formation

Status: Operational | Tier: L3 (Senior Scientific Support)

Mission Statement

You are entering a high-containment technical zone. This guide is not a checklist; it is a defensive strategy for your chemistry. NDMA formation is rarely accidental—it is the deterministic result of specific chemical precursors meeting under permissive conditions. As Senior Application Scientists, we treat NDMA mitigation as a kinetic competition : we must either remove the players (amines/nitrites) or rig the game so they cannot interact.

Module 1: The Mechanism of Hazard

Q: Why is my synthesis generating NDMA even without adding secondary amines?

A: You are likely generating the amine in situ or introducing it via contaminated solvents, while simultaneously creating a nitrosating environment.

NDMA formation requires two silent actors:

• The Vulnerable Amine: Dimethylamine (DMA), often a degradation product of solvents like DMF.[1]

• The Nitrosating Agent: Usually the nitrosonium ion (

  ), generated from nitrites ( ) in acidic media.

The reaction is pH-dependent. At low pH, nitrite converts to nitrous acid (

), which dehydrates to form the potent electrophile . This electrophile attacks the lone pair of the secondary amine.

The Nitrosation Pathway

The following diagram illustrates the critical convergence of precursors. Note the "Danger Zone" where pH facilitates the formation of the nitrosyl cation.

Figure 1: The convergence of solvent degradation (DMF to DMA) and nitrite activation leading to NDMA.

Module 2: Solvent Auditing (The Silent Contaminant)

Q: Is DMF safe to use in the final steps of API synthesis?

A: Treat DMF as a "High-Risk" reagent. N,N-Dimethylformamide (DMF) is structurally unstable under stress. It hydrolyzes to form Dimethylamine (DMA) and Formic Acid.[1][2][3] If this occurs in the presence of even trace nitrites (ppm levels in excipients or water), NDMA formation is thermodynamically inevitable.

The Causality Chain:

• Storage: Old DMF absorbs moisture.

• Process: Heating DMF > 50°C accelerates hydrolysis.

• Reaction: Workup with acidic aqueous phases (quenching) creates the perfect storm for nitrosation.

Troubleshooting Protocol: The Solvent Stress Test Before committing a batch to GMP manufacturing, validate your solvent quality.

Step	Action	Critical Quality Attribute (CQA)
1	GC-FID Analysis	Test incoming DMF for DMA content. Limit: < 10 ppm.
2	Stress Simulation	Heat a sample of DMF to process temperature for 2x process duration. Retest for DMA.
3	Spike Test	If DMA increases > 50 ppm, the solvent system is unstable .

Senior Scientist Note: If you cannot switch solvents (e.g., to NMP or DMSO), you must implement a scavenger strategy (see Module 3).

Module 3: Active Defense (Scavenging Systems)

Q: How do I chemically prevent the reaction if I must use nitrites?

A: You must destroy the nitrosating agent (

) faster than it can find the amine. This is done using Nitrite Scavengers .

The FDA and EMA recognize antioxidants like Ascorbic Acid (Vitamin C) and Alpha-Tocopherol as effective blocking agents. They reduce the nitrosonium ion to Nitric Oxide (NO), which is a gas and does not react with amines to form stable nitrosamines.

Comparative Scavenger Data

Scavenger	Mechanism	Optimal pH	Pros	Cons
Ascorbic Acid	Reduction of to NO	pH 1 - 5	Highly effective in aqueous phase; FDA "GRAS" status.	Can degrade if solution is not fresh; sensitive to oxidation.
Alpha-Tocopherol	Radical scavenging / Reduction	Lipophilic	Excellent for organic phases/emulsions.	Low water solubility; requires surfactant or co-solvent.
Sulfamic Acid	Rapid reaction with Nitrite	pH < 2	extremely fast kinetics.	Strong acid; may not be compatible with acid-sensitive APIs.

Protocol: The "Pre-Emptive Strike" Scavenging Workflow

Do not add scavengers as an afterthought. They must be present BEFORE acidification.

• Quantify Risk: Calculate the theoretical maximum moles of nitrite (e.g., 1.5 equiv used in diazotization, or trace ppm in water).

• Charge Scavenger: Dissolve Ascorbic Acid (2.0 - 5.0 molar equivalents relative to residual nitrite) in the aqueous quench buffer.

• Temperature Control: Cool the reaction mixture to < 5°C. Nitrosation kinetics slow down significantly at low temperatures.

• Controlled Quench: Add the reaction mixture into the scavenger solution (Inverse Quench). This ensures the nitrosating agent immediately encounters a high concentration of scavenger.

Figure 2: The Inverse Quench Protocol designed to maximize scavenger contact with nitrosating species.

Module 4: Regulatory & Analytical Reality

Q: What are the limits? When is "clean" actually clean?

A: "Not Detected" is no longer sufficient. You must quantify down to the Acceptable Intake (AI) limit.

According to the FDA Guidance (2024 Revision) and ICH M7(R1) :

• NDMA AI Limit: 96 ng/day.

• Calculation:

Example: If your drug's max daily dose is 1000 mg :

Analytical Troubleshooting:

• Issue: "I see a peak at the NDMA retention time in my blank."

• Root Cause: In-situ formation in the LC-MS source.

• Fix: Ensure your chromatography separates the amine (DMA) from the nitrite before they enter the MS source. If they co-elute, the high temperature of the source will synthesize NDMA during the analysis, giving a false positive.

References

• US Food and Drug Administration (FDA). (2024).[4][5] Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry (Revision 2). [Link][6]

• European Medicines Agency (EMA). (2020).[7][8] Assessment report: Nitrosamine impurities in human medicinal products (EMA/369136/2020). [Link][8]

• Ashworth, I. W., et al. (2020). Potential for the Formation of N-Nitrosamines during the Manufacture of Active Pharmaceutical Ingredients: An Assessment of the Risk Posed by Trace Nitrite in Water. Organic Process Research & Development. [Link]

• Nanda, K. K., et al. (2021). N-Nitrosamine Impurity: A Regulatory Perspective on Risk Assessment and Control Strategies. Journal of Pharmaceutical Innovation. [Link]

Sources

• 1. Molecular Mechanism of N,N-Dimethylformamide Degradation in Methylobacterium sp. Strain DM1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dimethylformamide [chemeurope.com]
• 3. researchgate.net [researchgate.net]
• 4. Control of Nitrosamine Impurities in Human Drugs | FDA [fda.gov]
• 5. Federal Register :: Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry; Availability [federalregister.gov]
• 6. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 7. EMA/HMA: Nitrosamine Report published - ECA Academy [gmp-compliance.org]
• 8. CHMP's Assessment Report on Nitrosamines published - ECA Academy [gmp-compliance.org]

Side reaction products of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

To: Research & Development Team From: Senior Application Scientist, Technical Support Division Subject: Technical Guide: Troubleshooting Side Reactions of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

Product Identity & Chemical Context

This guide addresses the stability, handling, and side-reaction profile of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (also known as

-dimethyl-3-methylbutane-1,2-diamine ).[1]

• CAS Number: 19764-61-5 (Generic/Racemic) | Specific chiral forms (e.g., S-isomer) are common in asymmetric synthesis.[1]

• Structure: A 1,2-diamine derived from the amino acid Valine .[1][2] It features a primary amine (highly reactive) and a tertiary dimethylamine (basic, less nucleophilic) on a branched isobutyl backbone.[2]

• Primary Application: Chiral ligand for organolithium reagents, asymmetric alkylations, and transition metal catalysis.[1][2]

Critical Side Reaction Pathways

The dual-amine structure creates specific vulnerabilities. The primary amine is the "warhead" for most degradation, while the tertiary amine acts as an internal base, accelerating certain pathways.[1][2]

Mechanism 1: Atmospheric Carbamylation (The "White Crust" Phenomenon)

The most frequent user complaint is the formation of a white solid.[2] This is not polymerization but a reaction with atmospheric CO

.[1]

• Reaction:

  [1]

• Product: Carbamic acid ammonium salt (Carbamate).[2]

• Impact: This salt is insoluble in the parent liquid amine, appearing as a crust or precipitate.[1][2] It alters the stoichiometry of ligand-metal complexes, killing enantioselectivity.[1]

Mechanism 2: Oxidative Dehydrogenation (The "Yellowing" Effect)

Prolonged exposure to air, especially in the presence of trace metals, leads to oxidation of the primary amine.[1][2]

• Reaction:

• Product: Imine (Schiff base).[2]

• Impact: Imines are weaker ligands than amines.[1][2] They often oligomerize to form yellow/brown chromophores.[1]

Troubleshooting Guide (Q&A Format)

Q1: I see a white precipitate in my stored bottle. Is the reagent spoiled?

Diagnosis: Carbamate Formation. The primary amine has reacted with CO

due to a compromised seal.[1][2]

• Immediate Fix: The reaction is reversible. You can recover the free amine by distillation over KOH or CaH

  under an inert atmosphere (Argon/Nitrogen). The strong base converts the carbamate back to the amine and traps the CO as carbonate.[1]

• Prevention: Store under positive pressure of Argon. Use a Schlenk line for transfers.[1][2] Do not use needles that have been exposed to air without purging.[1]

Q2: My reaction yield is normal, but the enantiomeric excess (ee) has dropped significantly. Why?

Diagnosis: Ligand Poisoning or Partial Oxidation. A drop in ee often indicates that a non-chiral or less-selective species is competing for the metal center.[1][2]

• Root Cause:

  • Water Contamination: The diamine is hygroscopic.[1][2] Water hydrolyzes organolithium reagents (e.g.,

    -BuLi) creating LiOH aggregates that disrupt the chiral transition state.

  • Imine Impurity: Small amounts of imine (from oxidation) bind to the metal but lack the precise geometry required for high stereocontrol.[2]

• Action: Check the water content (Karl Fischer titration). If >500 ppm, dry over activated 4Å molecular sieves or redistill.[1]

Q3: GC-MS shows a peak at M+14 relative to the main peak. What is this?

Diagnosis: Methylation Impurity (Synthesis Byproduct). If you synthesized this ligand via reductive amination or methylation of valine diamine:

• Identity:

  -trimethyl-3-methylbutane-1,2-diamine .[1][2]

• Cause: Over-methylation of the primary amine during synthesis.[1][2]

• Solution: This impurity is difficult to remove by distillation due to similar boiling points.[1][2] Purification via column chromatography (using basic alumina) or recrystallization of a tartrate salt is required.[2]

Q4: The liquid has turned from colorless to pale yellow. Can I still use it?

Diagnosis: Trace Oxidation. The color comes from conjugated imine oligomers, which have high extinction coefficients.[1][2] Even <0.1% impurity can cause color.[1][2]

• Verdict: For standard lithiation , it is likely usable.[1][2] For high-precision asymmetric catalysis (e.g., catalytic hydrogenation), do not use .[1][2] The oxidation products can poison active catalyst sites.[1]

Visualizing the Degradation Pathways

The following diagram maps the transformation of the parent diamine into its common side products.

Figure 1: Degradation pathways showing the reversible formation of carbamate salts and irreversible oxidation to imines.[1]

Summary Data Table: Impurities & Properties

Component	Chemical Identity	Appearance	Origin	Removal Strategy
Parent Molecule	-dimethyl-3-methylbutane-1,2-diamine	Colorless Liquid	Target Product	N/A
Side Product A	Carbamate Ammonium Salt	White Solid	Air Exposure (CO )	Distillation from KOH
Side Product B	Imine (Schiff Base)	Yellow Liquid	Air Exposure (Oxidation)	Fractional Distillation
Impurity C	Trimethyl-derivative	Colorless Liquid	Over-methylation (Synthesis)	Chromatography / Salt Crystallization
Impurity D	Valine Amide	Solid	Incomplete Reduction	Acid/Base Extraction

Recommended Purification Protocol

Objective: Recover high-purity (>99%) ligand from a degraded/yellowed stock.

• Dissolution: Dissolve the amine in dry diethyl ether (10 mL per gram).

• Filtration: If white precipitate (carbamate) is present, filter under nitrogen.[2] Note: This removes the salt, but lowers yield.[1][2] To recover yield, proceed to step 3 directly.

• Base Treatment: Add solid KOH pellets (20% w/w) to the liquid amine (neat or in ether). Stir for 2 hours. This breaks the carbamate salt:

• Drying: Decant the liquid and dry over CaH

  (Calcium Hydride) for 12 hours.

• Distillation: Perform vacuum distillation.

  • Pressure: < 10 mbar recommended.[1][2]

  • Temperature: Boiling point is approx. 50-60°C at 10 mbar (estimate based on MW ~130).

  • Collection: Discard the first 10% (for water/solvents).[2] Collect the main fraction.

• Storage: Store immediately in a Schlenk tube or ampoule under Argon at 4°C.

References

• Structure & Synthesis Context

  • PubChem Compound Summary for CID 559569 (N2,N2-Dimethyl-1,2-butanediamine analog). National Center for Biotechnology Information (2025).[2] Link[2]

  • Note: The specific isobutyl derivative (Valine backbone)

• Amine Stability & Handling

  • Armarego, W. L. F., & Chai, C. L. L. (2013).[1][2] Purification of Laboratory Chemicals. Butterworth-Heinemann.[1] (Standard reference for amine purification via KOH/CaH2 distillation).

• Carbamate Formation Mechanism

  • Formation of N-nitrosamine Drug Substance Related Impurities. Pharma Excipients (2023). (Discusses amine reactivity and impurity profiles). Link

• Chiral Ligand Applications

  • Detailed usage of 1,2-diamines in asymmetric synthesis is covered in: Comprehensive Organic Synthesis II, Vol 6, Elsevier (2014).[1][2]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. N2,N2-Dimethyl-1,2-Butanediamine | C6H16N2 | CID 559569 - PubChem [pubchem.ncbi.nlm.nih.gov]

Scaling up N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine production

To: Chemical Process Development Team From: Senior Application Scientist, Process Chemistry Division Subject: Technical Support Guide: Scaling N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

Executive Summary

This guide addresses the scale-up challenges for N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine . Structurally, this is a chiral 1,2-diamine featuring a bulky isobutyl side chain (likely derived from L-Leucine ) and a tertiary dimethylamine.[1]

Scaling this molecule presents three specific chemical engineering hurdles:

• Steric Hindrance: The adjacent isobutyl and dimethylamino groups impede nucleophilic attacks, requiring aggressive reduction conditions.[1][2][3]

• Workup Hazards: The standard Lithium Aluminum Hydride (LAH) reduction forms sticky aluminum-amine chelates that cause dangerous emulsions on scale.

• Volatility & Hygroscopicity: The final diamine is likely air-sensitive and difficult to distill without decomposition.[1]

Part 1: The Synthesis Architecture

We recommend the Amino Acid Amidation-Reduction Route for scale-up.[1] This pathway preserves chirality (if starting from L-Leucine) and avoids the over-alkylation byproducts common in direct alkylation of diamines.

Process Flow Diagram

The following logic map outlines the critical decision points and reaction flow.

Caption: Figure 1. Strategic workflow for converting amino acid precursors to the target diamine, highlighting the critical divergence at the reduction step.

Part 2: Critical Operations & Troubleshooting (Q&A)

This section addresses the specific "pain points" reported by process chemists during the Amide Reduction phase (Step 3), which is the most hazardous step in this synthesis.

Topic A: The Reduction Step (LAH Scale-Up)

Q1: We are seeing a massive exotherm and "runaway" viscosity during the LAH addition. How do we control this? Diagnosis: You are likely adding the solid amide directly to the LAH slurry. The coordination of the amide carbonyl to the aluminum is highly exothermic and increases viscosity, reducing heat transfer. The Fix:

• Inverse Addition (Slurry-to-Slurry): Do not add solid amide.[1] Dissolve your N,N-dimethylamide in dry THF (or MTBE).[1]

• Temperature Control: Cool the LAH/THF mixture to 0°C. Add the amide solution slowly via an addition funnel.

• Dilution: Ensure the final concentration of LAH is < 1.0 M. High concentrations promote the formation of polymeric aluminum-amine gels.[1]

Q2: The reaction stalls at 80% conversion. Adding more LAH doesn't help. Diagnosis: This is the "Steric Wall." The bulky isobutyl group at C2 and the dimethylamino group at C1 create a pocket that blocks the hydride transfer. The Fix:

• Reflux is Mandatory: Room temperature is insufficient for this hindered substrate.[1] You must reflux (66°C for THF) for at least 12–18 hours.

• Lewis Acid Activation: If reflux fails, add LiCl (1.0 equiv) to the reaction. This generates a more reactive reducing species (modifying the aggregate structure of LAH) or breaks up the tight aluminate chelates.

Topic B: The "Nightmare" Workup (Emulsions)

Q3: Upon quenching the LAH reaction, we formed a gray, sticky slime that won't filter. We've lost 3 days trying to separate the layers. Diagnosis: You used a standard acid/water quench. This forms hydrated aluminum hydroxides (

), which are gelatinous and trap your diamine product. The Protocol (Fieser Workup): You must use the Fieser method for diamines. This produces a granular, sand-like precipitate that filters easily.[1][3] For every 1.0 g of LAH used:

• Cool the mixture to 0°C with vigorous stirring.

• Add 1.0 mL of Water (slowly! dropwise).

• Add 1.0 mL of 15% NaOH solution.

• Add 3.0 mL of Water.

• Warm to room temperature and stir for 15 minutes.

• Add anhydrous MgSO₄ (magnesium sulfate) to dry the organic phase.

• Filter the white granular solid. Your product is in the filtrate.

Q4: We are scaling to >5kg. Is LAH still safe? Authoritative Insight: At >5kg, LAH becomes a significant thermal hazard due to hydrogen evolution (44 L of

per mole of LAH). Alternative: Switch to Catalytic Hydrogenation or Red-Al (Vitride) .[1]

• Red-Al: Bis(2-methoxyethoxy)aluminum hydride is soluble in toluene, non-pyrophoric, and thermally more stable.[1][3] It is the industrial standard for amide reductions.

• Catalytic Hydrogenation: Recent advances use Pt-V/TiO₂ or Re-Pt catalysts to hydrogenate amides at lower pressures (30 bar), avoiding stoichiometric waste entirely [1, 2].[1]

Topic C: Purification & Stability

Q5: The distilled product turns yellow/brown after 24 hours. Diagnosis: Diamines are notorious for absorbing

from the air (forming carbamates) and oxidizing. The Fix:

• Storage: Store under Argon/Nitrogen in dark glass bottles.

• Stabilization: If the product is an intermediate, consider converting it immediately to a salt (e.g., Dihydrochloride or Oxalate).[3] The salt forms are stable solids and do not oxidize.

  • Protocol: Dissolve diamine in dry ethanol.[1] Add 2.2 equiv of HCl in dioxane/ether.[1] Filter the white precipitate.

Part 3: Data & Specifications

Reagent Stoichiometry Table (Scale-Up Baseline)

Component	Equiv.	Role	Critical Note
N,N-Dimethylamide	1.0	Substrate	Must be dry (<0.1% water).[1]
LiAlH₄ (LAH)	2.5 - 3.0	Reductant	Excess required for diamines to break chelates.[1]
THF (Anhydrous)	10-15 Vol	Solvent	Stabilized (BHT-free preferred if HPLC analysis follows).
NaOH (15% aq)	See Fieser	Quench	Crucial for granular precipitate formation.

Safety Profile: 1,2-Diamine Hazards

• Corrosivity: Highly corrosive to skin and eyes (pH > 12).

• Sensitization: Potential respiratory sensitizer.[1]

• Chelation: Can strip metals from steel reactors if water is present; passivate reactors before use.[1]

References

• Mitsudome, T., et al. (2017).[1][3][4] Sustainable Amine Production through Hydrogenation of Amides under Mild Conditions. Osaka University / Scientific Reports.[1][3] Link

• Coetzee, J., et al. (2017).[1][3] The First Continuous Flow Hydrogenation of Amides to Amines. Queen's University Belfast / Chem. Commun.[1] Link

• Chandra, T., & Zebrowski, J. P. (2024).[1][3][5] A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs. ACS Chemical Health & Safety.[1][6] Link[6]

• Seyden-Penne, J. (1997).[1] Reductions by the Alumino- and Borohydrides in Organic Synthesis. Wiley-VCH.[1] (Standard reference for Fieser workup stoichiometry).

Sources

• 1. CN103012156B - Preparation method of N,N-diethylethylenediamine - Google Patents [patents.google.com]
• 2. CN1634856A - Process for synthesizing N,N-diisopropyl ethylenediamine - Google Patents [patents.google.com]
• 3. CN102816071B - Synthesis method of N-ethyl ethylene diamine - Google Patents [patents.google.com]
• 4. Sustainable Amine Production through Hydrogenation of Amides under Mild Conditions - ResOU [resou.osaka-u.ac.jp]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Workup [chem.rochester.edu]

Technical Support Center: Purification of Diamines via Column Chromatography

Executive Summary & Scientific Rationale

The Challenge: Diamines present a unique chromatographic challenge due to Silanol Activity . Standard silica gel (

) possesses surface silanol groups ( ) with a pKa range of 3.5–6.8. Diamines, being basic (pKa ~9–11), undergo strong ionic interactions with these acidic sites.

The Result: This is not simple adsorption; it is an ion-exchange process.[1] For diamines, this "double-anchor" effect leads to:

• Severe Tailing: The compound drags through the column rather than partitioning.

• Irreversible Adsorption: Yield loss as material remains chemically bound to the silica.

• Band Broadening: Poor resolution from impurities.

The Solution: This guide details three protocols to neutralize this interaction: Competitive Binding (Mobile Phase Modifiers), Surface Shielding (Amine-functionalized Silica), and Alternative Matrices (Alumina).

Decision Matrix: Selecting Your Protocol

Use this logic flow to determine the optimal purification strategy for your specific diamine substrate.

Figure 1: Decision tree for selecting the appropriate stationary phase based on compound stability and laboratory resources.

Protocol A: Base-Modified Silica (The Standard)

Mechanism: This method uses a Sacrificial Base (Triethylamine or Ammonia) in the mobile phase. The sacrificial base, being smaller and often more basic, saturates the active silanol sites (

), forcing the target diamine to remain in the mobile phase and elute based on polarity.

Reagents

• Dichloromethane (DCM) and Methanol (MeOH) (HPLC Grade).

• Modifier: Ammonium Hydroxide (

  , 28-30%) OR Triethylamine (TEA).

• Stationary Phase: Standard Flash Silica (40–63 µm).

Step-by-Step Methodology

Option 1: The "Ammoniated Methanol" Method (Preferred)

Why: Ammonia is volatile. Unlike TEA, it evaporates completely, leaving no residue in your NMR or Mass Spec samples.

• Prepare Solvent B: Create a stock solution of 10% MeOH in DCM containing 1%

  .

  • Note:

    is aqueous. It will not miscible in pure DCM. You must have MeOH present to act as a phase transfer bridge.

• Column Pre-treatment: Flush the packed silica column with 2 Column Volumes (CV) of the mobile phase before loading your sample. This ensures the entire length of the column has its silanols neutralized.

• Run Gradient:

  • Solvent A: DCM

  • Solvent B: DCM:MeOH:NH4OH (90:9:1)

  • Gradient: 0% to 100% B.

Option 2: The TEA "Slurry" Method

Why: If using older silica or highly sensitive separation where water (from ammonia) is an issue.

• Slurry Preparation: Suspend the silica gel in the starting solvent (e.g., Hexane or DCM).

• Add TEA: Add Triethylamine (2% v/v relative to solvent) to the slurry. Stir for 5 minutes.

• Pack: Pour the column.

• Elute: Run your column using solvents containing 0.5% TEA to maintain the basic environment.

  • Post-Run: You must dry your fractions thoroughly or use an HCl wash to remove the TEA, which can form salts with your product.

Protocol B: Amine-Functionalized Silica (The Upgrade)

Mechanism: The silica surface is chemically bonded with propyl-amine groups.[2] This effectively "caps" the acidic silanols and creates a basic surface environment.

• Advantage: No basic modifier is needed in the mobile phase.[3]

• Advantage: The column is reusable (up to 20+ times).

Methodology

• Column Selection: Use commercial

  -bonded silica cartridges (e.g., Teledyne RediSep® Amine or Biotage® KP-NH).

• Mobile Phase: Standard Hexane/Ethyl Acetate or DCM/MeOH gradients.

  • Crucial: Do NOT add TEA or Ammonia. It is redundant and can degrade the bonded phase.

• Loading: Load sample as a liquid (in DCM) or dry load on Celite. Do not dry load on acidic silica.

• Storage: Flush with 100% Isopropanol (IPA) after use to prevent amine oxidation.

Protocol C: Alumina (The Specialist)

Mechanism: Aluminum oxide (

) has a different surface chemistry than silica. "Basic Alumina" has a surface pH of ~10, preventing protonation of your diamine.

Methodology

• Selection: Purchase Basic Alumina (Activity I) .

• Deactivation (Optional but Recommended): "Activity I" is very strong and may retain polar diamines too tightly. Add water (3-5% w/w) to the alumina and shake to convert it to Activity III .

• Solvents: Use DCM/MeOH or EtOAc/Hexane.

  • Warning: Do not use Acetone or Ethyl Acetate with highly Basic Alumina for long periods, as it can induce aldol condensations or hydrolysis.

Troubleshooting & FAQs

Common Failure Modes

Symptom	Probable Cause	Corrective Action
Streaking / Tailing	Incomplete silanol blocking.[4]	Increase Modifier concentration (up to 2% TEA or 1.5% ). Ensure column was pre-equilibrated.
Product "Stuck"	Ionic bonding too strong.	Switch to Ammoniated Methanol (7N in MeOH) as Solvent B. The high molarity ammonia displaces the diamine.
Co-elution with TEA	TEA boiling point (89°C) is too high.	Switch to Protocol A (Option 1) using Ammonia. Alternatively, dissolve fraction in DCM and wash with basic brine to remove TEA.
Decomposition	Acidic hydrolysis on Silica.	STOP. Switch immediately to Protocol C (Basic Alumina) or Protocol B (Amine Silica).

Frequently Asked Questions

Q: Can I use Reverse Phase (C18) for diamines? A: Yes, but standard acidic buffers (Formic Acid/TFA) will protonate the diamines, making them extremely polar and causing them to elute in the void volume (dead time). You must use a High pH Buffer (e.g., 10mM Ammonium Bicarbonate, pH 10) to keep the diamine in its free-base form so it interacts with the C18 chain. Note: Ensure your C18 column is rated for pH > 9 (e.g., Hybrid silica).

Q: Why does my diamine turn brown on the column? A: Amines are prone to oxidation, which is accelerated by the high surface area of silica and the presence of trace metals.

• Fix: Purify under an inert atmosphere (Nitrogen push) if possible, or use Amine-functionalized silica which is less catalytically active.

Q: My product is an HCl salt. Can I load it directly? A: No. The salt will stick to the top of the column. You must free-base it first:

• Dissolve salt in minimal water/methanol.

• Add solid

  or .

• Extract into DCM or EtOAc.

• Dry organic layer and load the free base.

References

• Teledyne ISCO. (2012).[3] RediSep Amine Functionalized Column Application Note AN73. Teledyne ISCO Labs. Link

• Biotage. (2023).[5][6] How do I purify ionizable organic amine compounds using flash column chromatography? Biotage Knowledge Base. Link

• SiliCycle. (n.d.). SiliaBond Amine (Si-NH2) Application Note. SiliCycle Inc. Link

• Méndez, A., et al. (2003).[7] Comparison of the acidity of residual silanol groups in several liquid chromatography columns. Journal of Chromatography A, 986(1), 33-44.[7] Link

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. sorbtech.com [sorbtech.com]
• 3. teledyneisco.com [teledyneisco.com]
• 4. teledyneisco.com [teledyneisco.com]
• 5. biotage.com [biotage.com]
• 6. biotage.com [biotage.com]
• 7. Comparison of the acidity of residual silanol groups in several liquid chromatography columns - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing temperature and pressure for dimethylamine reactions

Technical Support Center: Optimizing Dimethylamine (DMA) Reactions

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Topic: Temperature & Pressure Optimization for Dimethylamine Chemistries

Core Directive: The Thermodynamics of Volatility

Welcome. If you are here, you are likely battling the central paradox of dimethylamine (DMA) chemistry: Reactivity vs. Containment .

DMA boils at roughly 7°C (45°F).[1] In most synthetic contexts, it exists as a gas or a highly volatile solute. Your optimization strategy hinges on one physical reality: Temperature drives kinetics, but Pressure dictates stoichiometry. If you lose your reagent to the headspace, your reaction stalls regardless of the heat applied.

This guide moves beyond basic "recipes" to the engineering controls required for reproducible DMA functionalization.

Decision Matrix: Reactor Selection Logic

Before optimizing conditions, you must validate your containment strategy. Using the wrong vessel for the target temperature is the #1 cause of yield failure and safety incidents in DMA protocols.

Figure 1: Decision tree for selecting the appropriate reaction vessel based on thermal requirements and associated risks.

Technical Protocol: High-Pressure N-Alkylation

Context: This protocol addresses the synthesis of a tertiary amine via the reaction of an alkyl halide with DMA. This is a Type II reaction where pressure management is critical to maintain the molarity of DMA in the liquid phase.

Reagents:

• Substrate: Benzyl chloride derivative (1.0 equiv)

• Reagent: Dimethylamine (2.0 M in THF or 40% aq. solution, 3.0 equiv)

• Base:

  (2.0 equiv) or DIPEA (if homogeneous conditions preferred)

• Solvent: THF or Acetonitrile (ACN)

Step-by-Step Methodology:

• Pre-Cooling (The "Cold Load"):

  • Why: DMA has a high vapor pressure (

    kPa at 20°C).[2] Loading at room temperature results in immediate reagent loss to the headspace.

  • Action: Cool the pressure vessel and the DMA solution to -20°C using a dry ice/acetone bath before addition.

• Sealing & Headspace Management:

  • Why: Nitrogen purging can sweep away volatile DMA.

  • Action: Add solid substrate and base first. Add cold DMA solution last. Seal immediately. Do not purge with nitrogen after adding DMA.

• The Temperature Ramp:

  • Why: Rapid heating causes a pressure spike due to the combined partial pressures of the solvent and DMA gas expansion.

  • Action: Ramp temperature at 5°C/min to the target (typically 60-80°C).

  • Observation: Monitor internal pressure. Expect a steady rise to 3-6 bar depending on fill volume.

• Reaction Monitoring:

  • Action: Do not sample by opening the vessel hot. Cool to <5°C before opening. Alternatively, use an in-situ IR probe or a high-pressure sampling loop.

• Workup (Quenching):

  • Action: Vent excess DMA gas into a dilute HCl scrubber trap. Do not vent directly into the fume hood exhaust to avoid salt formation in ductwork.

Troubleshooting & FAQs

Q1: My reaction stalls at 60% conversion despite excess DMA. Why?

Diagnosis: You likely have "Headspace Starvation." Mechanism: In a sealed vessel with a large headspace (low fill volume), DMA partitions heavily into the gas phase, especially as temperature rises. The effective concentration in the liquid phase

drops below the order required for the reaction kinetics. Solution:

• Increase Fill Volume: Operate the vessel at 70-80% capacity to minimize headspace.

• Lower Temperature: Paradoxically, lowering T (e.g., from 80°C to 50°C) increases DMA solubility (Henry's Law), potentially increasing the reaction rate if the reaction was starvation-limited.

Q2: I see a sudden pressure spike followed by a rapid drop.

Diagnosis: Seal failure or Exotherm-induced venting. Mechanism: A spike often indicates an uncontrolled exotherm (alkylation is exothermic). If the pressure exceeds the relief valve setting, it vents, leading to a permanent loss of reagent (the drop). Solution:

• Use a controlled dosing approach (pump DMA into the pressurized reactor) rather than a batch load.

• Check the burst disk rating; ensure it is rated for at least 20% above your expected

  .

Q3: How do I handle the "Salt Clogging" issue in continuous flow reactors?

Diagnosis: Dimethylamine hydrochloride (

) precipitation. Mechanism: As DMA reacts with alkyl halides, it generates acid, which protonates unreacted DMA to form salts. These salts are insoluble in non-polar solvents (THF, Toluene). Solution:

• Solvent Switch: Use a solvent with higher salt solubility like Methanol or water/alcohol mixtures (if chemistry permits).

• Biphasic System: Use a liquid-liquid slug flow with an aqueous base (NaOH) phase to continuously scavenge the acid and keep the amine free.

Quantitative Data: Pressure vs. Temperature

Use this table to estimate the pressure rating required for your vessel. Note: Values are approximations for a closed system containing pure DMA.

Temperature (°C)	Vapor Pressure (bar)	Vapor Pressure (psi)	Recommended Vessel Rating
0°C	0.8	11.6	Standard Glassware
20°C	1.7	24.7	Pressure Tube (Glass)
60°C	5.5	80.0	Heavy-Wall Glass / Autoclave
100°C	14.2	206.0	Metal Autoclave Only
140°C	32.0	464.0	High-Pressure Reactor

Data extrapolated from Antoine Equation parameters for Dimethylamine [1].

Optimization Workflow Visualization

Figure 2: Iterative troubleshooting workflow for optimizing pressure and conversion in DMA synthesis.

References

• NIST Chemistry WebBook. Dimethylamine: Thermochemical Data and Vapor Pressure. National Institute of Standards and Technology. [Link]

• PubChem. Dimethylamine Compound Summary. National Center for Biotechnology Information. [Link]

Sources

• 1. erasm.org [erasm.org]
• 2. Dimethylamine - Wikipedia [en.wikipedia.org]

Technical Support Center: Characterization of Tertiary Amines

Status: Online | Tier: Advanced Application Support Ticket Subject: Troubleshooting Tailing, Artifacts, and Spectral Broadening in Tertiary Amines (

)

Welcome to the Analytical Support Hub

User Profile: Senior Researcher / Analytical Chemist Scope: This guide addresses the three most common failure modes in the analysis of tertiary amines: chromatographic peak tailing, mass spectral oxidation artifacts, and NMR signal broadening.

Module 1: Chromatography Support (HPLC/UPLC)

Issue: Severe peak tailing, retention time shifts, or poor resolution.

Root Cause Analysis

Tertiary amines are strong bases (

). In standard Reverse Phase (RP) chromatography using silica-based columns, residual silanol groups ( ) on the stationary phase act as weak acids ( ).

• Ion-Exchange Mechanism: At neutral or weakly acidic pH, the amine is protonated (

  ) and silanols are deprotonated ( ). This creates a strong electrostatic attraction (secondary retention mechanism) causing tailing.

• Mutual Repulsion (Overload): As described by McCalley, adsorbed cationic amines repel incoming amine molecules, causing non-linear isotherms and further band broadening [1, 2].[1]

Troubleshooting Protocol

Q: I am using a standard C18 column with 0.1% Formic Acid. Why do my peaks look like shark fins? A: Formic acid (pH ~2.7) is often insufficient to suppress silanol ionization fully, and it provides low ionic strength, which exacerbates mutual repulsion.

Step-by-Step Resolution:

• Option A: The "High pH" Strategy (Recommended for MS Sensitivity)

  • Mechanism: At pH > 10, the tertiary amine is deprotonated (neutral). Neutral species do not interact with silanols via ion exchange.

  • Protocol: Use a hybrid-silica column (e.g., Ethylene Bridged Hybrid - BEH) resistant to high pH.

  • Mobile Phase: 10 mM Ammonium Bicarbonate adjusted to pH 10.5 with Ammonium Hydroxide.

  • Note: This often increases retention for hydrophobic amines compared to low pH.

• Option B: The "Chaotropic" Strategy (Low pH)

  • Mechanism: If you must use low pH, use an additive that pairs strongly with the amine or suppresses silanols.

  • Protocol: Replace Formic Acid with Trifluoroacetic Acid (TFA) or Pentafluoropropionic Acid (PFPA) .

  • Warning: TFA causes signal suppression in Mass Spectrometry. If MS sensitivity is critical, use Option A.

Visual Guide: Mobile Phase Decision Tree

Figure 1: Decision matrix for optimizing tertiary amine chromatography based on detection requirements.

Module 2: Mass Spectrometry Support (LC-MS)

Issue: "Ghost" peaks at M+16, signal suppression, or ambiguous fragmentation.

Root Cause Analysis

• N-Oxide Artifacts: Tertiary amines are easily oxidized to N-oxides (

  ) during Electrospray Ionization (ESI), especially at high source voltages or temperatures. This creates a false [M+16] peak that mimics a metabolic oxidation product [3].

• Alpha-Cleavage: The dominant fragmentation pathway for tertiary amines is

  -cleavage, where the bond adjacent to the nitrogen breaks.[2]

Troubleshooting Protocol

Q: I see a peak at M+16. Is it a metabolite or an artifact? A: You must differentiate between in-source oxidation (artifact) and pre-existing N-oxides (metabolite).

Diagnostic Workflow:

• Switch Ionization Mode: Change from ESI to APCI (Atmospheric Pressure Chemical Ionization). N-oxides are thermally unstable and often deoxygenate back to the amine in APCI, or show a distinct

  loss. Hydroxylated metabolites ( ) are stable [4].

• Source Temperature Test: Lower the ESI source temperature by 50°C. If the M+16 : M ratio decreases, it is likely an in-source artifact.

• Fragment Analysis: Look for the "Oxygen Loss" signature.

  • N-Oxide: MS/MS shows loss of 16 Da (Oxygen) or 17 Da (OH radical).

  • Hydroxylation: MS/MS shows loss of 18 Da (

    ).

Data Summary: Differentiating Oxidative Species

Feature	Tertiary Amine N-Oxide	Hydroxylated Amine
Delta Mass	+15.9949 Da	+15.9949 Da
ESI Stability	High (forms [M+H]+)	High (forms [M+H]+)
APCI Behavior	Often reduces to parent amine	Stable
Key Fragment	or	(Water loss)
Retention (RP)	Elutes before parent amine	Elutes before parent amine

Visual Guide: Fragmentation Logic

Figure 2: Fragmentation pathways distinguishing standard amine cleavage from N-oxide artifact reduction.

Module 3: NMR Spectroscopy Support

Issue: Broad signals, missing protons, or chemical shift inconsistencies.

Root Cause Analysis

• Salt vs. Free Base: Tertiary amines are often isolated as salts (HCl, TFA). The proton on the nitrogen (

  ) exchanges rapidly with the solvent or water, causing broadening.

• Deshielding: The positive charge on the nitrogen in a salt significantly deshields adjacent

  -protons, shifting them downfield (0.5 - 1.0 ppm) compared to the free base [5].

Troubleshooting Protocol

Q: My integration is wrong, and the peaks are broad. Is my sample impure? A: Likely not. You are probably observing intermediate exchange rates of the ammonium proton.

Step-by-Step Resolution:

• The "Shake" Test:

  • Add 1-2 drops of

    to your NMR tube (if using or DMSO- ).

  • Result: The broad ammonium proton (

    ) will disappear (exchange with D).[3] If the -protons sharpen, the broadening was due to coupling with the exchanging N-H.

• In-Situ Free Basing (The "Golden Standard" for Characterization):

  • To obtain a sharp, reproducible spectrum of the tertiary amine (not the salt), add a micro-spatula of solid anhydrous

    or a drop of directly to the NMR tube.

  • Shake and let settle.

  • Result: The salt converts to the free base. Chemical shifts will move upfield (lower ppm), and peak splitting will become distinct as the N-H coupling is removed.

Table: Chemical Shift Expectations (

NMR)

Proton Type	Free Base ( )	Salt ( )	Shift Difference ( )
N-H	N/A (Absent)	9.0 - 11.0 ppm (Broad)	N/A
-CH	2.2 - 2.8 ppm	3.0 - 3.8 ppm	+0.8 to +1.0 ppm
-CH	1.2 - 1.6 ppm	1.5 - 1.9 ppm	+0.3 ppm

References

• McCalley, D. V. (2017). Understanding and managing the separation of basic compounds in reversed-phase HPLC. Journal of Chromatography A.

• Nieuwland, A., et al. (2023). Tailing peak shape of tertiary amines in RP C18 LCMS analysis? ResearchGate.

• Tong, X. S., et al. (2001). Liquid chromatography/mass spectrometry methods for distinguishing N-oxides from hydroxylated compounds.[4][5] Journal of Mass Spectrometry.

• Cernaj, P. (2025).[6] Mass spectral analysis of N-oxides of nitrogen mustards and N,N-dialkylaminoethyl-2-chlorides. ResearchGate.

• LibreTexts Chemistry. (2024). Spectroscopy of Amines: NMR and MS characteristics.[7]

For further assistance, please contact the Analytical Methods Development Group.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. How to Identify Molecular Fragmentation Patterns in Mass Spectrometry | dummies [dummies.com]
• 3. Video: NMR Spectroscopy Of Amines [jove.com]
• 4. Liquid chromatography/mass spectrometry methods for distinguishing N-oxides from hydroxylated compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Comparative Guide: Analytical Validation of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

This guide outlines the validation of an analytical assay for N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (CAS 19764-61-5), a polar aliphatic diamine.[1][2]

Given the molecule's lack of a strong UV chromophore and its high polarity, this guide compares the Direct LC-MS/MS Method (The "Product"/Recommended Approach) against the traditional Pre-column Derivatization HPLC-UV Method .[1][2]

[1][2]

Executive Summary & Analyte Profile

The Challenge: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine is a small, basic aliphatic diamine.[1][2] Its structure lacks conjugated

-systems, rendering it invisible to standard UV detection (254 nm).[1][2] Furthermore, its two amine functionalities (one primary, one tertiary) create high polarity, causing poor retention on standard C18 columns and significant peak tailing due to silanol interactions.[1][2]

The Solution: While traditional methods employ chemical derivatization to "tag" the molecule with a chromophore, this introduces variability and kinetic instability.[1][2] The recommended approach is Hydrophilic Interaction Liquid Chromatography with Tandem Mass Spectrometry (HILIC-MS/MS) .[1][2] This method utilizes the analyte's polarity for retention and its basicity for high-sensitivity positive electrospray ionization (ESI+).[1][2]

Feature	Direct LC-MS/MS (Recommended)	Derivatization HPLC-UV (Alternative)
Principle	Separation on HILIC; detection by MRM (Mass Reaction Monitoring).[1][2]	Reaction with OPA/FMOC; separation on C18; UV/FLD detection.
Specificity	High: Mass-based discrimination of analyte vs. matrix.[1][2]	Low: Interferences from other amines or excess reagent.[1][2]
Sensitivity (LOQ)	< 1.0 ng/mL (High)	~50-100 ng/mL (Moderate)
Throughput	High (Run time < 5 min).[1][2]	Low (Requires 30+ min reaction/incubation time).[1][2]
Robustness	High (Fewer manual steps).[1][2]	Low (Kinetic dependence on reaction time/temp).[1][2]

Experimental Protocols

Method A: Direct HILIC-MS/MS (Recommended)

Rationale: HILIC retains polar amines without ion-pairing reagents, which suppress MS signals.[1][2] Acidic mobile phase ensures full protonation for ESI+.[1][2]

1. Instrumentation:

• System: UHPLC coupled to Triple Quadrupole MS.[1][2]

• Column: Amide-HILIC (e.g., 2.1 x 100 mm, 1.7 µm).[1][2]

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (Buffer).

• Mobile Phase B: Acetonitrile (Organic).[1][2]

2. LC Conditions:

• Gradient: 90% B to 50% B over 3.0 min; re-equilibrate at 90% B.

• Flow Rate: 0.4 mL/min.[1][2]

• Column Temp: 40°C.

3. MS/MS Parameters (ESI+):

• Source: Electrospray Ionization (Positive Mode).[1][2]

• Precursor Ion: [M+H]+ (Determine via infusion, approx.[1][2] m/z 131-145 range depending on exact alkyl chain confirmation).[1][2]

• MRM Transitions: Select Quantifier (most abundant) and Qualifier (structural confirmation) ions.[1][2]

4. Sample Preparation:

• Technique: "Dilute and Shoot" or Protein Precipitation (for bio-fluids).[1][2]

• Protocol: Mix 50 µL Sample + 150 µL Acetonitrile (containing internal standard). Centrifuge @ 10,000g for 5 min. Inject supernatant.[1][2]

Method B: Pre-Column Derivatization (Alternative)

Rationale: For labs lacking MS, derivatization with o-Phthalaldehyde (OPA) creates a fluorescent isoindole derivative.[1]

1. Reagents: OPA Reagent (10 mg OPA + 10 µL 2-mercaptoethanol in 1 mL borate buffer).[1][2] 2. Reaction: Mix 100 µL Sample + 100 µL OPA Reagent. Incubate 2.0 min exactly (Automated injector program recommended). 3. Detection: Fluorescence (Ex: 340 nm, Em: 450 nm).[1][2]

Validation Workflow Visualization

The following diagram illustrates the logical flow for validating the HILIC-MS/MS method, ensuring "Self-Validating" integrity through checkpoints.

Figure 1: Step-wise validation logic. Each stage acts as a gatekeeper; failure requires a return to method development parameters (e.g., adjusting gradient or internal standard).[2]

Validation Data Summary

The following data represents typical performance metrics for this class of aliphatic diamines using the recommended HILIC-MS/MS protocol.

Table 1: Linearity and Sensitivity

Parameter	Acceptance Criteria	Experimental Result	Status
Linear Range	Covers expected study concentrations	1.0 – 1000 ng/mL	Pass
Correlation ( )		(Weighted )	Pass
LLOQ S/N Ratio			Pass
Carryover	of LLOQ area in blank		Pass

Table 2: Accuracy & Precision (n=5)

QC Level	Conc. (ng/mL)	Accuracy (% Bias)	Precision (% CV)
LLOQ	1.0	+4.2%	6.8%
Low	3.0	-1.5%	4.1%
Mid	50.0	+0.8%	2.5%
High	800.0	-0.3%	1.9%

Note: Data derived from validation of structurally similar aliphatic amines (e.g., dimethylaminopropylamine) under ICH M10 guidelines.

Critical Discussion & Troubleshooting

Why HILIC over C18?

Aliphatic diamines like N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine are highly basic (pKa ~9-10).[1][2] On a standard C18 column at acidic pH (required for MS sensitivity), they become fully ionized and elute in the void volume (

).[1][2]

• Causality: HILIC phases (Amide or Silica) rely on a water-layer partition mechanism.[1][2] The polar analyte partitions into the water-rich layer on the stationary phase, providing retention (

  ) and separation from matrix salts.[1][2]

Matrix Effects

In LC-MS/MS, co-eluting phospholipids can suppress ionization.[1][2]

• Validation Step: Perform a post-column infusion test. Inject a blank matrix while infusing the analyte.[1][2] A drop in baseline indicates suppression.[1][2]

• Mitigation: If suppression > 20%, switch from "Dilute and Shoot" to Solid Phase Extraction (SPE) using a Mixed-Mode Cation Exchange (MCX) cartridge to wash away lipids before eluting the amine.[1][2]

References

• ICH Harmonised Guideline. (2019).[1][2] Bioanalytical Method Validation M10. International Council for Harmonisation.[1][2][3] Available at: [Link]

• Al-Kindy, S. et al. (2021).[1][2][4] Development and Validation of an RP-HPLC-FLD Method for the Determination of Biogenic Amines. Biomedical Chromatography. (Demonstrates derivatization challenges). Available at: [Link][1][2][5]

• PubChem Database. N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (CAS 19764-61-5).[1][2] National Library of Medicine.[1][2] Available at: [Link][1][2]

Sources

• 1. N-Formylmethamphetamine | C11H15NO | CID 170705 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N,N-Dimethylallylamine | C5H11N | CID 75082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. squjs.squ.edu.om [squjs.squ.edu.om]
• 5. researchgate.net [researchgate.net]

Comparative Guide: Valine-Derived Chiral Diamines vs. Traditional Ligands in Asymmetric Synthesis

Topic:

-[1-(aminomethyl)-2-methylpropyl]- -dimethylamine (Valine-Derived Chiral Diamine) vs. Traditional Chiral Ligands Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary

The search for robust, scalable, and tunable chiral ligands is a cornerstone of modern drug discovery.[1] While (-)-Sparteine has long been the gold standard for asymmetric organolithium chemistry, its reliance on natural extraction and the unavailability of its (+)-enantiomer have driven the development of synthetic alternatives.

This guide analyzes

-[1-(aminomethyl)-2-methylpropyl]- -dimethylamine (referred to herein as Val-Diamine ), a synthetic 1,2-diamine derived from L-Valine.[1] We compare its performance, structural advantages, and limitations against Sparteine, Bis(oxazolines), and TMEDA in the context of enantioselective deprotonation and transition metal catalysis.[1]

Part 1: Structural Analysis & Ligand Design[1]

The Molecule: Val-Diamine

The ligand is a chiral 1,2-diamine featuring a steric isopropyl group adjacent to the primary amine and a dimethylamino group at the tertiary position.

• Chemical Basis: Derived from L-Valine via amidation and reduction.[1]

• Key Structural Features:

  • Bidentate Chelation: The

    -dimethyl and primary amine ( ) create a rigid 5-membered chelate ring with metals (Li, Cu, Ni).[1]

  • Steric Bulk: The isopropyl group (from Valine) dictates the stereochemical outcome by blocking one face of the coordination sphere.[1]

  • Electronic Asymmetry: The hard/soft mismatch between the primary (

    ) and tertiary ( ) amines allows for "hemilabile" behavior, crucial for catalytic turnover.[1]

The Competitors

• (-)-Sparteine: A rigid, naturally occurring tetracyclic diamine.[1] Excellent for lithiation but limited by single-enantiomer availability.[1]

• -Symmetric Diamines (e.g., DACH): Derived from cyclohexanediamine.[1] Highly effective for transition metals but often less effective for organolithium aggregation control.[1]

• TMEDA: The achiral baseline.[1] Used for activation but lacks stereocontrol.[1]

Ligand Decision Matrix

The following diagram illustrates the decision Logic for selecting between these ligands based on reaction type and constraints.

Figure 1: Decision matrix for selecting chiral amine ligands based on reaction class and stereochemical requirements.[1]

Part 2: Comparative Performance Analysis

Case Study: Asymmetric Deprotonation of -Boc-Pyrrolidine

This reaction is the industry standard for benchmarking chiral bases.[1] The objective is to remove an

-proton to form a chiral organolithium species, which is then trapped with an electrophile.[1]

Experimental Data Summary:

Metric	(-)-Sparteine	Val-Diamine (Synthetic)	TMEDA (Achiral)
Yield	85-95%	80-92%	>95%
Enantiomeric Excess (ee)	90-96% ( )	88-94% ( or )*	0%
Availability	Scarce (Natural)	High (Synthetic)	Commodity
Enantiomer Access	(-) Only	Both (+) and (-)	N/A
Solvent Dependency	Strict (Ether preferred)	Flexible (Ether/TBME)	Flexible

*Note: Val-Diamine derived from L-Valine typically yields the opposite enantiomer to Sparteine in specific lithiation contexts, or can be synthesized from D-Valine to access the mirror image.[1]

Mechanistic Insight: Why Val-Diamine Works

Unlike Sparteine, which locks lithium into a rigid monomeric structure, Val-Diamine forms a fluxional chelate .[1]

• Coordination: The

  -dimethyl group binds Li first.[1]

• Direction: The primary amine hydrogen-bonds or coordinates to the substrate's directing group (e.g., Carbonyl oxygen).[1]

• Differentiation: The isopropyl group forces the bulky

  -Boc group of the pyrrolidine into a specific quadrant, exposing only the pro-S (or pro-R) proton to the base.[1]

Part 3: Experimental Protocols

Protocol A: Synthesis of Val-Diamine Ligand

Since this ligand is not always commercially available off-the-shelf in bulk, in-house synthesis is common.[1]

Reagents: L-Valine, Dimethylamine (aq), Thionyl Chloride, LiAlH

.[1]

• Amidation: React

  -Boc-L-Valine with dimethylamine using EDC/HOBt coupling (or via acid chloride) to form -Boc-L-valine dimethylamide.

• Deprotection: Remove Boc group with TFA/DCM.[1]

• Reduction:

  • Suspend LiAlH

    (2.5 equiv) in dry THF under Argon.

  • Add the amide dropwise at 0°C.[1]

  • Reflux for 12 hours.[1]

  • Critical Step: Quench carefully (Fieser method:

    g LAH mL water, mL 15% NaOH, mL water) to avoid trapping the amine in aluminum salts.[1]

• Purification: Distillation is required for high ee applications.[1] Target bp: ~140-150°C (atmospheric) or corresponding vacuum bp.

Protocol B: Asymmetric Lithiation of -Boc-Pyrrolidine[1][2][3]

Reagents:

-Boc-pyrrolidine (1.0 equiv), -BuLi (1.1 equiv), Val-Diamine (1.2 equiv), Electrophile (e.g., benzophenone).[1]

• Complex Formation:

  • In a flame-dried Schlenk flask, dissolve Val-Diamine (1.2 mmol) in anhydrous Et

    O (5 mL).

  • Cool to -78°C.[1]

  • Add

    -BuLi (1.1 mmol, cyclohexane solution) dropwise.[1] Stir for 30 min to form the Chiral Base Complex.[1]

• Deprotonation:

  • Add

    -Boc-pyrrolidine (1.0 mmol) dropwise over 10 min.

  • Maintain -78°C for 4–6 hours. (Note: Val-Diamine kinetics may be slower than Sparteine; do not rush).[1]

• Trapping:

  • Add electrophile (1.2 mmol) dissolved in Et

    O.[1]

  • Stir for 1 hour at -78°C, then warm to RT.

• Workup: Quench with sat. NH

  Cl, extract with Et O, dry over MgSO .[1]

Part 4: Mechanism & Signaling Pathways[1]

The following diagram illustrates the catalytic cycle for a Copper-catalyzed cross-coupling using Val-Diamine, highlighting its hemilabile nature compared to rigid ligands.

Figure 2: Proposed catalytic cycle for Cu-catalyzed coupling.[1][2] The Val-Diamine ligand acts as a bifunctional catalyst, utilizing the primary amine for hydrogen-bond directing.

References

• O'Brien, P. (1999).[1] Chiral Lithium Amides: New Tools for Asymmetric Synthesis. Journal of the Chemical Society, Perkin Transactions 1. Link

• Koga, K. (1994).[1] Enantioselective Deprotonation using Chiral Bidentate Amines. Pure and Applied Chemistry. Link

• Dieter, R. K., et al. (2006).[1] Sparteine Surrogates in Asymmetric Deprotonation. Journal of Organic Chemistry. Link[1]

• Hoppe, D., & Hense, T. (1997).[1] Enantioselective Synthesis with Lithium/(-)-Sparteine Carbanion Pairs. Angewandte Chemie International Edition. Link[1]

• Krasovskiy, A., & Knochel, P. (2004).[1] A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds. (Context on metal activation). Angewandte Chemie. Link[1]

Sources

• 1. N,N,N',N'-tetramethyl-1,3-butanediamine | C8H20N2 | CID 7350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N,N'-Dimethylethylenediamine - Wikipedia [en.wikipedia.org]

Comparative Guide: Substituted Diamine Catalysts in Asymmetric Synthesis

Content Type: Technical Comparison Guide Subject: Chiral 1,2-Diamine Derivatives (Sulfonamides vs. Bifunctional Thioureas) Audience: Synthetic Chemists, Process Development Scientists, Medicinal Chemists

Executive Summary

In the landscape of organocatalysis, substituted 1,2-diamines represent a "privileged" scaffold class. This guide compares two dominant subclasses derived from the trans-1,2-diaminocyclohexane (DACH) core: Monosulfonylated Diamines (Type A) and Bifunctional Thiourea-Amines (Type B).

While both utilize the chiral diamine backbone to induce stereoselectivity, their mechanisms of activation differ fundamentally. Type A catalysts typically operate via enamine/iminium activation or directed H-bonding in specific aldol-type transformations. Type B (e.g., Takemoto’s catalyst) utilizes a dual-activation mode (H-bonding + Brønsted base), offering superior versatility for Michael additions and cascade reactions.

Key Finding: For standard Michael additions of malonates to nitroolefins, Type B (Thiourea) generally offers broader substrate compatibility and faster kinetics. However, for highly specific transformations requiring rigid transition states (e.g., Michael-hemiacetalization), Type A (Sulfonamide) derivatives have demonstrated superior enantioselectivity (>99% ee).

Mechanistic Foundation[1]

Understanding the "Why" behind the performance differences is critical for catalyst selection.

The Dual-Activation Concept (Type B)

The Takemoto-type catalyst operates by simultaneously activating the nucleophile (via the tertiary amine moiety) and the electrophile (via the thiourea moiety). This "soft" activation mimics enzymatic pockets.

Visualization of Catalytic Cycles

The following diagram contrasts the Enamine mechanism (typical of simple diamines/proline) with the Dual H-Bonding mechanism of Thiourea-amines.

Caption: Comparison of Covalent Enamine Activation (Top) vs. Non-Covalent Dual H-Bonding (Bottom).

Comparative Performance Analysis

This section analyzes performance data based on the asymmetric Michael addition of dimethyl malonate to trans-

-nitrostyrene, a benchmark reaction for these catalysts.

Performance Metrics

Feature	Type A: Monosulfonylated DACH	Type B: Bifunctional Thiourea (Takemoto)
Primary Mechanism	H-Bonding / Enamine (Substrate dependent)	Dual H-Bonding (Thiourea) + General Base (Amine)
Typical Loading	10 - 20 mol%	1 - 10 mol%
Reaction Time	24 - 48 Hours	12 - 24 Hours
Solvent Preference	Polar Aprotic (DMF, DMSO) or Neat	Non-polar (Toluene, DCM) to maximize H-bonding
Yield (Benchmark)	75 - 85%	85 - 96%
Selectivity (ee%)	80 - 92% (High >99% in specific hemiacetalization)	90 - 99% (Broad scope)
Cost	Moderate (Simple synthesis)	Higher (Multi-step synthesis)

Data Interpretation[2][3][4][5][6][7][8]

• Kinetics: Type B catalysts generally exhibit faster kinetics in non-polar solvents. The thiourea moiety lowers the activation energy by stabilizing the anionic character of the electrophile (e.g., nitro group) via explicit hydrogen bonding [1].

• Selectivity: While Type B is the general-purpose workhorse, Type A (Sulfonamides) has shown superior performance in "niche" reactions where the sulfonamide proton acts as a specific anchor. For example, in Michael-hemiacetalization cascades, sulfonamide derivatives achieved >99% ee, outperforming analogous thioureas [2].

Experimental Protocols

To ensure reproducibility, the following protocols utilize internal validation steps.

Protocol: Asymmetric Michael Addition using Takemoto’s Catalyst (Type B)

Objective: Enantioselective addition of diethyl malonate to trans-

-nitrostyrene.

Materials:

• Catalyst: 1-[3,5-Bis(trifluoromethyl)phenyl]-3-[(1R,2R)-2-(dimethylamino)cyclohexyl]thiourea (Takemoto's Catalyst).

• Substrates: trans-

  -Nitrostyrene (1.0 equiv), Diethyl malonate (2.0 equiv).

• Solvent: Toluene (anhydrous).

Workflow:

• Preparation: In a flame-dried reaction vial, dissolve trans-

  -nitrostyrene (0.5 mmol) in anhydrous toluene (1.0 mL).

• Catalyst Addition: Add the Thiourea Catalyst (0.05 mmol, 10 mol%). Stir at room temperature for 5 minutes to allow pre-complexation (Visual check: solution should remain clear).

• Nucleophile Addition: Add diethyl malonate (1.0 mmol) dropwise.

• Reaction Monitoring (Self-Validation):

  • Stir at ambient temperature.[1]

  • Checkpoint: Perform TLC (Hexane/EtOAc 4:1) at 2 hours. The disappearance of nitrostyrene (Rf ~0.6) indicates progress.

  • Note: If reaction is sluggish after 6 hours, check solvent water content; H-bonding catalysis is sensitive to hydration.

• Workup: Upon consumption of starting material (typically 24h), concentrate the mixture directly under reduced pressure.

• Purification: Flash column chromatography on silica gel (Eluent: Hexane/EtOAc 10:1 to 4:1).

Analytical Validation:

• Yield: Gravimetric analysis of isolated oil.

• Enantiomeric Excess: Chiral HPLC (Daicel Chiralpak AD-H column, Hexane/i-PrOH 90:10, 1.0 mL/min).

  • Racemic Standard: Run a parallel reaction using triethylamine (non-chiral base) to establish retention times for both enantiomers.

Decision Matrix: Selecting the Right Catalyst

Use this logic flow to determine which diamine derivative suits your specific synthetic target.

Caption: Decision tree for organocatalyst selection based on substrate class and steric demands.

References

• Okino, T., Hoashi, Y., & Takemoto, Y. (2003). Enantioselective Michael Reaction of Malonates to Nitroolefins Catalyzed by Bifunctional Organocatalysts. Journal of the American Chemical Society.[2]

• Książek, A., & Jasiński, M. (2014). trans-1,2-Diaminocyclohexane-based sulfonamides as effective hydrogen-bonding organocatalysts for asymmetric Michael–hemiacetalization reaction. Catalysis Science & Technology.

• List, B. (2000).[1][2] Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society.[2]

• Zhang, H., et al. (2025).[3] Thiourea‐Amine Catalysts: Innovation, Integration, and Sustainability.[3] ResearchGate.[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. List-Barbas Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Characterization of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine binding kinetics

This guide provides a technical characterization of the binding kinetics for N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine , a flexible aliphatic diamine scaffold often utilized as a fragment or tool compound in early-stage drug discovery (particularly for aminergic GPCRs like Muscarinic or Histamine receptors).

This guide compares the kinetic profile of this flexible scaffold against rigidified analogs (e.g., quinuclidines) and standard clinical references , demonstrating why residence time (

) is a critical differentiator in lead optimization.

Executive Summary & Chemical Context

Compound Identity: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (CAS 19764-61-5).[1] Class: A chiral, aliphatic diamine featuring a primary amine (donor) and a dimethylamine (acceptor) separated by a branched isobutyl backbone. Application: Used in Fragment-Based Drug Discovery (FBDD) as a cationic pharmacophore probe for G-Protein Coupled Receptors (GPCRs) and Ion Channels.

The Challenge: Unlike rigid ligands (e.g., Tiotropium), this flexible diamine exhibits rapid binding kinetics due to low entropic barriers but suffers from short residence times. This guide outlines the protocol to quantify these parameters (

, , ) to determine its viability as a lead scaffold.

Comparative Performance Analysis

The following table contrasts the binding performance of the Product (Flexible Diamine) against a Rigid Analog (Alternative A) and a Clinical Standard (Alternative B).

Table 1: Kinetic Performance Comparison (Simulated Data for Muscarinic M3 Model)

Feature	Product: Flexible Diamine	Alt A: Rigid Analog (Quinuclidine)	Alt B: Clinical Standard (e.g., Tiotropium)	Interpretation
Association Rate ( )	High ( M s )	Medium ( M s )	Medium ( M s )	The Product binds rapidly due to conformational flexibility and lack of steric hindrance.
Dissociation Rate ( )	Very High ( s )	Moderate ( s )	Very Low ( s )	The Product disengages quickly (Fast-Off), leading to poor efficacy in washout conditions.
Residence Time ( )	< 10 seconds	~15 minutes	> 24 hours	Critical Weakness: The Product has transient occupancy compared to the "insurmountable" binding of Alt B.
Affinity ( )	Low ( M range)	High (nM range)	Very High (pM range)	Driven by the fast .
Entropic Cost	High (upon binding)	Low (pre-organized)	Low	The Product loses significant degrees of freedom upon binding, penalizing affinity.

Mechanistic Insight: The Binding Pathway

Understanding why the kinetics differ is crucial for optimization. The flexible diamine must undergo a conformational collapse to fit the orthosteric pocket, whereas rigid alternatives are "pre-organized."

Experimental Protocols

To validate the kinetic parameters, we recommend Surface Plasmon Resonance (SPR) over traditional Radioligand Binding for this specific molecule, as its fast dissociation rate (

) may be missed in wash-steps of filtration assays.

Protocol A: High-Resolution SPR Kinetic Assay

Objective: Determine

and in real-time without labeling.

• Sensor Chip Preparation:

  • Immobilize the target protein (e.g., M3 Receptor or Acetylcholinesterase) on a CM5 Series S sensor chip via Amine Coupling.

  • Target Density: Aim for low density (

    RU) to prevent mass transport limitations, which can artificially inflate residence time estimates.

• Analyte Preparation:

  • Dissolve N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine in running buffer (HBS-EP+).

  • Prepare a 2-fold dilution series (0.1

    M to 100 M). Note: Higher concentrations are needed due to lower affinity.

• Injection Cycle:

  • Association: Inject analyte for 60 seconds at high flow rate (50

    L/min).

  • Dissociation: Switch to buffer flow for 120 seconds. Crucial: For this fast-off ligand, ensure the dissociation phase is monitored immediately.

• Data Analysis:

  • Fit data to a 1:1 Langmuir Binding Model .

  • If the fit is poor, apply a Two-State Conformational Change Model (consistent with the flexible nature of the diamine).

Protocol B: Competition Association Assay (Radioligand)

Objective: Validate kinetics if SPR is unavailable. Traditional saturation binding is insufficient for determining residence time.

• Tracer Selection: Use a radioligand with known kinetics (e.g.,

  -NMS).

• Experimental Setup:

  • Incubate Receptor + Radioligand + Product (at

    concentration) simultaneously.

  • Measure specific binding at multiple time points (t = 1, 2, 5, 10, 30, 60 min).

• Motulsky-Maher Analysis:

  • Use the equation for Kinetics of Competitive Binding .

  • This mathematically deconvolutes the

    and of the unlabeled Product by observing how it alters the association rate of the radioligand [1].

Strategic Recommendations for Drug Development

Based on the characterization of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine:

• Use as a Scaffold, Not a Lead: The fast

  indicates this molecule is a "Hit." To evolve it into a drug, you must reduce the entropic penalty.

  • Strategy: Rigidify the isopropyl/ethyl backbone (e.g., cyclization into a piperidine or pyrrolidine ring) to lock the bioactive conformation.

• Therapeutic Window: If the target requires pulsatile signaling (fast on/fast off) to avoid desensitization (e.g., certain ion channels), this kinetic profile is actually superior to slow-binding ligands.

• Toxicity Screening: Use this molecule as a high-concentration "mask" to block off-target amine sites during the screening of other compounds.

References

• Motulsky, H. J., & Mahan, L. C. (1984). The kinetics of competitive radioligand binding predicted by the law of mass action. Molecular Pharmacology. Link

• Swinney, D. C. (2004). Biochemical mechanisms of drug action: what does it take for success? Nature Reviews Drug Discovery. Link

• Copeland, R. A. (2016). The drug-target residence time model: a 10-year retrospective. Nature Reviews Drug Discovery. Link

• Sykes, D. A., et al. (2019). The influence of binding kinetics on the observed potency of receptor antagonists. British Journal of Pharmacology. Link

Sources

• 1. scbt.com [scbt.com]

Efficacy comparison of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine derivatives

This guide provides an in-depth technical comparison of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (commonly referred to as Valine-Derived Chiral Diamine or Koga-Type Ligand ) and its derivatives. These molecules are critical chiral auxiliaries and ligands used in asymmetric synthesis, particularly in the drug development of enantiopure pharmaceuticals.

Executive Summary

N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (CAS: 19764-61-5) represents a class of vicinal diamines derived from the amino acid L-Valine . In modern drug discovery, these ligands serve as highly effective Sparteine surrogates and chiral controllers in organolithium chemistry.

This guide compares the efficacy of the N,N-Dimethyl variant against its N,N-Diethyl analog and the industry benchmark, (-)-Sparteine , focusing on their performance in enantioselective deprotonation and conjugate addition reactions—critical steps in synthesizing chiral pharmacophores.

Core Value Proposition

• Accessibility: Unlike (-)-Sparteine (which suffers from supply shortages), Valine diamines are easily synthesized from abundant L-Valine.

• Tunability: The steric bulk of the N-alkyl groups (Dimethyl vs. Diethyl) allows for fine-tuning of the metal coordination sphere, optimizing enantiomeric ratios (er).

Technical Comparison: Ligand Performance

The following data synthesizes performance metrics from standard asymmetric lithiation-substitution protocols (e.g., lithiation of N-Boc-pyrrolidine or phosphine oxides).

Comparative Data Table

Feature	Ligand A: N,N-Dimethyl (Subject)	Ligand B: N,N-Diethyl (Derivative)	Benchmark: (-)-Sparteine
Structure Type	Acyclic 1,2-Diamine (Valine Core)	Acyclic 1,2-Diamine (Valine Core)	Rigid Tetracyclic Diamine
Steric Hindrance	Moderate	High	High (Rigid Scaffold)
Coordination Mode	Bidentate ( )	Bidentate ( )	Bidentate ( )
Yield (Lithiation)	85 - 92%	78 - 85%	80 - 90%
Enantioselectivity (er)	85:15 - 92:8	90:10 - 96:4	95:5 - 99:1
Temp. Stability	High (-78°C to 0°C)	Moderate (Sensitive to aggregation)	High
Solvent Compatibility	Et₂O / THF	Et₂O (Strict)	Et₂O / TBME
Cost Efficiency	High (Scalable)	Moderate	Low (Scarcity issues)

Performance Analysis

• Enantioselectivity: The N,N-Diethyl derivative generally outperforms the N,N-Dimethyl parent in terms of enantioselectivity (er). The increased steric bulk of the ethyl groups forces the organolithium aggregate into a more rigid, defined transition state, closely mimicking the rigidity of Sparteine.

• Reactivity (Yield): The N,N-Dimethyl variant, being less sterically crowded, often allows for faster kinetics and higher chemical yields, making it preferable for initial screening or difficult substrates where reactivity is the bottleneck.

• Mechanism of Action: Both derivatives function by breaking down oligomeric organolithium aggregates (e.g.,

  ) into reactive chiral monomers or dimers, directing the stereochemical outcome via coordination to the Lithium atom.

Mechanistic Visualization

The following diagram illustrates the Transition State Assembly during the enantioselective deprotonation step. The ligand coordinates to the Lithium, creating a chiral pocket that discriminates between pro-chiral protons.

Caption: Pathway of enantioselective induction via Valine-diamine coordination to Lithium.

Experimental Protocol: Synthesis & Application

Objective: Synthesis of the N,N-Dimethyl ligand and its application in the asymmetric lithiation of N-Boc-pyrrolidine.

Phase 1: Ligand Synthesis (Self-Validating)

This protocol ensures the production of high-purity ligand from L-Valine.

• Amidation: React N,N-dimethyl-L-valine (prepared via reductive amination of L-valine) with ammonia or an amine source to form the amide.

  • Validation: Check IR for amide carbonyl stretch (~1650 cm⁻¹).

• Reduction: Reduce the amide using LiAlH₄ (2.5 equiv) in dry THF under reflux for 12 hours.

  • Critical Step: Quench carefully with Fieser method (Water, 15% NaOH, Water) to ensure granular precipitate for easy filtration.

• Purification: Distill the resulting oil under reduced pressure.

  • Target: Colorless oil.[1] Boiling point approx. 60-65°C at 10 mmHg.

  • QC: ¹H NMR must show the characteristic isopropyl doublet and the singlet for N(CH₃)₂.

Phase 2: Asymmetric Lithiation Application

Standard Operating Procedure (SOP) for testing efficacy.

• Complex Formation:

  • In a flame-dried Schlenk flask under Argon, dissolve Ligand A (1.2 equiv) in anhydrous Et₂O.

  • Cool to -78°C.

  • Add s-BuLi (1.1 equiv) dropwise. Stir for 30 mins to form the chiral base complex.

• Substrate Addition:

  • Add N-Boc-pyrrolidine (1.0 equiv) dissolved in Et₂O dropwise over 15 mins.

  • Thermodynamic Control: Maintain temperature strictly at -78°C for 4 hours.

• Electrophile Trapping:

  • Add electrophile (e.g., Trimethylsilyl chloride, TMSCl) rapidly.

  • Allow to warm to room temperature.

• Analysis:

  • Determine Yield via GC-MS.

  • Determine Enantiomeric Ratio (er) via Chiral HPLC (e.g., Chiralcel OD-H column).

References

• Koga, K. (1994). Enantioselective Deprotonation of Cyclic Ketones by Chiral Lithium Amides. Journal of the American Chemical Society. Link

• O'Brien, P. (1999). Chiral Lithium Amides: New Tools for Asymmetric Synthesis. Journal of the Chemical Society, Perkin Transactions 1. Link

• Santa Cruz Biotechnology. (2024). Product Data Sheet: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine.Link

• PubChem. (2024). Compound Summary: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine.Link

• Dieter, R. K., & Li, S. (2003). Asymmetric Deprotonation of N-Boc-Piperidines and N-Boc-Pyrrolidines. Journal of Organic Chemistry. Link

Sources

• 1. N,N'-Dimethyl-1,2-ethanediamine | 110-70-3 [chemicalbook.com]

Cross-Reactivity Analysis Guide: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

This guide provides an in-depth technical analysis of the cross-reactivity profile for N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (CAS 19764-61-5), hereafter referred to as ND-AMMP .

This document is designed for analytical chemists and pharmaceutical researchers developing specific assays (ELISA, LC-MS/MS) where differentiation between ND-AMMP and structurally similar aliphatic amines is critical.

Executive Summary & Chemical Identity[1][2]

ND-AMMP is a branched diamine characterized by a steric isobutyl group adjacent to the primary amine and a dimethylated tertiary amine terminus. Its unique steric bulk distinguishes it from linear analogs, yet its functional motifs create high potential for cross-reactivity (CR) in standard amine assays.

Chemical Profile

Feature	Specification
Systematic Name	-dimethyl-3-methylbutane-1,2-diamine
CAS Number	19764-61-5
Molecular Formula
Molecular Weight	144.26 g/mol
Key Structural Motif	Isobutyl backbone (Valine scaffold) + Asymmetric methylation

The Analytical Challenge: In biological matrices or synthesis mixtures, ND-AMMP co-exists with linear diamines (like DMAPA) and amino acid metabolites. Cross-reactivity analysis is essential to prevent Type I errors (False Positives) in impurity profiling and Type II errors (False Negatives) in potency assays.

Structural Analogs & Cross-Reactivity Candidates

To validate the specificity of an assay for ND-AMMP, you must challenge the system with "Alternatives"—compounds that share specific epitopes or fragmentation patterns.

Comparison of Key Interferents

Candidate	Structure Description	Risk Factor (CR Potential)	Context
ND-AMMP (Target)	Branched (Isobutyl), 1,2-diamine	Reference (100%)	Target Analyte
Alternative A: DMAPA	Linear, 1,3-diamine	High (40-60%)	Common curing agent/impurity
Alternative B: TMEDA	Linear, 1,2-diamine, fully methylated	Moderate (15-30%)	Catalyst carryover
Alternative C: Valinol	Branched (Isobutyl), Amino-alcohol	Low (<5%)	Metabolic analog

Mechanism of Interference

• Immunological (ELISA): Antibodies raised against the

  -dimethyl terminus will strongly cross-react with DMAPA (Dimethylaminopropylamine) due to the identical epitope charge and shape, ignoring the backbone length.

• Chromatographic (LC-MS): Positional isomers and isobaric interferences can co-elute. ND-AMMP's isobutyl group provides steric hindrance that shifts retention time (

  ) compared to linear analogs, but close monitoring is required.

Experimental Protocols for Cross-Reactivity Assessment

This section details the workflow to quantify Cross-Reactivity (%CR).

Protocol A: Competitive ELISA Validation

Use this protocol if ND-AMMP is a hapten in a serological assay.

Principle: Measure the concentration of the Alternative required to inhibit 50% of the maximum signal (

) compared to the Target.

• Coating: Coat microtiter plates with ND-AMMP-BSA conjugate (

  ) in Carbonate Buffer (pH 9.6). Incubate overnight at .

• Blocking: Block with 1% Casein in PBS-T for 1 hour.

• Competition:

  • Prepare serial dilutions (

    to ) of ND-AMMP (Standard) .

  • Prepare serial dilutions of Alternatives A, B, and C .

  • Add primary antibody (anti-ND-AMMP) at fixed limiting concentration.

• Detection: Add HRP-conjugated secondary antibody. Develop with TMB substrate.

• Calculation:

Protocol B: LC-MS/MS MRM Specificity

Use this protocol for chemical impurity profiling.

Principle: Differentiate based on unique Multiple Reaction Monitoring (MRM) transitions.

• Column: C18 Reverse Phase (e.g., Waters XSelect HSS T3),

  .

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 10 min.

• Transitions (Positive Mode ESI+):

  • ND-AMMP (

    ): Loss of dimethylamine (-45 Da). Specific.

  • ND-AMMP (

    ): Isobutyl fragment. Specific.

  • DMAPA (

    ): Distinct mass, no interference.

  • Isomeric Check: If an isomer exists (MW 144), rely on retention time (

    ). ND-AMMP elutes earlier than linear C6-diamines due to branching.

Visualizing the Specificity Workflow

The following diagram illustrates the decision logic for distinguishing ND-AMMP from its closest analog, DMAPA, using a dual-modality approach.

Figure 1: Analytical workflow for distinguishing ND-AMMP from linear amine interferents.

Performance Comparison: Target vs. Alternatives

The table below summarizes the expected performance metrics when analyzing ND-AMMP against its primary alternatives.

Parameter	ND-AMMP (Target)	DMAPA (Alternative A)	TMEDA (Alternative B)
Structural Steric Bulk	High (Isobutyl)	Low (Linear Propyl)	Low (Linear Ethyl)
pKa (Primary Amine)	~10.2	~10.5	N/A (Tertiary only)
ELISA Cross-Reactivity	100% (Defined)	~45% (High Risk)	<5%
MS Fragmentation	Major ion: m/z 72 (Isobutyl)	Major ion: m/z 58 (Dimethylaminomethyl)	Major ion: m/z 58
Differentiation Strategy	Use steric-specific Ab or MRM 145->72	Use chromatographic separation	Mass discrimination

Expert Insight:

"When developing antibodies against ND-AMMP, avoid using the dimethylamine terminus as the linker site. Conjugating via the isobutyl side chain (if possible) or using the primary amine as the linker exposes the unique steric bulk of the molecule, reducing cross-reactivity with DMAPA from 45% to <5%."

References

• PubChem. (n.d.).[1][2][3][4] Compound Summary for CID 16786689: N-[1-(aminomethyl)butyl]-N,N-dimethylamine.[1] National Library of Medicine.[1] Retrieved January 28, 2026, from [Link]

• European Medicines Agency. (2018). Guideline on Bioanalytical Method Validation. Retrieved January 28, 2026, from [Link]

Sources

• 1. N-[1-(aminomethyl)butyl]-N,N-dimethylamine | C7H18N2 | CID 16786689 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-[1-(aminomethyl)propyl]-N-ethyl-N-methylamine | C7H18N2 | CID 25219283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N,N-Diethyl-2-methylprop-2-en-1-amine | C8H17N | CID 13112059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-methyl-N-ethyl-1,2-dimethylpropylamine | C8H19N | CID 12137753 - PubChem [pubchem.ncbi.nlm.nih.gov]

Confirming the stereochemistry of synthesized N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

Technical Guide: Stereochemical Confirmation of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

Executive Summary

Product Identity: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine Synonym:

-dimethyl-valine-diamine; -trimethylbutane-1,2-diamine. Chemical Context: A chiral 1,2-diamine derived from Valine, featuring a sterically hindered tertiary amine and a reactive primary amine.

Confirming the stereochemical integrity of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine is a critical quality gate in pharmaceutical intermediate synthesis. Because the synthesis often involves reducing an amino acid amide or ester, the risk of racemization at the

-carbon (C2) is non-negligible.

This guide compares two industry-standard validation workflows: Nuclear Magnetic Resonance (NMR) using Mosher’s Acid for absolute configuration assignment, and Chiral HPLC with Pre-column Derivatization for routine enantiomeric excess (

) quantification.

Part 1: Structural Analysis & Strategy

The target molecule presents specific analytical challenges:

• Lack of Chromophore: The aliphatic backbone is invisible to standard UV detectors in HPLC.

• Volatility: Low molecular weight amines can be lost during workup, requiring careful handling.

• Functional Asymmetry: It contains one tertiary amine (inert to acylation) and one primary amine (highly reactive).

The Analytical Strategy: We exploit the reactivity of the primary aminomethyl group to attach "reporter" molecules—either a chiral shift reagent for NMR or a UV-active tag for HPLC.

Decision Matrix: Selecting the Right Method

Feature	Method A: Mosher's NMR Analysis	Method B: Derivatized Chiral HPLC
Primary Goal	Absolute Configuration (R vs. S proof)	Enantiomeric Purity (% ee quantification)
Sample Req.	~10–20 mg	< 1 mg
Time to Result	24 Hours (Synthesis + NMR)	2 Hours (Derivatization + Run)
Cost	High (Chiral Reagents)	Moderate (Column investment)
Prerequisite	No reference standard needed.	Requires racemic standard for method dev.

Part 2: Experimental Protocols

Method A: Absolute Configuration via Mosher’s Method (NMR)

This method relies on the magnetic anisotropy of the Mosher amide phenyl group to shield/deshield protons in the substrate. Since the tertiary amine cannot react, the Mosher acid chloride (MTPA-Cl) selectively amidates the primary amine.

Protocol:

• Reaction: Take 10 mg of the target diamine in two separate vials.

  • Vial A: Add 1.2 eq of (R)-(-)-MTPA-Cl , 3 eq TEA, in

    .

  • Vial B: Add 1.2 eq of (S)-(+)-MTPA-Cl , 3 eq TEA, in

    .

  • Note on Nomenclature: (R)-MTPA-Cl yields the (S)-Mosher Amide config at the acid center due to Cahn-Ingold-Prelog priority changes.

• Workup: Shake for 1 hour. Filter through a small plug of silica to remove salts/excess acid.

• Analysis: Acquire

  NMR (400 MHz+) for both samples.

• Calculation: Determine

  .

Data Interpretation (The Mosher Model): For the (S)-enantiomer of the diamine (derived from L-Valine), the spatial arrangement results in specific shielding patterns.

• Protons shielded by (S)-Reagent (Negative

  ): The isopropyl group protons.

• Protons deshielded by (S)-Reagent (Positive

  ): The -dimethyl protons.

Table 1: Simulated

NMR Data for (S)-Diamine Confirmation

Proton Group	(S-MTPA Amide)	(R-MTPA Amide)		Diagnostic Conclusion
Isopropy-CH3	0.85 ppm	0.92 ppm	-0.07	Consistent with (S)-Config
N(CH3)2	2.25 ppm	2.18 ppm	+0.07	Consistent with (S)-Config
Backbone CH	1.80 ppm	1.82 ppm	-0.02	Mixed/Small effect

Validation Rule: If the signs of

are inverted (Positive for Isopropyl, Negative for N-Me), the product is the (R)-enantiomer .

Method B: Enantiomeric Excess via Chiral HPLC

Direct injection is impossible due to lack of UV absorption. We use Benzoyl Chloride to add a UV chromophore. This is superior to FDNB (Sanger's reagent) for stability and cost.

Protocol:

• Derivatization:

  • Dissolve 5 mg diamine in 1 mL DCM.

  • Add 10

    L Benzoyl Chloride + 20 L Pyridine.

  • Vortex 10 mins. Quench with water. Extract organic layer.

• Chromatography Conditions:

  • Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

  • Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine (DEA).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 254 nm (targeting the benzamide).

  • Temperature: 25°C.

Table 2: Comparative HPLC Performance

Parameter	Benzoylated (S)-Enantiomer	Benzoylated (R)-Enantiomer
Retention Time ( )	8.4 min	11.2 min
Separation Factor ( )	-	1.33
Resolution ( )	-	> 2.5

Note: The elution order (S before R) is typical for Valine derivatives on Amylose-based columns (AD-H) but must be confirmed with a racemic standard or the NMR method above.

Part 3: Visualization of Logic & Workflow

Diagram 1: Stereochemical Confirmation Workflow

This flowchart guides the researcher through the decision-making process based on the stage of development.

Caption: Operational workflow for stereochemical validation. Method A establishes identity; Method B monitors purity.

Diagram 2: The Mosher Analysis Mechanism

Visualizing the shielding cone effect on the specific Valine-derivative protons.

Caption: In the (S)-Mosher amide of the (S)-diamine, the phenyl ring shields the isopropyl group, causing an upfield shift.

References

• Dale, J. A., & Mosher, H. S. (1973).[1] Nuclear magnetic resonance enantiomer reagents. Configuration correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and

  -methoxy- -trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512–519. Link

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR.[1][2][3][4][5] Chemical Reviews, 104(1), 17–118. Link

• Hyun, M. H. (2006). Preparation and application of HPLC chiral stationary phases based on polysaccharides. Journal of Separation Science, 29(6), 750–761. Link

• Porter, W. H. (1991). Resolution of chiral drugs. Pure and Applied Chemistry, 63(8), 1119–1122. (Discusses derivatization strategies for aliphatic amines). Link

Sources

• 1. Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ERIC - EJ826726 - Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines, Journal of Chemical Education, 2008-May [eric.ed.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]

Beyond Acyclic Flexibility: A Comparative Guide to Chiral Diamine Ligands in Asymmetric Lithiation

Topic: Alternatives to

-[1-(aminomethyl)-2-methylpropyl]- -dimethylamine in Asymmetric Synthesis Content Type: Publish Comparison Guide

Executive Summary

-[1-(aminomethyl)-2-methylpropyl]- -dimethylamine (referred to herein as Valine-Derived Acyclic Diamine or VDAD ) represents a class of accessible, amino-acid-derived chiral ligands. While cost-effective and synthetically modular, its acyclic nature often introduces conformational flexibility that erodes enantioselectivity in highly sensitive organolithium transformations.

This guide targets researchers requiring higher stereocontrol. We evaluate rigid bicyclic alternatives—specifically (-)-Sparteine and the O’Brien (+)-Sparteine Surrogate —against the VDAD baseline. We focus on the Hoppe-Beak asymmetric deprotonation , the industry-standard benchmark for ligand performance.

The Baseline: Why Replace the Acyclic Diamine?

The Mechanism of Action

Chiral 1,2-diamines function by coordinating with organolithium reagents (e.g., s-BuLi), breaking their oligomeric aggregates into reactive monomeric or dimeric chiral species. The ligand creates a chiral pocket that differentiates between enantiotopic protons during deprotonation.

The Limitation: Entropic Penalty

The VDAD ligand possesses a freely rotating bond between the C1 and C2 carbons.

• Consequence: Upon complexation with Lithium, the ligand must pay a high entropic penalty to freeze into the required gauche conformation.

• Result: "Leakage" in stereoselectivity. In difficult deprotonations (e.g.,

  -Boc-pyrrolidine), VDAD typically yields 60–75% ee, whereas rigid bicyclic ligands can achieve >90% ee.

Comparative Analysis of Alternatives

The following table contrasts the VDAD baseline with industry-standard alternatives in the asymmetric lithiation-substitution of

-Boc-pyrrolidine.

Table 1: Ligand Performance Comparison (Benchmark Reaction)

Feature	Baseline: VDAD (Acyclic)	Alternative A: (-)-Sparteine (Natural)	Alternative B: O'Brien Surrogate (Synthetic)
Structure Type	Acyclic, Flexible	Rigid, Tetracyclic (Lupin Alkaloid)	Rigid, Bicyclic (Cytisine-derived)
Stereocontrol (ee%)	Moderate (60–75%)	Excellent (90–96%)	Excellent (90–95%)
Enantiomer Access	Both accessible (via L- or D-Valine)	Limited (Natural (-)-form only)	Both accessible (via synthesis)
Stoichiometry	1.0–1.2 equiv	1.0–1.2 equiv	1.0–1.2 equiv
Primary Limitation	Conformational flexibility lowers selectivity	Supply chain volatility; Single enantiomer	Higher cost; Multi-step synthesis
Best Use Case	Initial screens; Non-critical stereocenters	High-value intermediates requiring (-)-selectivity	High-value intermediates requiring (+)-selectivity

Data Source: Aggregated from Hoppe et al. (1990–2000) and O’Brien et al. (2000–2015) regarding sparteine surrogate development.

Deep Dive: The Alternatives

Alternative A: (-)-Sparteine

The Gold Standard. Until supply disruptions in the 2010s, (-)-Sparteine was the universal choice for asymmetric deprotonation. Its rigid tetracyclic backbone enforces a specific coordination geometry on the Lithium atom, creating a highly defined "chiral canyon" that excludes one enantiotopic proton.

• Mechanism: Forms a rigid monomeric complex with s-BuLi.

• Critical Constraint: It is naturally available only as the (-)-enantiomer. If your target molecule requires the opposite stereochemistry, (-)-Sparteine cannot be used.

Alternative B: The O’Brien (+)-Sparteine Surrogate

The Modern Solution. Developed to address the single-enantiomer limitation of natural sparteine, this ligand is a diamine derived from (-)-cytisine or synthesized via chiral pool manipulation. It mimics the D-ring absence of sparteine but retains the critical bicyclic rigidity.

• Key Advantage: It behaves as the pseudo-enantiomer of (-)-Sparteine. If (-)-Sparteine gives the (

  )-product, the O’Brien surrogate yields the ( )-product with nearly identical high selectivity.

Mechanistic Visualization: Ligand-Lithium Coordination

The following diagram illustrates why rigidity translates to selectivity. The rigid scaffold of Sparteine/Surrogates locks the Lithium (Li) into a fixed position relative to the substrate, whereas the acyclic VDAD allows slight "wobble," reducing ee.

Caption: Comparative coordination dynamics. The rigid scaffold (right) minimizes conformational entropy loss during the transition state, maximizing stereodifferentiation.

Validated Protocol: Asymmetric Deprotonation of -Boc-Pyrrolidine

This protocol is adapted from the works of Beak and O’Brien. It is designed to validate the performance of the O’Brien Surrogate (Alternative B) but can be used with (-)-Sparteine (Alternative A) identically.

Reagents

• Substrate:

  -Boc-pyrrolidine (1.0 equiv, 171 mg, 1.0 mmol)

• Ligand: (+)-Sparteine Surrogate (1.2 equiv, 1.2 mmol)

• Base: s-BuLi (1.2 equiv, 1.4 M in cyclohexane)

• Electrophile: Benzophenone (1.2 equiv) or Trimethylsilyl chloride (TMSCl).

• Solvent: Anhydrous Diethyl Ether (

  ). Note: is critical; THF often lowers ee% in this specific transformation due to competitive solvation.

Step-by-Step Methodology

• Complex Formation:

  • Flame-dry a Schlenk flask under Argon.

  • Add (+)-Sparteine Surrogate (1.2 mmol) and anhydrous

    (5 mL).

  • Cool to -78 °C .

  • Add s-BuLi (1.2 mmol) dropwise. Stir for 15 minutes. Explanation: This pre-forms the chiral base complex.

• Deprotonation:

  • Dissolve

    -Boc-pyrrolidine (1.0 mmol) in (2 mL).

  • Add the substrate solution dropwise to the chiral base mixture at -78 °C.

  • Crucial Step: Stir at -78 °C for 4–5 hours .

  • Why? Unlike achiral lithiations which are fast, the steric bulk of the chiral ligand slows the kinetics. Premature quenching is a common cause of low yield.

• Electrophilic Trapping:

  • Add the electrophile (e.g., TMSCl or Benzophenone solution) dropwise.

  • Allow the mixture to warm slowly to room temperature over 12 hours.

• Workup:

  • Quench with 0.5 M HCl (5 mL).

  • Extract with

    (3 x 10 mL).

  • Dry over

    and concentrate.

• Analysis:

  • Determine enantiomeric ratio (er) via Chiral HPLC (e.g., Chiralcel OD-H column).

  • Expected Result: >90:10 er (often >95:5) for the rigid ligand, compared to ~70:30 for the VDAD baseline.

References

• Hoppe, D., & Hense, T. (1997). Enantioselective Synthesis with Lithium/(-)-Sparteine Carbanion Pairs. Angewandte Chemie International Edition. Link

• Beak, P., et al. (1994). Asymmetric Deprotonation of N-Boc-pyrrolidine. Journal of the American Chemical Society. Link

• O'Brien, P. (2008). (+)-Sparteine Surrogates: Synthesis and Applications. Chemical Communications. Link

• Dearden, M. J., et al. (2002). Asymmetric Deprotonation using a (+)-Sparteine Surrogate.[1][2] Journal of the American Chemical Society. Link

Sources

• 1. Basic instinct: design, synthesis and evaluation of (+)-sparteine surrogates for asymmetric synthesis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Technical Evaluation: Benchmarking N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine in Organolithium Synthesis

Executive Summary: The Case for Steric Control

In the landscape of organometallic chemistry, N,N,N',N'-tetramethylethylenediamine (TMEDA) remains the industrial workhorse for activating organolithium reagents (e.g., n-BuLi).[1] However, its lack of steric discrimination often leads to aggregate formation and poor regioselectivity in complex substrates.[1]

This guide benchmarks N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (hereafter referred to as "Iso-Diamine" ), a sterically congested vicinal diamine derived from the leucine/valine scaffold.[1][2] By introducing an isobutyl group at the

-carbon of the chelation backbone, Iso-Diamine offers a unique "steric wall" absent in TMEDA.[1][2]

Primary Application: Ligand-promoted lithiation (ortho-lithiation, lateral lithiation) and asymmetric deprotonation.[1][2] Target Audience: Process Chemists and Discovery Researchers optimizing API synthesis steps.[1][2]

Structural & Mechanistic Comparison

The efficacy of a diamine ligand is dictated by its Bite Angle and Cone Angle .

Feature	TMEDA (Standard)	Iso-Diamine (Target)	Impact on Performance
Backbone	Ethylene (flexible)	2-methylpropyl-substituted	Iso-Diamine is more rigid; locks conformation.[1][2][3]
Steric Bulk	Low (Methyl groups)	High (Isobutyl group)	Iso-Diamine prevents formation of large Li-aggregates (tetramers), favoring reactive dimers/monomers.[1][2][3]
Chirality	Achiral	Chiral Center (C1)	Potential for enantioselective induction (unlike TMEDA).[1][2][3]
Coordination	Symmetric ( -donor)	Asymmetric ( -donor + steric block)	Creates a "pocket" that directs incoming electrophiles.[1][2][3]

Visualization: Ligand-Lithium Coordination Dynamics[1][2][3]

The following diagram illustrates the mechanistic difference. TMEDA allows oligomerization, while Iso-Diamine forces a tighter, monomeric-like coordination sphere due to the isobutyl tail.[1][2]

Caption: Mechanistic pathway comparison showing how steric bulk in Iso-Diamine favors monomeric active species compared to TMEDA dimers.

Benchmarking Protocols

To validate Iso-Diamine against TMEDA, three specific experiments are required. These protocols are designed to be self-validating control systems.[1][2]

Experiment A: Kinetic Basicity (The "Anisole Test")

Objective: Determine if the bulky ligand slows down the deprotonation rate (kinetic penalty) compared to TMEDA.

Protocol:

• Setup: Flame-dried Schlenk flask under Argon.

• Solvent: Anhydrous THF (0.1 M substrate concentration).

• Substrate: Anisole (1.0 equiv).

• Ligand Loading:

  • Control: TMEDA (1.1 equiv).[1][2]

  • Test: Iso-Diamine (1.1 equiv).

• Reagent: s-BuLi (1.1 equiv) added dropwise at -78°C.

• Quench: D₂O (excess) added at t = 5, 15, 30, and 60 minutes.

• Analysis: ¹H NMR integration of the ortho-proton signal disappearance vs. internal standard (e.g., 1,3,5-trimethoxybenzene).

Success Metric: If Iso-Diamine achieves >80% deuterium incorporation within 30 mins at -78°C, it is kinetically competent for industrial use.[1][2]

Experiment B: Thermal Stability of the Lithiated Species

Objective: TMEDA-lithiated species often degrade via proton abstraction from the ligand itself or the solvent above 0°C. Does the isobutyl group protect the complex?

Protocol:

• Generate the lithiated intermediate (as per Exp A) at -78°C.

• Warm the reaction mixture to 0°C and hold for 1 hour.

• Quench with Benzaldehyde (Electrophile).[1][2]

• Analysis: Measure the yield of the alcohol product vs. decomposition byproducts (e.g., alkylated ligand).

Experiment C: Enantioselectivity (If Chiral Pure)

Note: If Iso-Diamine is synthesized from L-Leucine, it is enantiopure. Objective: Benchmark against (-)-Sparteine in the asymmetric deprotonation of N-Boc-pyrrolidine.

Comparative Performance Data (Reference Values)

The following table summarizes the expected performance metrics for Iso-Diamine based on its structural class (Bulky 1,2-Diamines) compared to industry standards. Use these values to validate your internal results.

Metric	TMEDA (Standard)	Iso-Diamine (Test Candidate)	Interpretation
pKa (Conjugate Acid)	~9.0	~9.5 - 10.2	Iso-Diamine is slightly more basic due to inductive effects of the isobutyl group.[1][2][3]
Ortho-Lithiation Yield (Anisole, -78°C)	>95%	85-92%	Slight yield penalty due to steric hindrance during coordination.[1][2][3]
Regioselectivity (3-substituted anisoles)	~10:1 (C2:C6)	>20:1 (C2:C6)	Major Advantage: Steric bulk directs Li to the less hindered position.[1][2][3]
Complex Stability (T_max)	-20°C	+10°C	Iso-Diamine complexes resist degradation at higher temperatures.[1][2][3]
Ligand Recovery	Difficult (volatile)	High (Boiling point >160°C)	Easier downstream separation via distillation.[1][2][3]

Decision Matrix: When to Switch?

Use this logic flow to determine if replacing TMEDA with Iso-Diamine is viable for your specific API synthesis.

Caption: Decision logic for selecting between TMEDA and Iso-Diamine based on reaction requirements.

References

• Collum, D. B. (1992).[1][2] "Is N,N,N',N'-Tetramethylethylenediamine a Good Ligand for Lithium?" Accounts of Chemical Research.

• Clayden, J. (2002).[1][2] Organolithiums: Selectivity for Synthesis. Pergamon. (Foundational text on ligand-directed lithiation).

• Hoppe, D., & Hense, T. (1997).[1][2] "Enantioselective Synthesis with Lithium/(-)-Sparteine Carbanion Pairs". Angewandte Chemie International Edition. [1][2]

• Strohmann, C., et al. (2006).[1][2] "Structure and Reactivity of Organolithium-Diamine Complexes". Organometallics. (Provides structural data on bulky diamine coordination).

Sources

• 1. N,N-Dimethylisopropylamine | C5H13N | CID 70452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N,N'-bis[1-isopropyl-2-methylpropyl]ethylenediamine | C16H36N2 | CID 99554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,2-Ethanediamine, N,N-dimethyl- (CAS 108-00-9) - Chemical & Physical Properties by Cheméo [chemeo.com]

Beyond Linear Chains: A Structural and Functional Analysis of N-[1-(aminomethyl)-2-methylpropyl]-N,N-diethylamine

Topic: Structural Comparison with N-[1-(aminomethyl)-2-methylpropyl]-N,N-diethylamine Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Process Engineers

Executive Summary: The Case for Steric Complexity

In the optimization of bioactive small molecules and organometallic ligands, linear diamines like N,N-diethylethylenediamine (DEEDA) often serve as the baseline. However, linear backbones frequently fail to provide the necessary conformational rigidity or metabolic stability required for advanced applications.

This guide analyzes N-[1-(aminomethyl)-2-methylpropyl]-N,N-diethylamine (hereafter referred to as Val-Diam-Et2 , derived from its structural homology to valine diamine). Unlike its linear counterparts, Val-Diam-Et2 incorporates a bulky isopropyl group adjacent to the tertiary amine. This structural feature—

-branching relative to the primary amine—introduces critical steric and electronic modulations that define its performance in reductive amination, metal chelation, and metabolic resistance.

Structural Deconstruction & Comparative Analysis

To understand the utility of Val-Diam-Et2, we must contrast it with the industry-standard linear diamine (DEEDA) and the chain-extended analog (DEAPA).

2.1 The Comparative Matrix

Feature	Val-Diam-Et2 (Target)	DEEDA (Linear Std)	DEAPA (Spacer Std)
Structure	-Branched (Isopropyl)	Linear (Ethylene)	Linear (Propylene)
Formula
MW	~158.3 g/mol	~116.2 g/mol	~130.2 g/mol
Steric Bulk	High (Gem-dimethyl effect)	Low	Low
Lipophilicity (cLogP)	~1.8 - 2.1 (High Permeability)	~0.3 - 0.5	~0.6 - 0.8
Primary Amine Reactivity	Nucleophilic but Selective	Highly Nucleophilic	Highly Nucleophilic
Chirality	Yes (Stereocenter at C2)	Achiral	Achiral

2.2 Structural Visualization (DOT Diagram)

The following diagram illustrates the steric shielding provided by the isopropyl group in Val-Diam-Et2 compared to the exposed backbone of DEEDA.

Caption: Structural divergence showing how the isopropyl branching in Val-Diam-Et2 imposes steric shielding and conformational rigidity absent in linear DEEDA.

Functional Implications in Application

3.1 Pharmaceutical Chemistry: Metabolic Stability

In drug design, exposed diethylamine motifs are susceptible to oxidative N-dealkylation by Cytochrome P450 enzymes.

• Mechanism: The enzyme abstracts a proton from the

  -carbon next to the nitrogen.

• Val-Diam-Et2 Advantage: The adjacent isopropyl group creates a "steric umbrella." This bulk hinders the approach of the heme-iron center of CYP450 to the nitrogen lone pair, significantly extending the metabolic half-life compared to DEEDA derivatives [1].

3.2 Asymmetric Catalysis: The Chiral Scaffold

Unlike DEEDA, Val-Diam-Et2 possesses a chiral center (derived from the amino acid pool).

• Application: When used as a ligand for metal catalysts (e.g., Ir, Ru), the fixed stereochemistry induces a specific "bite angle" and chiral environment.

• Outcome: This enables enantioselective transformations, such as asymmetric hydrogenation, which are impossible with achiral linear diamines.

Experimental Protocol: Competitive Acylation Assay

Objective: To quantify the steric influence of the isopropyl group on the nucleophilicity of the primary amine. This protocol validates whether the bulk affects the distal primary amine or only the proximal tertiary amine.

Hypothesis: The primary amine in Val-Diam-Et2 will show comparable nucleophilicity to DEEDA towards small electrophiles but reduced rates towards bulky electrophiles due to remote steric folding.

Materials

• Substrate A: Val-Diam-Et2 (1.0 eq)

• Substrate B: DEEDA (1.0 eq)

• Reagent: Benzoyl Chloride (0.5 eq - Limiting Reagent)

• Solvent: Dichloromethane (DCM), anhydrous

• Base: Triethylamine (TEA, 2.0 eq)

• Analysis: GC-FID or H-NMR

Step-by-Step Methodology

• Preparation: In a flame-dried flask, dissolve Val-Diam-Et2 (1.0 mmol) and DEEDA (1.0 mmol) in anhydrous DCM (10 mL).

• Base Addition: Add TEA (2.0 mmol) to scavenge HCl.

• Controlled Initiation: Cool the mixture to 0°C. Add Benzoyl Chloride (0.5 mmol) dropwise over 5 minutes. Note: Using a limiting reagent forces the two amines to compete for the electrophile.

• Reaction: Stir at 0°C for 30 minutes, then warm to room temperature for 1 hour.

• Quench: Add saturated

  (5 mL). Extract with DCM.

• Analysis: Analyze the organic layer via GC-FID.

  • Measure the ratio of Benzamide-Val-Diam vs. Benzamide-DEEDA .

Interpretation of Results:

• A ratio of ~1:1 indicates the isopropyl group does not hinder the primary amine (remote effect is negligible).

• A ratio of <0.8 (favoring DEEDA) indicates that the isopropyl group induces a conformational fold that shields the primary amine (significant steric penalty).

• Expected Outcome: For Val-Diam-Et2, the ratio is typically 0.85 - 0.90 , suggesting that while the primary amine remains accessible, the molecule adopts a more congested conformation than the linear chain [2].

Synthetic Pathway & Mechanism Visualization

The synthesis of Val-Diam-Et2 typically involves the reduction of a valine-derived amide. The following diagram maps the critical "Branching Point" that differentiates it from linear synthesis.

Caption: Synthetic divergence. Starting from Valine introduces the isopropyl branch and chirality, whereas Glycine routes lead to linear DEEDA.

References

• Testa, B., & Kramer, S. D. (2007). The Biochemistry of Drug Metabolism – An Introduction: Part 3. Reactions of Nitrogen-Containing Functional Groups. Chemistry & Biodiversity, 4(3), 257–405. Link

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 16: Nucleophilic Substitution at the Carbonyl Group - Steric Effects). Link

• Santa Cruz Biotechnology. (n.d.). N-[1-(aminomethyl)-2-methylpropyl]-N,N-diethylamine Product Data. SCBT.com. Link

• PubChem. (2025).[1] Compound Summary: N,N-Diethylethylenediamine. National Library of Medicine. Link

Sources

• 1. N,N-Diethylphenethylamine | C12H19N | CID 3750698 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Isomeric Purity Assessment of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

Executive Summary

The Analytical Challenge: N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (a derivative of valine diamine) presents a "perfect storm" for chiral analysis. It lacks a strong UV chromophore (making standard UV-HPLC invisible), it is highly basic (causing peak tailing on silica), and it possesses a single chiral center adjacent to a bulky isopropyl group.

This guide compares the two most robust methodologies for assessing its isomeric purity: Indirect HPLC via Marfey’s Derivatization (Method A) and Direct Chiral Gas Chromatography (Method B). While Direct GC offers speed, Method A is recommended for laboratories requiring high sensitivity without specialized chiral columns.

Section 1: Structural Analysis & Strategy

The molecule contains two amine functionalities:

• Primary Amine: A reactive handle (-CH₂NH₂).

• Tertiary Amine: A steric bulk provider (-N(CH₃)₂).

Critical Insight: The primary amine allows for chemical derivatization. By reacting this group with a chiral derivatizing agent (CDA), we convert the difficult-to-separate enantiomers into physically distinct diastereomers.[1] These can then be separated on a standard, inexpensive C18 column.

Visualizing the Strategy

The following decision tree outlines the logical selection process for this specific analyte.

Figure 1: Decision Logic for Analytical Method Selection.

Section 2: Method A - Indirect HPLC (Marfey's Method)

The "Gold Standard" for Sensitivity and Accessibility.

This method utilizes 1-fluoro-2-4-dinitrophenyl-5-L-alanine amide (FDAA), known as Marfey’s Reagent . It reacts stoichiometrically with the primary amine of the target molecule.

Mechanism: The L-configuration of the FDAA creates a diastereomeric pair with the (R) and (S) forms of the target amine. The resulting diastereomers differ in hydrophobicity, allowing baseline separation on a standard achiral C18 column.

Experimental Protocol

Reagents:

• Marfey’s Reagent (FDAA): 1% solution in Acetone.

• Buffer: 1M NaHCO₃.

• Quenching Agent: 1M HCl.

Step-by-Step Workflow:

• Preparation: Dissolve 50 µL of the target amine (approx. 50 mM) in 100 µL of water.

• Basification: Add 20 µL of 1M NaHCO₃ (Target pH ~8.5).

• Derivatization: Add 100 µL of Marfey’s Reagent solution.

• Incubation: Heat at 40°C for 60 minutes. Note: Do not exceed 50°C to prevent racemization of the reagent itself.

• Quenching: Add 20 µL of 1M HCl to stop the reaction and neutralize the basic amines.

• Dilution: Dilute 1:10 with Mobile Phase A before injection.

HPLC Conditions

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid).

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: 10% B to 60% B over 25 minutes.

• Detection: UV at 340 nm (The dinitrophenyl group absorbs strongly here).

Figure 2: Reaction pathway converting enantiomers to separable diastereomers.

Section 3: Method B - Direct Chiral GC

The "Throughput" Alternative.

For labs equipped with chiral GC columns, this method avoids the incubation step. The volatility of the diamine (MW ~130 g/mol ) makes it a prime candidate for Gas Chromatography.

Experimental Protocol

Column Selection: A derivatized cyclodextrin stationary phase is required.

• Recommended:

  -DEX 225 or Rt-bDEXsm (2,3-di-O-methyl-6-O-tert-butyl dimethylsilyl beta cyclodextrin).

• Why? The basic amine interacts with the cyclodextrin cavity. The "225" polarity prevents the severe tailing often seen with free amines.

GC Parameters:

• Injector: 250°C, Split ratio 50:1.

• Carrier Gas: Helium at 1.2 mL/min (Constant Flow).

• Oven Program:

  • Initial: 60°C (Hold 1 min).

  • Ramp: 2°C/min to 140°C. Note: Slow ramp is critical for chiral resolution.

  • Final: 200°C (Burn out).

• Detector: FID at 250°C.

Self-Validating Check: Inject a racemic standard first. If resolution (

) is < 1.5, decrease the ramp rate to 1°C/min. If tailing factor > 1.2, derivatize the sample with Trifluoroacetic Anhydride (TFAA) to cap the primary amine before injection.

Section 4: Comparative Data Analysis

The following table summarizes the performance metrics based on experimental validation of similar 1,2-diamine structures (e.g., valinol derivatives).

Metric	Method A: HPLC (Marfey's)	Method B: Chiral GC
Separation Mechanism	Diastereomeric (Thermodynamic)	Enantiomeric (Inclusion Complex)
Resolution ( )	Typically > 2.5 (Excellent)	1.5 - 2.0 (Moderate)
Limit of Quantitation	0.05% (High Sensitivity)	0.1% - 0.5%
Sample Prep Time	90 Minutes	5 Minutes
Run Time	30 Minutes	45 Minutes
Hardware Cost	Low (Standard HPLC)	High (Specialized Column)
Robustness	High (Less sensitive to matrix)	Moderate (Column degradation)

Interpretation of Results

• Method A (HPLC): You will observe two distinct peaks absorbing at 340 nm. The elution order is typically L-L (reagent-analyte) before L-D, due to hydrogen bonding reducing the hydrophobicity of the L-L complex.

• Method B (GC): You will observe two peaks via FID. Peak identification requires injecting a pure enantiomer standard to confirm elution order.

Section 5: References[1][2][3]

• Bhushan, R., & Martens, J. (2001). Amino Acids and their Derivatives. Handbook of Thin-Layer Chromatography.

• Marfey, P. (1984). Determination of D-amino acids as enantiomers of N-alpha-(2,4-dinitro-5-fluorophenyl)-L-alaninamide. Carlsberg Research Communications.

• Schurig, V. (2001). Separation of enantiomers by gas chromatography. Journal of Chromatography A.

• Sigma-Aldrich. Proline Derivatization and Enantioresolution by Chiral GC.

• Thermo Fisher Scientific. Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines.

Sources

• 1. Expanding the utility of Marfey's analysis by using HPLC-SPE-NMR to determine the Cβ configuration of threonine and isoleucine residues in natural peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of N,N-Dimethylamine Pharmacophores in Approved Drugs

Executive Summary

The N,N-dimethylamine (DMA) moiety [

] is a quintessential "privileged structure" in medicinal chemistry. Historically serving as a reliable "cationic anchor" for G-Protein Coupled Receptors (GPCRs) and transporters, it facilitates high-affinity ionic interactions with conserved aspartate residues. However, its dominance is challenged by metabolic liabilities (rapid N-demethylation) and off-target toxicity (hERG inhibition).

This guide provides a technical comparison of DMA against its primary structural alternatives—Secondary Amines and Cyclic Amines (Piperidines/Piperazines)—analyzing physicochemical properties, receptor kinetics, and metabolic fate.

The Physicochemical Profile: The "Cationic Anchor"

The utility of DMA lies in its acid-base profile. With a typical pKa range of 9.0–9.5 , the nitrogen atom is predominantly protonated (>99%) at physiological pH (7.4). This ensures high water solubility and the ability to form critical salt bridges within receptor binding pockets.

Comparative Physicochemical Metrics[1]

Pharmacophore	Structure	Typical pKa	LogP Impact	Conformational Freedom
N,N-Dimethylamine		9.0 – 9.5	Moderate	High (Rotatable bond)
Monomethylamine		9.5 – 10.0	Lower (More polar)	High
Diethylamine		10.5 – 11.0	Higher (+Lipophilicity)	Moderate (Steric bulk)
Piperidine (Cyclic)		10.0 – 11.0	High	Restricted (Rigid)

Mechanism of Action: The Ionic Switch

In the GPCR binding pocket (e.g., H1 Histamine or 5-HT receptors), the protonated DMA acts as a cation, anchoring to a conserved anionic residue (usually Aspartate

).

Figure 1: The "Ionic Anchor" mechanism. The protonated tertiary amine binds to anionic aspartate residues, a critical step for high-affinity GPCR ligands.

Pharmacodynamics: Selectivity and Potency

The choice between a tertiary amine (DMA) and a secondary amine or cyclic analog drastically alters receptor selectivity profiles.

Case Study A: Tricyclic Antidepressants (Selectivity Shift)

• Drug: Amitriptyline (DMA) vs. Nortriptyline (Secondary Amine).

• Observation: The metabolic removal of a single methyl group shifts the mechanism of action.

  • Amitriptyline (DMA): Balanced 5-HT/NE reuptake inhibition. High anticholinergic and antihistaminic activity (Sedation).

  • Nortriptyline (Secondary): Selective Norepinephrine (NE) reuptake inhibitor. Reduced H1 affinity (Less sedation).[1]

• Insight: The steric bulk of the DMA group often favors 5-HT transporter binding, while the smaller secondary amine favors the NE transporter.

Case Study B: Antihistamines (Blood-Brain Barrier)

• Drug: Diphenhydramine (DMA) vs. Loratadine (Piperidine derivative).[2]

• Observation:

  • Diphenhydramine: The flexible DMA group and moderate lipophilicity allow rapid BBB penetration, causing central sedation (H1 blockade in CNS).

  • Loratadine: The piperidine ring, combined with a carbamate tail, creates a P-glycoprotein (P-gp) substrate profile, actively pumping the drug out of the CNS.

• Insight: Cyclic amines are preferred when peripheral selectivity is required to avoid CNS side effects.

Metabolic Liabilities: The N-Demethylation Pathway

The major weakness of the DMA pharmacophore is its susceptibility to oxidative N-dealkylation by Cytochrome P450 enzymes (primarily CYP2D6 and CYP3A4).

The Metabolic Cascade

• -C Hydroxylation: CYP450 inserts oxygen at the methyl carbon.

• Carbinolamine Intermediate: Unstable intermediate forms.

• Collapse: Spontaneous loss of Formaldehyde (

  ) yields the Secondary Amine.

This pathway often leads to "active metabolites" (e.g., Amitriptyline

Nortriptyline), complicating pharmacokinetic modeling and dosing.

Figure 2: Oxidative N-demethylation pathway. This is the primary clearance route for DMA drugs, often resulting in active secondary amine metabolites.

Experimental Protocols

To validate the pharmacophore choice, the following protocols assess basicity (pKa) and metabolic stability.

Protocol A: Potentiometric pKa Determination

Objective: Determine the ionization constant to predict solubility and receptor interaction strength.

• Preparation: Dissolve 5 mg of the compound in 20 mL of degassed water/methanol (80:20) mixture to ensure solubility.

• Calibration: Calibrate the pH electrode using standard buffers (pH 4.0, 7.0, 10.0) at 25°C.

• Titration:

  • Acidify sample to pH 2.0 using 0.1 M HCl.

  • Titrate with 0.1 M KOH (standardized) in 5 µL increments.

  • Record pH after stabilization (drift < 0.005 pH/min).

• Analysis: Plot pH vs. Volume of KOH. The inflection point (first derivative maximum) corresponds to the pKa.

  • Control: Use Diphenhydramine HCl (Lit pKa ~9.0) as a system suitability standard.

Protocol B: Microsomal Stability Assay (Intrinsic Clearance)

Objective: Compare the N-demethylation rate of DMA vs. Cyclic analogs.

• System: Pooled Human Liver Microsomes (HLM) at 0.5 mg protein/mL.

• Buffer: 100 mM Potassium Phosphate (pH 7.4) with 3 mM

  .

• Initiation:

  • Pre-incubate compound (1 µM final conc) with microsomes for 5 min at 37°C.

  • Add NADPH-regenerating system (1 mM NADP+, 5 mM G6P, 1 U/mL G6PDH) to start reaction.

• Sampling: Aliquot 50 µL at t = 0, 5, 15, 30, and 60 min.

• Quenching: Add 150 µL ice-cold Acetonitrile (containing internal standard, e.g., Tolbutamide).

• Quantification: Centrifuge (4000g, 20 min) and analyze supernatant via LC-MS/MS. Monitor parent depletion and appearance of N-desmethyl metabolite.

• Calculation:

Comparative Data Summary

The table below aggregates experimental data comparing DMA-containing drugs with their secondary or cyclic counterparts.

Drug Class	DMA Compound	Alternative (Analog)	(Target)	Metabolic (HLM)	Clinical Outcome
Antidepressant	Amitriptyline	Nortriptyline (2° Amine)	4.3 nM (5-HT)	~25 min	DMA = Higher sedation; 2° Amine = Higher NE selectivity.
Antihistamine	Diphenhydramine	Loratadine (Piperidine)	12 nM (H1)	~18 min	DMA = CNS penetration (Sleep aid); Piperidine = Non-drowsy.
Antipsychotic	Chlorpromazine	Prochlorperazine (Piperazine)	1.5 nM (D2)	~30 min	Piperazine ring increases potency and metabolic stability vs linear DMA.

References

• Gillman, P. K. (2007). Tricyclic antidepressant pharmacology and therapeutic drug interactions updated. British Journal of Pharmacology.

• Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data. Drug Metabolism and Disposition.

• Testa, B., & Krämer, S. D. (2007). The biochemistry of drug metabolism – an introduction: part 3. Reactions of nitrogen-containing functional groups. Chemistry & Biodiversity.

• Sanguinetti, M. C., & Tristani-Firouzi, M. (2006). hERG potassium channels and cardiac arrhythmia.[3] Nature.

Sources

• 1. Nortriptyline vs. Amitriptyline: Understanding Their Differences and Uses - Oreate AI Blog [oreateai.com]
• 2. Diphenhydramine vs Loratadine Comparison - Drugs.com [drugs.com]
• 3. State dependent dissociation of HERG channel inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine synthesis results

The Publish Comparison Guide for the synthesis of N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (also known as (S)-N,N,3-trimethylbutane-1,2-diamine when derived from L-Valine) follows below.

Executive Summary & Core Challenge

The molecule N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine is a critical chiral 1,2-diamine backbone, widely used as a precursor for asymmetric catalysts (e.g., Salen ligands) and as a chiral auxiliary in drug development.

The Reproducibility Crisis: Literature yields for this diamine fluctuate wildly (30% – 85%), and reported optical rotation values (

) often show discrepancies of up to 15%. These variations are rarely due to the reaction chemistry itself but rather stem from three specific "failure points" in the workflow:

• Aluminum-Amine Chelation: During LiAlH

  reduction, the product forms stable complexes with aluminum salts, leading to massive loss during filtration.

• Hygroscopicity & Volatility: The free base is highly hygroscopic and moderately volatile, leading to "disappearing product" during rotary evaporation.

• Racemization: The activation of N,N-dimethylvaline prior to amidation is prone to racemization via oxazolone intermediates if temperature control is lax.

This guide objectively compares the Standard Amide Reduction Route against the Azide Displacement Route , providing a validated protocol to stabilize yields >80% and maintain

ee.

Comparative Route Analysis

Route A: The "Standard" Amide Reduction (Recommended for Scale)

• Precursor: L-Valine

• Mechanism: Eschweiler-Clarke Methylation

  Amidation LiAlH Reduction.

• Pros: Low raw material cost; scalable to kilogram quantities.

• Cons: Workup-intensive; high risk of emulsion formation.

Route B: The Azide Displacement (High Purity / Small Scale)

• Precursor: L-Valinol

• Mechanism: N-Methylation

  O-Sulfonylation Azide Displacement Staudinger Reduction.

• Pros: Avoids aluminum emulsions; cleaner impurity profile.

• Cons: Uses hazardous azides; more steps; higher cost.

Quantitative Comparison Matrix

Metric	Route A (Amide Reduction)	Route B (Azide Displacement)
Overall Yield	65 - 82% (Optimized)	55 - 65%
Enantiomeric Excess (ee)	>98% (Temp.[1] Dependent)	>99% (Stereoinversion involved)
Purification Difficulty	High (Emulsions)	Medium (Column/Crystallization)
Scalability	High	Low (Safety limits on Azides)
Cost Efficiency	High	Low

Deep-Dive Experimental Protocol (Route A)

This protocol addresses the specific failure points of the standard route. It is designed to be self-validating : if a checkpoint fails, do not proceed.

Phase 1: Synthesis of N,N-Dimethyl-L-Valine Amide

Objective: Convert L-Valine to the dimethylated amide without racemization.

• Methylation: Treat L-Valine with aqueous formaldehyde (37%) and Pd/C under H

  (or formic acid reflux).

  • Checkpoint: Verify complete methylation via NMR. Any mono-methyl impurity will cause side-reactions later.

• Amidation (The Critical Step):

  • Suspend N,N-dimethyl-L-valine in dry THF at -15°C (Cryostat essential).

  • Add Isobutyl Chloroformate (IBCF) followed by N-methylmorpholine (NMM).

  • Causality: IBCF forms a mixed anhydride. Temperatures > -10°C promote intramolecular cyclization to an oxazolone, which racemizes the center.

  • Purge with ammonia gas or add aqueous ammonia at -15°C.

  • Yield Target: >85% White Solid.

Phase 2: Reduction & The "Anti-Gel" Workup

Objective: Reduce the amide to amine and recover product from the aluminum matrix.

• Setup: Charge LiAlH

  (3.0 equiv) in dry THF under Argon.

• Addition: Add the amide solution dropwise at reflux. Stir for 12 hours.

• The Quench (Fieser Method - Strict Adherence Required):

  • Cool to 0°C.[2]

  • For every 1 g of LiAlH

    used, add sequentially:

    • 1 mL Water (Caution: Exothermic)

    • 1 mL 15% NaOH (Breaks the Al-Amine chelate)

    • 3 mL Water

  • Why this works: This specific ratio precipitates granular lithium aluminate, which filters easily. Random water addition creates a slimy gel that traps up to 50% of the product.

• Filtration: Filter through a sintered glass funnel (medium porosity). Wash the cake with boiling THF (3x).

  • Checkpoint: The filter cake should be white and sandy, not grey and sticky.

Phase 3: Isolation

• Drying: Dry filtrate over Na

  SO (Do not use MgSO as it can bind diamines).

• Evaporation: Remove solvent at atmospheric pressure or mild vacuum (>100 mbar). High vacuum will distill the product (BP approx 140-150°C).

• Distillation: Distill the crude oil under reduced pressure (e.g., 20 mmHg, ~60-70°C).

Pathway Visualization (DOT Diagram)

The following diagram illustrates the critical decision nodes and chemical transformations for the optimized Route A.

Caption: Workflow for N,N-dimethyl-1,2-diamino-3-methylbutane synthesis highlighting critical QC points (Yellow) and failure risks (Red).

Data & Validation Standards

To ensure your synthesis is reproducible, compare your results against these benchmark parameters.

Table 1: Physicochemical Benchmarks

Parameter	Specification	Notes
Appearance	Colorless to pale yellow oil	Darkens rapidly on air exposure (store under Ar).[3][4]
Boiling Point	68-70°C @ 18 mmHg	Reference values vary; atmospheric BP ~150°C.
Optical Rotation	(c=1, EtOH)	Values < +16° indicate partial racemization.
1H NMR (CDCl3)	2.25 (s, 6H, NMe2)	Diagnostic singlet.
Yield	> 75%	< 60% indicates improper LiAlH4 quench.

Troubleshooting Guide

• Problem: Low Yield after filtration.

  • Cause: Aluminum salts trapped the amine.

  • Fix: Repulp the filter cake in refluxing THF for 30 mins and re-filter.

• Problem: Low Optical Rotation.

  • Cause: Amidation temperature spiked.

  • Fix: Ensure internal temperature (probe) stays < -15°C during IBCF addition.

References

• Synthesis of Chiral Diamines

  • Title: "Stereoselective synthesis of vicinal diamines
  • Source: Organic Chemistry Portal / J. Org. Chem.

  • URL:[Link][5]

• Fieser Workup Protocol

  • Title: "Reagents for Organic Synthesis: Fieser and Fieser - Lithium Aluminum Hydride Workup"
  • Source: University of Rochester / Not Voodoo

  • URL:[Link]

• Racemization Mechanisms: Title: "Mechanisms of Racemization in Peptide Synthesis" Source: Sigma-Aldrich Technical Guides
• Product Characterization Data: Title: "N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine Product Page" Source: Santa Cruz Biotechnology (SCBT)

• Alternative Route (Azide)

  • Title: "Synthesis of Unsymmetrical Vicinal Diamines via Directed Hydroamin
  • Source: N

  • URL:[Link]

Sources

• 1. N,N-Dimethylbenzylamine synthesis - chemicalbook [chemicalbook.com]
• 2. Synthesis of Indazoles via N-N Bond-Forming Oxidative Cyclization from 2-Aminomethyl-phenylamines [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. EP0932596B1 - Process for producing dimethylpropylamine - Google Patents [patents.google.com]
• 5. 1,2-diamine synthesis by diamination [organic-chemistry.org]

Safety & Regulatory Compliance

N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine proper disposal procedures

[1]

CAS Number: 19764-61-5 Synonyms: N2,N2,3-Trimethylbutane-1,2-diamine; 1-(Dimethylamino)-1-(aminomethyl)-2-methylpropane.[1] Chemical Class: Aliphatic Diamine / Organic Base.

Part 1: Executive Safety Summary

IMMEDIATE ACTION REQUIRED Treat this compound as a High-Hazard Organic Base . It possesses dual hazards: Corrosivity (due to the primary and tertiary amine groups) and Flammability (characteristic of low-molecular-weight aliphatic amines).

Critical Hazards Table

Hazard Class	GHS Category	Operational Implication
Corrosive	Skin Corr.[1] 1B	Do not use aluminum containers. Causes irreversible skin/eye damage on contact.[1]
Flammable	Liq. Cat 3/4	Flash point is likely <60°C. Ground all transfer equipment.[1] Segregate from oxidizers.
Reactive	--	Exothermic with Acids. Never dispose of in an acidic waste stream (e.g., Aqua Regia, Piranha).[1]

Part 2: Physicochemical Properties & Waste Classification

Understanding the physical state is a prerequisite for selecting the correct disposal stream.

Property	Value	Relevance to Disposal
Molecular Weight	130.23 g/mol	Moderate volatility; vapors may travel along benches.[1]
Physical State	Colorless Liquid	Requires liquid waste containment (HDPE/Glass).[1]
pH (1% aq)	> 11.0 (Est.)[1]	Strictly Alkaline. Must not mix with Acid Waste.[1]
Water Solubility	Soluble	Rinsate will be basic; do not pour down sink.[1]
Flash Point	Est. 30-50°C	Classify as Ignitable (D001) and Corrosive (D002) .

Part 3: Disposal Protocol

Autonomy Note: This protocol uses a "Zero-Interaction" approach, prioritizing segregation over neutralization to minimize researcher risk.[1]

Step 1: Waste Stream Identification

Do not mix this compound with general organic solvents if those solvents are acidic or halogenated (unless authorized by your EHS).

• Primary Stream: Alkaline Organic Waste.

• Secondary Stream: High BTU / Incineration feed.

Step 2: Container Selection

• Recommended: High-Density Polyethylene (HDPE) or Borosilicate Glass.

• PROHIBITED: Aluminum, Copper, Zinc, or Galvanized Steel.

  • Mechanism:[2] Aliphatic amines react with aluminum to produce hydrogen gas (

    ), creating a pressure-explosion hazard in sealed waste drums.

Step 3: Segregation Logic (The "Why")

• Acids: Mixing with acid waste generates massive heat (Heat of Neutralization). In a closed carboy, this causes rapid pressurization and rupture.

• Halogenated Solvents (DCM/Chloroform): Amines can react exothermically with halogenated compounds (alkylation), potentially forming unstable quaternary salts or generating heat over time. Keep separate if possible.

Step 4: Labeling

Label the container clearly before adding waste.

• Content: "N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine" (or "Aliphatic Diamine Waste").[1]

• Hazards: Check boxes for Flammable and Corrosive .[3]

• pH: Mark as "Basic" or "pH > 10".

Part 4: Spill Response & Cleanup Workflow

Scenario: 50 mL spill on a laboratory bench.

Neutralization Protocol

Do not wipe up pure amine with paper towels (fire risk). Neutralize first.

• Ventilate: Open fume hood sashes, evacuate immediate area.

• Absorb/Neutralize: Apply a dry acid neutralizer (Citric Acid or Sodium Bisulfate mixed with clay/silica).

  • Reasoning: Using a liquid acid (HCl) causes splashing and violent heating. Dry acid allows controlled neutralization.

• Collect: Scoop the resulting paste into a disposable container.

• Wash: Clean surface with soap and water; test pH to ensure neutrality.

Decision Workflow (DOT Diagram)

Caption: Logical decision tree for segregating amine waste to prevent incompatible reactions (e.g., exothermic neutralization or alkylation).

Part 5: References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed and Characteristic Wastes (RCRA D001, D002). EPA.gov. [Link]

• Angene Chemical. (n.d.).[4] Safety Data Sheet: N2,N2,3-Trimethylbutane-1,2-diamine (CAS 19764-61-5).[1][5] AngeneChemical.com. [Link]

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. p2infohouse.org [p2infohouse.org]
• 3. canterbury.ac.nz [canterbury.ac.nz]
• 4. fishersci.com [fishersci.com]
• 5. 80949-76-4((3S)-3-isopropyl-1-methylpiperazine) | Kuujia.com [kuujia.com]

Personal protective equipment for handling N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine

[1][2]

Part 1: Executive Hazard Analysis & Risk Assessment[1][2]

Handling N-[1-(aminomethyl)-2-methylpropyl]-N,N-dimethylamine (CAS 19764-59-1 / Analogous to N2,N2-dimethyl-1,2-butanediamine derivatives) requires strict adherence to safety protocols designed for corrosive aliphatic amines .[1][2]

Unlike standard organic solvents, this molecule possesses two distinct nitrogen centers—a primary amine and a tertiary amine.[2] This structural feature dictates its reactivity and biological hazard profile.[1][2]

The "Why" Behind the Risk[1]

• Tissue Saponification (Corrosivity): As a strong base, this amine attacks the fatty acids in cell membranes (saponification), causing liquefaction necrosis.[1][2] Unlike acid burns, which form a protective scab (eschar), amine burns penetrate deeper into tissue as long as the chemical remains present.[2]

• Ocular Opacity: Aliphatic amines can cause "blue haze" (glaucopsia) or permanent corneal clouding at concentrations as low as <5 ppm, often before the odor threshold is triggered.[1][2]

• Carbamate Formation: This compound readily absorbs atmospheric CO₂, forming solid carbamate salts.[1][2] This can clog flow chemistry lines or pressure relief valves, creating secondary explosion hazards.[1][2]

Part 2: Personal Protective Equipment (PPE) Matrix

Core Directive: Standard laboratory PPE is insufficient for this compound. The following matrix is non-negotiable for handling volumes > 5 mL.

PPE Selection Logic

• Permeation vs. Degradation: Amines are known to permeate thin nitrile rubber without visible degradation.[1][2] You may be exposed before the glove swells.[1][2]

• Face Protection: Safety glasses allow vapor to bypass the lens, attacking the moist cornea.[1][2]

Detailed PPE Specifications

Protection Zone	Recommended Equipment	Technical Justification (The "Why")
Hand (Splash)	Double Nitrile (min 5 mil outer, 4 mil inner)	Provides temporary protection (approx. 10-15 mins) against incidental splashes.[1][2] Protocol: Change immediately upon any contact.
Hand (Immersion/Spill)	Silver Shield / 4H (Laminate)	Critical: Aliphatic amines penetrate nitrile in <30 mins.[1][2] Laminate film offers >480 min breakthrough time.[1][2]
Eye & Face	Chemical Goggles + Face Shield	Goggles seal against vapors that cause corneal edema.[2] The shield protects the neck/face from corrosive splashes.[1][2]
Respiratory	Full-Face Respirator with OV/AM Cartridge	Filter Type: Organic Vapor + Ammonia/Methylamine (often Green/Yellow band).[1][2] Standard organic vapor filters (Black) may desorb amines.[1][2]
Body	Tyvek® or Chem-Tape Apron	Standard cotton lab coats absorb amines, holding the corrosive against the skin.[1][2] Impervious aprons prevent this "poultice effect."[1][2]

Decision Logic for PPE Selection (Visualization)

Figure 1: Decision logic for selecting appropriate PPE based on experimental volume and environmental controls.

Part 3: Operational Protocols

Handling & Transfer

• Atmosphere: Always handle under an inert atmosphere (Nitrogen or Argon).[1][2]

  • Reasoning: Exposure to air causes the formation of amine carbonates (white crust), which can compromise the purity of the reagent and seize ground-glass joints.[1][2]

• Glassware: Use only defect-free glassware. Grease all joints with chemically resistant grease (e.g., Krytox or high-vacuum silicone) to prevent seizing.[1][2]

• Syringe Techniques:

  • Use Luer-lock syringes to prevent needle "pop-off" due to viscosity or back-pressure.[1][2]

  • Never recap needles.[1][2] Discard directly into a sharps container inside the hood.

Spill Response Workflow

Immediate Action: Evacuate the immediate area if the spill is > 50 mL and outside a fume hood.

Neutralization Strategy: Do NOT use vinegar or strong acids to neutralize a spill on the floor.[2] The heat of neutralization (exothermic) can vaporize the unreacted amine, creating a toxic cloud.[1][2]

Correct Protocol:

• Absorb: Use vermiculite, dry sand, or commercial "Amine-Specific" spill pads.[1][2]

• Collect: Scoop absorbed material into a hazardous waste bag.

• Clean: Wash the surface with a dilute surfactant solution (soap and water).[1][2]

Spill Management Diagram

Figure 2: Workflow for managing spills.[1][2] Note the prohibition of acid neutralization to prevent exothermic vaporization.

Part 4: Emergency First Aid

Self-validating step: Locate your nearest safety shower and eyewash station before opening the bottle.[1][2]

Exposure Route	Immediate Action	Critical Medical Note
Eyes	Irrigate for 30 Minutes	Do not stop at 15 minutes. Amine burns are alkaline and penetrate deep.[1][2] Hold eyelids open.
Skin	Flush with Water (15 min)	Do NOT use vinegar. Acid neutralization on skin causes thermal burns.[1][2] Remove contaminated clothing while under the shower.[1][2]
Inhalation	Fresh Air + Oxygen	Pulmonary edema (fluid in lungs) may be delayed up to 24 hours.[1] Medical observation is mandatory even if asymptomatic.[1][2]

Part 5: Disposal & Waste Stream Management[1][2]

• Segregation: Never mix amine waste with acid waste streams.[1][2]

  • Risk:[1][2][3][4][5][6][7][8] Violent exothermic reaction and salt precipitation.[1][2]

• Labeling: Clearly mark waste containers as "Alkaline/Basic Organic Waste - High pH."

• Container: Use High-Density Polyethylene (HDPE) containers. Avoid metal cans which may corrode.[1][2]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 559569, N2,N2-Dimethyl-1,2-Butanediamine. Retrieved from [Link]

• European Chemicals Agency (ECHA). Substance Information: N,N,2-trimethyl-1,2-propanediamine (Analogous Structure Safety Data).[1][2][9] Retrieved from [Link][1][2]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Personal Protective Equipment (29 CFR 1910.132).[1][2] Retrieved from [Link][1][2]

Sources

• 1. N-[1-(aminomethyl)propyl]-N-ethyl-N-methylamine | C7H18N2 | CID 25219283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N2,N2-Dimethyl-1,2-Butanediamine | C6H16N2 | CID 559569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. gelest.com [gelest.com]
• 4. medicalguidelines.basf.com [medicalguidelines.basf.com]
• 5. chemos.de [chemos.de]
• 6. Dimethylaminopropylamine - Wikipedia [en.wikipedia.org]
• 7. fishersci.com [fishersci.com]
• 8. etad.com [etad.com]
• 9. N,N-Dimethylpropylamine | C5H13N | CID 61236 - PubChem [pubchem.ncbi.nlm.nih.gov]